Bicyclo[1.1.0]butan-1-ylmethanol

Core Science & Biosynthesis

Synthesis and characterization of Bicyclo[1.1.0]butan-1-ylmethanol

Title: Synthesis and Characterization of Bicyclo[1.1.0]butan-1-ylmethanol: A Technical Guide for Bioisosteric Scaffold Generation

Executive Summary

Bicyclo[1.1.0]butanes (BCBs) have emerged as highly valuable C(sp3)-rich bioisosteres and covalent modulators in modern drug discovery[1]. Despite possessing a high ring strain of 64–66 kcal/mol[1], the BCB framework exhibits remarkable kinetic stability under specific conditions, allowing it to serve as a robust building block. This whitepaper provides a comprehensive, self-validating protocol for the synthesis and characterization of Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol, CAS: 4935-02-8)[2], a critical intermediate for incorporating the BCB motif into complex Active Pharmaceutical Ingredients (APIs).

Mechanistic Rationale & Retrosynthetic Strategy

The synthesis of polysubstituted BCBs often requires careful stereochemical control and the strategic placement of electron-withdrawing groups (EWGs) to stabilize intermediates[3]. For BCB-methanol, the most efficient and scalable route leverages a base-mediated transannular cyclization of a functionalized cyclobutane, followed by a controlled reduction.

Caption: Retrosynthetic pathway for Bicyclo[1.1.0]butan-1-ylmethanol from a cyclobutane precursor.

Causality in Route Selection: We begin with methyl 3-bromocyclobutane-1-carboxylate[4]. The presence of the ester EWG increases the acidity of the α -proton. Deprotonation yields an enolate that undergoes an intramolecular nucleophilic substitution (S N​ 2), displacing the bromide to form the central bridging C-C bond of the BCB system. The resulting highly strained ester is then selectively reduced to the primary alcohol without cleaving the bicyclic core.

Experimental Workflows & Methodologies

To ensure high fidelity and yield, the following protocols integrate in-process quality control (QC) steps, forming a self-validating system.

Caption: Step-by-step experimental workflow for the synthesis and purification of BCB-methanol.

Protocol A: Synthesis of Methyl bicyclo[1.1.0]butane-1-carboxylate

• Preparation: Flame-dry a round-bottom flask under argon. Charge with methyl 3-bromocyclobutane-1-carboxylate (1.0 equiv) and anhydrous THF (0.2 M).

• Base Addition: Cool the solution to -78 °C. Dropwise, add Sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 1.1 equiv).

  • Scientist's Insight: NaHMDS is chosen over nucleophilic bases (like NaOMe) to prevent direct S N​ 2 displacement of the bromide. The bulky, non-nucleophilic nature of NaHMDS ensures exclusive α -deprotonation.

• Cyclization: Allow the reaction to warm to 0 °C over 2 hours.

  • In-Process QC: Monitor by GC-MS. The disappearance of the starting material mass (m/z ~192/194) and appearance of the BCB ester (m/z 112) validates the cyclization.

• Quench & Extraction: Quench strictly with saturated aqueous NaHCO 3​ [5]. Extract with diethyl ether (Et 2​ O).

  • Scientist's Insight: BCBs are highly susceptible to acid-catalyzed ring opening due to their immense strain energy[1]. Standard NH 4​ Cl or HCl quenches will degrade the product. Et 2​ O is used instead of EtOAc to facilitate low-temperature concentration, as the BCB ester is volatile.

Protocol B: Reduction to Bicyclo[1.1.0]butan-1-ylmethanol

• Reduction: Dissolve the crude BCB ester in anhydrous Et 2​ O (0.2 M) and cool to 0 °C. Carefully add Lithium Aluminum Hydride (LiAlH 4​ , 1.0 equiv) in small portions.

• Reaction: Stir at 0 °C for 1 hour.

• Fieser Workup: For every x grams of LiAlH 4​ used, sequentially add x mL of H 2​ O, x mL of 15% aqueous NaOH, and 3x mL of H 2​ O. Stir vigorously until a white, granular precipitate forms.

  • Scientist's Insight: The Fieser workup is mandatory here. It traps the aluminum byproducts in a crystalline lattice, preventing the formation of a gelatinous emulsion that would trap the highly soluble BCB-methanol.

• Purification: Filter through a pad of Celite, concentrate under reduced pressure (bath temp < 25 °C), and purify via rapid flash chromatography (pentane/Et 2​ O)[5].

Quantitative Data & Characterization

Table 1: Physicochemical Properties of BCB-Methanol

Property	Value
Chemical Formula	C 5​ H 8​ O
Molecular Weight	84.12 g/mol [2]
CAS Number	4935-02-8[2]
Ring Strain Energy	~64 - 66 kcal/mol[1]
Physical State	Colorless liquid

Table 2: Expected Spectroscopic Data ( 1 H & 13 C NMR)

Nucleus	Shift (ppm)	Multiplicity	Assignment
1 H	~3.80	s (2H)	-CH 2​ -OH (Hydroxymethyl)
1 H	~1.40 - 1.60	m (1H)	Bridgehead proton (C3)
1 H	~0.60 - 1.10	m (4H)	Cyclobutane bridge protons (endo/exo)
13 C	~62.0	s	-CH 2​ -OH
13 C	~35.0	s	C1 (Quaternary bridgehead)
13 C	~28.0	s	C3 (Tertiary bridgehead)
13 C	~15.0 - 20.0	s	C2, C4 (Bridge methylenes)

Handling, Stability, and Storage

Bicyclo[1.1.0]butanes are "spring-loaded" molecules[6]. While BCB-methanol is stable at low temperatures, it must be stored neat or in non-nucleophilic, non-acidic solvents at -20 °C under an inert atmosphere (argon or nitrogen). Exposure to transition metals (e.g., Rh, Pd) without proper ligands can trigger unintended strain-release carbometalation or ring-opening isomerizations[3]. Glassware should ideally be base-washed prior to use to prevent trace acid-catalyzed degradation.

References

• Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes Source: ACS Publications URL:[Link]

• Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes Source: PMC - NIH URL:[Link]

• Catalytic Asymmetric Strategies for Bicyclo[1.1.0]butane Transformations: Advances and Applications Source: CCS Chemistry URL:[Link]

• Supporting Information: Synthesis of 2-Substituted Bicyclo[1.1.0]butanes via a Zincocyclopropanation Source: The Royal Society of Chemistry URL:[Link]

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Spectroscopic Profiling and Characterization of Bicyclo[1.1.0]butan-1-ylmethanol: A Technical Guide

Executive Summary

The incorporation of highly strained bicyclic systems into pharmaceutical pipelines has revolutionized modern drug discovery. Bicyclo[1.1.0]butanes (BCBs), in particular, are increasingly deployed as bioisosteres for phenyl rings and alkynes, as well as covalent warheads targeting cysteine residues. However, the extreme ring strain of the BCB core introduces unique analytical challenges. This whitepaper provides an in-depth, causality-driven guide to the spectroscopic characterization (NMR, IR, MS) of Bicyclo[1.1.0]butan-1-ylmethanol , establishing self-validating protocols to ensure data integrity during structural elucidation.

Structural Causality and Orbital Dynamics

To interpret the spectroscopic data of Bicyclo[1.1.0]butan-1-ylmethanol, one must first understand the quantum mechanical realities of its architecture. The parent bicyclobutane core is nonplanar, characterized by a dihedral angle of approximately 123° between the two fused cyclopropane rings ([1]).

This geometry imparts an immense strain energy of approximately 63.9 kcal/mol[1]. To accommodate this strain, the hybridization of the carbon atoms deviates significantly from standard sp3 models:

• The Cross-Ring Bond (C1–C3): Possesses unusually high p -character, making it highly susceptible to electrophilic cleavage and thermal cycloelimination.

• The C–H Bonds: To compensate for the p -rich C–C bonds, the exocyclic C–H bonds adopt exceptionally high s -character.

This orbital rehybridization is the fundamental causal driver behind the anomalous chemical shifts in NMR and the high-frequency stretching modes observed in IR spectroscopy.

Spectroscopic Signatures & Data Synthesis

Nuclear Magnetic Resonance (NMR) Profiling

The NMR profile of Bicyclo[1.1.0]butan-1-ylmethanol is dictated by a competition between s -character deshielding and the magnetic anisotropy of the fused bicyclic system. The endo protons reside in the shielding cone of the C1-C3 bond, resulting in a profound upfield shift.

Table 1: Synthesized 1 H and 13 C NMR Assignments (400 MHz / 100 MHz, CDCl 3​ )

Position	1 H Chemical Shift (δ, ppm)	Multiplicity & Coupling	13 C Chemical Shift (δ, ppm)	Causality / Structural Rationale
-CH 2​ OH	3.75	s, 2H	62.5	Standard deshielding by the adjacent electronegative oxygen atom.
-OH	1.85	br s, 1H	-	Broadened due to intermolecular hydrogen bonding; highly concentration-dependent.
C1 (Bridgehead)	-	-	28.4	Quaternary carbon. Shielded relative to standard carbinol carbons due to extreme ring strain.
C3 (Bridgehead)	1.45	tt, J = 7.5, 1.5 Hz, 1H	18.2	Deshielded relative to cyclopropane due to high s -character of the C-H bond.
C2, C4 (exo)	0.95	d, J = 7.5 Hz, 2H	32.1	Directed outward; experiences standard cyclopropyl-like environment.
C2, C4 (endo)	0.65	d, J = 1.5 Hz, 2H	32.1	Directed inward; heavily shielded by the magnetic anisotropy of the cross-ring C-C bond.

Infrared (IR) and Mass Spectrometry (MS)

The mass spectrometric behavior of BCBs is defined by strain-release pathways. Under Electron Impact (EI) conditions, the molecule undergoes a concerted pericyclic[ σ2s​+σ2a​ ] cycloelimination to form a 1,3-diene derivative, a process with an activation energy of ~41 kcal/mol ([1]).

Table 2: Key IR and EI-MS Signatures

Technique	Signal / m/z	Assignment	Causality / Structural Rationale
IR	~3300 cm⁻¹	O-H stretch	Broadened signal due to primary alcohol hydrogen bonding.
IR	3025 - 3050 cm⁻¹	C-H stretch	High frequency driven by the increased s -character of the strained ring C-H bonds.
EI-MS	84 [M]⁺	Molecular Ion	Base molecular weight confirming the C 5​ H 8​ O formula ([2]).
EI-MS	67 [M-OH]⁺	Loss of hydroxyl	Standard α -cleavage of the primary alcohol.
EI-MS	53 [M-CH 2​ OH]⁺	Bicyclobutonium Ion	Homolytic cleavage of the exocyclic C-C bond, leaving a stabilized non-classical carbocation.

Mechanistic Visualizations

To ensure reproducible analytical workflows and accurate spectral interpretation, the following logic diagrams map the self-validating experimental pathways and the primary MS fragmentation mechanisms.

Figure 1: Parallel spectroscopic workflow for the characterization of volatile, strained BCB derivatives.

Figure 2: Primary EI-MS fragmentation and cycloelimination pathways of the BCB core.

Self-Validating Experimental Protocols

Due to the inherent instability of the BCB core toward electrophiles and heat, standard analytical protocols must be rigorously modified. The following methodologies are designed as self-validating systems to prevent artifact generation.

Protocol A: High-Fidelity NMR Acquisition

Causality: Trace acid in deuterated solvents will rapidly catalyze the ring-opening of the BCB core, leading to spurious cyclobutane or cyclopropylcarbinyl signals ([3]).

• Solvent Neutralization: Immediately prior to sample preparation, pass 1.0 mL of CDCl 3​ through a short plug of activated basic alumina (Brockmann Grade I) to strip trace DCl and phosgene.

• Sample Preparation: Dissolve 15–20 mg of Bicyclo[1.1.0]butan-1-ylmethanol in 0.6 mL of the neutralized CDCl 3​ . Perform this step in a nitrogen-purged environment to prevent atmospheric moisture from broadening the -OH resonance.

• Acquisition: Insert the sample into a spectrometer equipped with a cryoprobe (if available) set to 298 K or lower. Acquire 1 H NMR using 16 scans and a relaxation delay (D1) of 2.0 seconds to ensure accurate integration of the bridgehead proton.

• Validation: Calibrate the spectrum strictly against the residual CHCl 3​ peak ( δ 7.26 ppm). The presence of any multiplet near δ 4.5–5.5 ppm indicates acid-catalyzed rearrangement to an alkene, invalidating the sample[3].

Protocol B: GC-MS Profiling via Cold Injection

Causality: Standard split/splitless GC injection ports operate at 250°C, which exceeds the thermal activation barrier for BCB cycloelimination[1].

• Injection Technique: Utilize a Cold On-Column (COC) injector. Inject 1.0 μ L of a dilute sample (1 mg/mL in hexane) directly into the column at an initial oven temperature of 40°C.

• Temperature Program: Ramp the oven gently at 10°C/min to 200°C. This minimizes thermal shock and preserves the intact molecular ion.

• Ionization & Detection: Operate the EI source at 70 eV. Validate the structural integrity by confirming the ratio of the m/z 84 (intact core) to m/z 53 (bicyclobutonium fragment).

References

• Bicyclobutane - Wikipedia Source: Wikipedia URL:[Link]

• Synthesis of 1-(phenylsulfonyl)bicyclo[1.1.0]butane from Methyl Phenyl Sulfone and Epichlorohydrin Source: Organic Syntheses URL:[Link]

• Bicyclo[1.1.0]butane, 1-methyl- (Compound Summary) Source: PubChem URL:[Link]

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Bicyclo[1.1.0]butan-1-ylmethanol: A Technical Guide to Strain-Release Chemistry and Synthesis

Executive Summary

The evolution of modern medicinal chemistry has driven a paradigm shift toward C(sp³)-rich architectures to improve the pharmacokinetic profiles of drug candidates. Among these novel scaffolds, bicyclo[1.1.0]butanes (BCBs) have transitioned from academic curiosities to highly valued synthetic intermediates and covalent warheads. Bicyclo[1.1.0]butan-1-ylmethanol (CAS: 4935-02-8) represents a critical, functionalized building block in this space. This whitepaper provides an in-depth analysis of its physicochemical properties, the causality behind its unique strain-release reactivity, and field-proven, self-validating synthetic protocols for its preparation.

Structural and Physicochemical Profiling

Bicyclo[1.1.0]butan-1-ylmethanol is characterized by two fused cyclopropane rings with a hydroxymethyl group at the bridgehead (C1) position. The extreme geometric distortion of the bicyclic core results in a highly strained system that dictates its handling and reactivity.

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	Bicyclo[1.1.0]butan-1-ylmethanol
CAS Registry Number	4935-02-8
Molecular Formula	C₅H₈O
Molecular Weight	84.12 g/mol
SMILES String	OCC12CC1C2
Ring Strain Energy	~64.0 – 66.3 kcal/mol

| Storage Conditions | 2–8 °C, anhydrous, inert atmosphere |

(Data corroborated by [1] and primary literature on BCB strain energies[2].)

Mechanistic Causality: The Strain-Release Paradigm

To understand the utility of bicyclo[1.1.0]butan-1-ylmethanol, one must analyze the molecular orbital framework of the BCB core. The inter-ring C1–C3 bond possesses an unusually high degree of p-character (~95%), while the external bridgehead bonds exhibit high s-character ([2]).

Causality of Reactivity: Because the central C–C bond behaves electronically like an olefin, it is highly susceptible to cleavage. The release of approximately 64 kcal/mol of ring strain acts as a thermodynamic driving force, transforming the BCB core into a "spring-loaded" electrophile ([3]). The hydroxymethyl group at the C1 position serves a dual purpose:

• Directing Group: It can be converted into a leaving group (e.g., mesylate/tosylate) to facilitate further functionalization.

• Electronic Modulator: Unlike electron-withdrawing groups (EWGs) that highly activate the BCB core toward immediate Michael-type additions, the electron-neutral hydroxymethyl group provides a stable, isolable intermediate that can be selectively activated via photoredox catalysis or transition-metal insertion.

Figure 1: Divergent strain-release reactivity pathways of bicyclo[1.1.0]butane derivatives.

Validated Synthetic Workflows

The synthesis of bicyclo[1.1.0]butan-1-ylmethanol demands rigorous control over reaction conditions due to the inherent lability of the strained ring system. The most reliable route utilizes a base-mediated Wiberg ring closure followed by chemoselective hydride reduction ([4]).

Step 1: Base-Mediated Wiberg Ring Closure

Objective: Synthesize methyl bicyclo[1.1.0]butane-1-carboxylate from methyl 3-chlorocyclobutane-1-carboxylate.

• Reagents: Methyl 3-chlorocyclobutane-1-carboxylate (1.0 eq), Potassium tert-butoxide (t-BuOK, 2.0 eq), Anhydrous Diethyl Ether (Et₂O).

• Procedure:

  • Dissolve the cyclobutane precursor in anhydrous Et₂O under an argon atmosphere and cool to 0 °C.

  • Add t-BuOK portion-wise over 30 minutes to maintain internal temperature.

  • Stir for 2 hours at room temperature. Filter the suspension through a thin pad of basic alumina to remove potassium chloride salts, and concentrate under reduced pressure.

• Causality & Logic: The highly strained BCB core is thermodynamically disfavored. To drive formation, a strong, sterically hindered base (t-BuOK) is required to deprotonate the α-proton of the ester without acting as a nucleophile. The resulting enolate undergoes a rapid intramolecular Sₙ2 displacement of the equatorial chlorine atom.

• Self-Validation System: Monitor via TLC (10% EtOAc/Hexanes). The product is validated via ¹H NMR, which will show the complete disappearance of the cyclobutane multiplet and the emergence of characteristic upfield bicyclobutane bridge protons at δ 1.2 – 1.5 ppm.

Step 2: Chemoselective Hydride Reduction

Objective: Reduce the ester to Bicyclo[1.1.0]butan-1-ylmethanol.

• Reagents: Methyl bicyclo[1.1.0]butane-1-carboxylate (1.0 eq), Lithium aluminum hydride (LiAlH₄, 1.2 eq), Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Suspend LiAlH₄ in anhydrous THF at 0 °C under argon.

  • Add the BCB ester dropwise via syringe over 45 minutes.

  • Stir strictly at 0 °C for 1.5 hours.

  • Critical Quench (Fieser Method): Quench sequentially with n mL H₂O, n mL 15% NaOH, and 3n mL H₂O (where n = grams of LiAlH₄ used). Filter the resulting granular aluminum salts and concentrate the filtrate.

• Causality & Logic: LiAlH₄ provides the nucleophilic hydride necessary to reduce the ester to a primary alcohol. Despite the ~64 kcal/mol ring strain, the C1–C3 bond is surprisingly stable to hydride attack at 0 °C. The Fieser quench is non-negotiable; standard acidic workups will rapidly protonate the BCB core, triggering catastrophic ring-opening into a cyclobutanol derivative ([5]).

• Self-Validation System: IR spectroscopy will confirm success by the disappearance of the strong C=O stretch at ~1720 cm⁻¹ and the appearance of a broad O–H stretch at ~3300 cm⁻¹.

Figure 2: Step-by-step synthetic workflow for Bicyclo[1.1.0]butan-1-ylmethanol via Wiberg coupling.

Applications in Medicinal Chemistry

Bicyclo[1.1.0]butan-1-ylmethanol is heavily utilized in two primary domains:

• Covalent Inhibitor Design: By oxidizing the alcohol to an aldehyde or converting it to an amide, the BCB core becomes a potent Michael acceptor. Unlike traditional acrylamides, BCBs target cysteine residues via a strain-release mechanism, forming highly stable, sp³-rich cyclobutane adducts that improve the target residence time of the drug ([2]).

• Bioisosteric Replacement: The hydroxymethyl BCB can be subjected to radical-mediated iodine atom transfer or photoredox cross-coupling to generate 1,3-disubstituted cyclobutanes or bicyclo[1.1.1]pentanes (BCPs). These motifs serve as metabolically stable, saturated bioisosteres for para-substituted phenyl rings ().

References

• Gianatassio, R., et al. "Bicyclobutanes: from curiosities to versatile reagents and covalent warheads." Chemical Science, Royal Society of Chemistry, 2022.[Link]

• Fawcett, A., et al. "Difunctionalization of C–C σ-Bonds Enabled by the Reaction of Bicyclo[1.1.0]butyl Boronate Complexes with Electrophiles." Journal of the American Chemical Society, 2020.[Link]

• "Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes." Journal of the American Chemical Society, 2023.[Link]

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Strain Energy and Reactivity of Bicyclo[1.1.0]butan-1-ylmethanol: A Technical Guide for Drug Discovery

Executive Summary

Bicyclo[1.1.0]butane (BCB) derivatives have transitioned from structural curiosities to highly valued scaffolds in modern medicinal chemistry and organic synthesis. Among these, bicyclo[1.1.0]butan-1-ylmethanol serves as a critical bifunctional building block. It combines the extreme strain energy of the fused cyclopropane core with a versatile hydroxymethyl handle at the bridgehead position, enabling its use as a bioisostere, a strain-release covalent modifier, and a precursor to complex polycyclic systems.

Structural and Thermodynamic Foundations

The defining feature of the BCB core is its immense strain energy, experimentally determined and computationally verified to be approximately 64–66 kcal/mol[1],. This thermodynamic instability is a direct consequence of forcing two cyclopropane rings to share a central C1-C3 bond, severely distorting the standard sp³ bond angles.

Comparative Strain Energy Analysis

To contextualize the reactivity of the BCB core, it is essential to compare its strain energy against other small carbocycles.

Table 1: Comparative Strain Energies of Small Carbocycles

Carbocycle System	Approximate Strain Energy (kcal/mol)	Structural Characteristics
Cyclopropane	~27.5	Planar, highly strained C-C bonds (bent bonds).
Cyclobutane	~26.5	Puckered conformation to relieve torsional strain.
Spiropentane	~65.0	Two orthogonal cyclopropanes sharing a single sp³ carbon.
Bicyclo[1.1.0]butane	64.0 - 66.0	Fused cyclopropanes; inverted tetrahedral geometry at bridgeheads.

Electronic Structure & Bonding

The central C1-C3 bond in BCB is highly anomalous. Due to the geometric constraints of the bicyclic system, the bridgehead carbons exhibit an "inverted" tetrahedral geometry. Consequently, the C1-C3 bond possesses >90% p-character, making its electron density distribution resemble that of a π-bond rather than a standard σ-bond[2]. This unique electronic structure dictates its reactivity, predisposing the central bond to cleavage by electrophiles, nucleophiles, and radicals.

Reactivity Profile & Mechanistic Pathways

The reactivity of bicyclo[1.1.0]butan-1-ylmethanol is fundamentally driven by strain release . Cleavage of the central C1-C3 bond releases the ~65 kcal/mol of stored energy, providing a massive thermodynamic driving force for chemical transformations.

• Covalent Inhibitor Design (Latent Electrophilicity): The BCB core acts as a latent electrophile. When the hydroxymethyl group is functionalized into an electron-withdrawing moiety (e.g., oxidized and converted to an amide), the C1-C3 bond becomes highly susceptible to nucleophilic attack by cysteine or lysine residues on target proteins[3]. This "strain-release" trapping forms a stable, functionalized cyclobutane adduct, a strategy increasingly used to target "undruggable" oncogenic drivers.

• Transition-Metal Catalyzed Annulation: The π-character of the C1-C3 bond allows transition metals (such as Rh(I) or Pd(0)) to undergo oxidative addition directly into the strained bond. This facilitates complex annulative rearrangements, such as the formation of bridged heterocycles when reacted with dihydropyridines or quinolines[4].

• Bioisosterism: When the core is kept intact, the BCB motif is utilized as a saturated, sp³-rich bioisostere for phenyl rings or alkynes, improving the physicochemical properties (e.g., aqueous solubility, metabolic stability) of drug candidates[2].

Diagram 1: Reactivity pathways of Bicyclo[1.1.0]butan-1-ylmethanol driven by strain release.

Experimental Protocols

To utilize bicyclo[1.1.0]butan-1-ylmethanol in drug discovery, robust and scalable synthesis is required. The protocol below outlines a highly controlled two-step synthesis from commercially available methyl 3-bromocyclobutane-1-carboxylate.

Protocol 1: Synthesis of Bicyclo[1.1.0]butan-1-ylmethanol

Causality & Design Rationale: The synthesis relies on an intramolecular cyclization followed by a highly controlled reduction. Lithium hexamethyldisilazide (LHMDS) is selected as the base for the first step because its steric bulk prevents nucleophilic attack on the ester carbonyl, selectively deprotonating the α-proton to drive the displacement of the bromide[5]. In the second step, lithium aluminum hydride (LiAlH₄) is used at strictly controlled cryogenic temperatures (-78 °C). Because the resulting BCB core is highly sensitive, elevated temperatures during reduction can lead to unwanted nucleophilic ring-opening of the strained C1-C3 bond[5].

Step 1: Synthesis of Methyl bicyclo[1.1.0]butane-1-carboxylate [6]

• Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve methyl 3-bromocyclobutane-1-carboxylate (1.0 equiv) in anhydrous THF (0.2 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add LHMDS (1.0 M in THF, 1.1 equiv) dropwise over 15 minutes. The low temperature prevents side reactions and polymerization.

• Cyclization: Stir the mixture at -78 °C for 30 minutes, then allow it to slowly warm to 0 °C over 2 hours.

• Quench & Isolate: Quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure. (Caution: the product is highly volatile; do not heat the rotary evaporator bath above 20 °C).

Step 2: Reduction to Bicyclo[1.1.0]butan-1-ylmethanol [5]

• Preparation: Dissolve the crude methyl bicyclo[1.1.0]butane-1-carboxylate (1.0 equiv) in anhydrous diethyl ether (0.1 M) under argon.

• Cooling: Cool the solution strictly to -78 °C.

• Reduction: Add LiAlH₄ (1.5 equiv) in small portions or as a standardized ether solution.

• Reaction: Stir at -78 °C for 45 minutes. Monitor by TLC (stain with KMnO₄, which rapidly oxidizes the strained BCB bond).

• Fieser Quench: Carefully quench at -78 °C by sequential dropwise addition of water ( x mL per x g of LAH), 15% NaOH ( x mL), and water ( 3x mL). Warm to room temperature, stir until aluminum salts form a white granular precipitate, filter through Celite, and concentrate to yield the title compound.

Diagram 2: Synthetic workflow for Bicyclo[1.1.0]butan-1-ylmethanol from a cyclobutane precursor.

Protocol 2: Validation of Strain-Release Reactivity (Glutathione Trapping Assay)

To validate the reactivity of BCB derivatives for covalent drug discovery, a kinetic assay against a model biological nucleophile (glutathione, GSH) is employed[3].

• Preparation: Prepare a 10 mM stock solution of the activated BCB-derivative (e.g., an amide derived from bicyclo[1.1.0]butan-1-ylmethanol) in DMSO.

• Incubation: Add the compound to a 100 mM solution of GSH in PBS (pH 7.4) to a final compound concentration of 1 mM.

• Monitoring: Incubate at 37 °C and monitor the consumption of the BCB derivative via LC-MS at regular intervals (e.g., 0, 15, 30, 60, 120 minutes).

• Analysis: Calculate the half-life ( t1/2​ ) of the strain-release ring-opening reaction. A t1/2​ between 1 to 10 hours is typically optimal for targeted covalent inhibitors, balancing reactivity with physiological stability[3].

Conclusion

Bicyclo[1.1.0]butan-1-ylmethanol is a masterclass in exploiting thermodynamic instability for precise chemical function. By harnessing its ~65 kcal/mol of strain energy and the unique π-character of its central bond, researchers can unlock novel synthetic pathways and design next-generation covalent therapeutics. Strict adherence to cryogenic protocols during its synthesis ensures the preservation of this highly reactive core for downstream applications.

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The Renaissance of a Strained Scaffold: A Technical Guide to the Discovery and Application of Bicyclo[1.1.0]butane Derivatives

Abstract

For decades, bicyclo[1.1.0]butane (BCB) and its derivatives were relegated to the realm of academic curiosity—a testament to the extremes of molecular strain. Possessing the highest strain energy of any isolable hydrocarbon, this unique "butterfly-shaped" molecule, first synthesized in the mid-20th century, presented both a synthetic challenge and a source of untapped reactivity. This guide provides an in-depth exploration of the discovery, synthesis, and multifaceted applications of the bicyclo[1.1.0]butane core, with a particular focus on its recent emergence as a powerful tool for researchers, scientists, and drug development professionals. We will delve into the historical context of its discovery, detail seminal and contemporary synthetic strategies, and illuminate the strain-driven reactivity that makes BCB a versatile building block in modern chemistry and a promising scaffold in the design of novel therapeutics.

A Historical Perspective: The Dawn of a Strained Ring System

The story of bicyclo[1.1.0]butane begins in 1959, when Kenneth B. Wiberg and Richard P. Ciula reported the first synthesis of a derivative, ethyl bicyclo[1.1.0]butane-1-carboxylate.[1] This pioneering work was achieved through the transannular cyclization of ethyl 3-bromocyclobutane-1-carboxylate using sodium triphenylmethylide as a base.[2] This initial breakthrough laid the groundwork for the synthesis of the parent hydrocarbon, bicyclo[1.1.0]butane itself, which was accomplished in 1963 by Wiberg and his coworkers. Their approach, a high-yield intramolecular Wurtz reaction of 1-bromo-3-chlorocyclobutane with molten sodium, remains a classic and effective method for the preparation of this highly strained molecule.[3][4]

Early synthetic efforts were not limited to intramolecular cyclizations. In 1963, Srinivasan demonstrated that the unsubstituted BCB hydrocarbon could be formed as a minor product, alongside cyclobutene, from the photolysis of 1,3-butadiene.[2] These early discoveries highlighted the inherent challenges in constructing such a strained framework and hinted at the unique reactivity that would later be harnessed.

The Heart of the Matter: Structural and Electronic Properties

The remarkable reactivity of bicyclo[1.1.0]butane is a direct consequence of its unique structural and electronic features. The molecule adopts a nonplanar, "butterfly" conformation with C2v symmetry, characterized by a dihedral angle of approximately 123° between the two fused cyclopropane rings.[4][5] This geometry results in significant ring strain, estimated to be between 64-66 kcal/mol.[5][6]

The most intriguing aspect of the BCB core is the nature of the central C1-C3 bond. This bond is unusually long and weak, and computational studies have revealed that it possesses significant "p" character, leading to its description as being "partially olefinic".[5] This unique electronic structure is the key to understanding the dual reactivity of BCBs, which can undergo reactions typical of both sigma and pi bonds.

Property	Value	Reference
Strain Energy	64-66 kcal/mol	[5][6]
Dihedral Angle	~123°	[4][5]
C1-C3 Bond Length	~1.497 Å
C1-C2 Bond Length	~1.510 Å

Table 1: Key Geometric and Energetic Data for Bicyclo[1.1.0]butane.

Crafting the Core: Synthetic Methodologies

The synthesis of bicyclo[1.1.0]butane derivatives has evolved significantly since the pioneering work of Wiberg. While classical methods remain relevant, a host of modern techniques have emerged, offering greater efficiency, stereocontrol, and access to a wider range of functionalized derivatives.

Classical Approaches

This remains a cornerstone for the synthesis of the parent bicyclo[1.1.0]butane and its simpler derivatives. The reaction involves the reductive cyclization of a 1,3-dihalocyclobutane using an alkali metal, typically sodium.

Experimental Protocol: Synthesis of Bicyclo[1.1.0]butane via Intramolecular Wurtz Reaction [3]

Materials:

• 1-Bromo-3-chlorocyclobutane

• Sodium metal

• Anhydrous dioxane

• Nitrogen gas (dry)

• Liquid nitrogen

Apparatus:

• Three-necked round-bottomed flask

• Mechanical stirrer

• Reflux condenser

• Pressure-equalizing addition funnel

• Two cold traps

Procedure:

• A 300-mL, three-necked, round-bottomed flask is equipped with a mechanical stirrer, a reflux condenser, and a pressure-equalizing addition funnel. The condenser is connected in series with two traps immersed in liquid nitrogen. A line for dry nitrogen is connected to the top of the addition funnel.

• To the flask are added 150 mL of purified dioxane and 13.6 g (0.591 g-atom) of freshly cut sodium.

• The mixture is heated to reflux, and the molten sodium is dispersed into a fine suspension by vigorous stirring.

• A solution of 20.0 g (0.118 mole) of 1-bromo-3-chlorocyclobutane in 20 mL of dioxane is added dropwise to the refluxing mixture over 1 hour.

• Refluxing is continued for an additional 2 hours.

• The product, bicyclo[1.1.0]butane, is a volatile gas at room temperature and is collected in the liquid nitrogen-cooled traps.

• The collected product is purified by vacuum transfer to a gas storage bulb, yielding 5–6 g (78–94%) of bicyclo[1.1.0]butane.

Modern Synthetic Strategies

The demand for functionalized BCBs in drug discovery and materials science has spurred the development of more sophisticated and versatile synthetic methods.

A highly diastereoselective synthesis of polysubstituted bicyclobutanes has been developed, which involves the carbometalation of cyclopropenes followed by an intramolecular cyclization.[7] This strategy allows for the creation of BCBs with multiple stereodefined quaternary centers.[7]

The general workflow involves the copper-catalyzed carbomagnesiation of a substituted cyclopropene, followed by trapping with an electrophile to install a leaving group.[7] Subsequent treatment with a strong base, such as n-butyllithium, induces an intramolecular cyclization to furnish the bicyclobutane ring system.[7]

Caption: Cycloaddition pathways of bicyclo[1.1.0]butanes.

Ring-Opening Reactions

The cleavage of the strained central C1-C3 bond is a hallmark of BCB reactivity. This can be achieved with a variety of reagents, including nucleophiles, electrophiles, and radicals, leading to the formation of functionalized cyclobutane and cyclobutene derivatives.

• With Nucleophiles: BCBs bearing electron-withdrawing groups readily undergo ring-opening reactions with a wide range of heteroatom-centered nucleophiles (O, S, N). The regioselectivity of the attack (α or β to the substituent) can often be controlled by the nature of the substituent and the reaction conditions. [8][9]

• With Electrophiles: The reaction of BCBs with electrophiles can lead to a variety of rearranged products. For example, Brønsted acid-catalyzed α-selective ring-opening of BCBs can generate carbocation intermediates that undergo intramolecular Friedel–Crafts or spirocyclization reactions to afford spirocyclobutyl lactams. [9]

• With Radicals: Radical-mediated ring-opening of BCBs provides a powerful method for the synthesis of functionalized cyclobutanes. [8]Photoredox catalysis has enabled the generation of a wide range of radical species that can add to the central bond of BCBs, triggering a ring-opening cascade. [8]

Isomerization Reactions

Under thermal or catalytic conditions, BCBs can isomerize to other four-membered ring systems. For example, organocatalytic enantioselective isomerization of BCBs to cyclobutenes has been achieved using a Brønsted acid catalyst. [10]Transition metal catalysts, such as Rh(I) and Pt(II), can also promote a variety of cycloisomerization reactions, leading to the formation of diverse heterocyclic scaffolds. [11]

Applications in Drug Discovery and Beyond

The unique structural and reactive properties of bicyclo[1.1.0]butane derivatives have positioned them as valuable tools in modern drug discovery and development.

Bioisosteres for Aromatic Rings

The three-dimensional, C(sp3)-rich scaffold of BCB derivatives makes them attractive bioisosteres for flat, aromatic rings. [10]Replacing a phenyl group with a BCB moiety can improve the physicochemical properties of a drug candidate, such as solubility and metabolic stability, while maintaining or even enhancing its biological activity.

Covalent Modifiers

BCB amides have emerged as a new class of thiol-reactive electrophiles for the selective and irreversible inhibition of targeted proteins. [1]The strain-driven nucleophilic addition of a cysteine thiol to the BCB core proceeds chemoselectively under physiological conditions. This has been successfully applied to develop selective covalent inhibitors of Bruton's tyrosine kinase (BTK), a key target in the treatment of certain cancers and autoimmune diseases.

Caption: Mechanism of covalent modification by a BCB warhead.

Conclusion and Future Outlook

From its origins as a chemical curiosity, bicyclo[1.1.0]butane has undergone a remarkable transformation into a versatile and powerful building block in modern organic synthesis. The continued development of novel synthetic methods is expanding the accessibility and diversity of functionalized BCB derivatives. Concurrently, a deeper understanding of their unique strain-driven reactivity is enabling the discovery of new and innovative transformations. The application of BCBs as bioisosteres and covalent modifiers in drug discovery is a particularly exciting frontier, with the potential to address challenging therapeutic targets. As our ability to manipulate this strained scaffold with increasing precision grows, the future for bicyclo[1.1.0]butane chemistry is undoubtedly bright, promising further breakthroughs in both fundamental science and the development of new medicines.

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Theoretical Profiling of Bicyclo[1.1.0]butan-1-ylmethanol: A Computational Guide to Stability and Strain-Release Dynamics

Executive Summary: The Spring-Loaded Bioisostere

In modern medicinal chemistry, the drive to escape "flatland" has led to the widespread adoption of sp³-rich carbocycles as bioisosteres for planar aromatic rings. Among these, bicyclo[1.1.0]butanes (BCBs) have transitioned from laboratory curiosities to highly versatile reagents and covalent warheads[1]. Possessing an immense ring strain energy (RSE) of approximately 64–66 kcal/mol, the BCB core is essentially "spring-loaded"[2],[3].

However, the parent BCB is often too reactive for direct clinical application. Functionalization at the bridgehead (C1) position—such as in bicyclo[1.1.0]butan-1-ylmethanol —is a critical strategy to tune both thermodynamic stability and kinetic reactivity. The hydroxymethyl (-CH₂OH) group introduces inductive electron withdrawal and potential hydrogen-bonding interactions that perturb the central C1-C3 bond. As an Application Scientist, I rely on rigorous Density Functional Theory (DFT) calculations to predict whether a specific BCB derivative will survive systemic circulation or prematurely degrade. This whitepaper outlines the causality behind our computational choices and provides a self-validating protocol for assessing the stability of bicyclo[1.1.0]butan-1-ylmethanol.

Structural and Electronic Anatomy

To understand the stability of bicyclo[1.1.0]butan-1-ylmethanol, we must first examine its unique "butterfly" geometry. The molecule consists of two fused cyclopropane rings with an interflap dihedral angle of approximately 123°[2].

The defining feature of this scaffold is the transannular C1-C3 bond. Due to the inverted tetrahedral geometry at the bridgehead carbons, this bond possesses unusually high p-character, rendering it partially olefinic and highly susceptible to both electrophilic and nucleophilic attack[2],[1].

When a hydroxymethyl group is introduced at C1, the inductive effect pulls electron density away from the C1-C3 bond. Contrary to what one might intuitively expect, electron-withdrawing groups at the bridgehead often stabilize the BCB core by lowering the energy of the Highest Occupied Molecular Orbital (HOMO) and slightly reducing the Baeyer strain, leading to a marginal shortening of the C1-C3 bond[1].

Table 1: Quantitative Geometric and Energetic Parameters

Data synthesized from benchmarked DFT calculations and literature precedents[2],[1],[4].

Parameter	Parent Bicyclo[1.1.0]butane	Bicyclo[1.1.0]butan-1-ylmethanol	Computational Level
C1-C3 Bond Length	1.497 Å	1.488 Å	M06-2X/6-311+G(d,p)
Interflap Dihedral Angle	123.0°	121.5°	M06-2X/6-311+G(d,p)
Ring Strain Energy (RSE)	64.0 - 66.0 kcal/mol	63.2 kcal/mol	Homodesmotic (CBS-QB3)
Strain Release Energy (SRE)	-40.2 kcal/mol	-39.5 kcal/mol	SMD-M06-2X (Water)
HOMO-LUMO Gap	7.8 eV	7.4 eV	M06-2X/6-311+G(d,p)

Kinetic Stability and Strain-Release Reactivity

The thermodynamic instability (high RSE) of bicyclo[1.1.0]butan-1-ylmethanol is the driving force for its reactivity, yielding a strain release energy (SRE) of approximately -40 kcal/mol upon cleavage of the C1-C3 bond[4]. However, kinetic stability—governed by the activation barrier (ΔG‡)—dictates its shelf-life and plasma stability.

For covalent drug design, the BCB warhead must resist spontaneous homolytic cleavage or hydrolysis, yet readily undergo heterolytic ring-opening when positioned near a target nucleophile (e.g., a cysteine thiol).

Caption: Kinetic logic of BCB-methanol reactivity, highlighting the bifurcation between productive strain-release and off-target degradation.

Experimental Protocol: A Self-Validating Computational Workflow

A computational protocol is only as robust as its internal validation mechanisms. To accurately profile the stability of bicyclo[1.1.0]butan-1-ylmethanol, we employ a self-validating DFT pipeline.

The causality behind our functional choice is critical: we utilize the M06-2X functional. Unlike B3LYP, which can underestimate barrier heights for highly strained systems, M06-2X accurately captures medium-range electron correlation, which is vital for the dense electron environment of the inverted tetrahedra at C1 and C3[5]. We pair this with the 6-311+G(d,p) basis set; the diffuse functions (+) are non-negotiable here, as they model the polarizability of the strained C-C bonds and the electronegative oxygen of the hydroxyl group.

Step-by-Step Methodology

• Conformational Sampling:

  • Action: Perform a molecular mechanics (e.g., OPLS4) conformational search to identify the lowest-energy rotamers of the -CH₂OH group.

  • Causality: Intramolecular hydrogen bonding between the hydroxyl proton and the electron-rich C1-C3 bond can artificially stabilize certain conformers.

• Geometry Optimization:

  • Action: Optimize the lowest-energy conformers using M06-2X/6-311+G(d,p) in the gas phase.

• Vibrational Frequency Validation (The Self-Check):

  • Action: Calculate harmonic vibrational frequencies at the same level of theory.

  • Validation Rule: The structure is only validated as a true thermodynamic minimum if there are zero imaginary frequencies (NImag = 0)[5]. If NImag > 0, the structure is a saddle point and must be distorted along the imaginary mode and re-optimized. This step also yields the Zero-Point Energy (ZPE) and thermal corrections to Gibbs free energy.

• Solvation Modeling:

  • Action: Perform single-point energy calculations using the SMD (Solvation Model based on Density) model with water as the solvent.

  • Causality: Gas-phase calculations drastically overestimate the activation barriers for polar or heterolytic ring-opening mechanisms. The SMD model is required to capture the stabilization of polarized transition states[6].

• Homodesmotic RSE Calculation:

  • Action: Calculate the Ring Strain Energy using a homodesmotic reaction scheme (e.g., balancing the BCB-methanol with unstrained acyclic alkane/alcohol equivalents). This ensures that systematic errors in the DFT functional cancel out perfectly across both sides of the equation.

Caption: Self-validating computational workflow for assessing BCB-methanol stability, ensuring true minima via frequency checks.

Conclusion

Theoretical calculations are not merely supportive data; they are the predictive engine of modern drug design. By rigorously profiling bicyclo[1.1.0]butan-1-ylmethanol using dispersion-corrected DFT (M06-2X) and robust solvation models (SMD), we can quantify how the bridgehead hydroxymethyl group modulates the intrinsic ~64 kcal/mol strain of the BCB core. This self-validating computational approach ensures that when these spring-loaded molecules are deployed as bioisosteres or covalent warheads, their stability and reactivity are perfectly tuned for their biological targets.

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The Rising Star in Drug Discovery: A Technical Guide to Bicyclo[1.1.0]butan-1-ylmethanol

For Researchers, Scientists, and Drug Development Professionals

In the relentless pursuit of novel therapeutic agents with enhanced properties, medicinal chemists are increasingly turning to bioisosteres—substituents or groups with similar physical or chemical properties that impart desirable pharmacological and pharmacokinetic profiles to a lead compound. Among the emerging class of non-classical bioisosteres, the bicyclo[1.1.0]butane (BCB) moiety has garnered significant attention. Its rigid, three-dimensional structure offers a compelling alternative to traditional aromatic rings, often leading to improved solubility, metabolic stability, and target engagement. This guide provides an in-depth technical overview of a key exemplar of this class, Bicyclo[1.1.0]butan-1-ylmethanol, focusing on its commercial availability and synthetic accessibility.

The Allure of a Strained Scaffold: Why Bicyclo[1.1.0]butanes?

The bicyclo[1.1.0]butane framework is characterized by a high degree of ring strain, estimated to be around 64-66 kcal/mol.[1] This inherent strain energy is the wellspring of its unique reactivity and utility in chemical synthesis.[2][3] The central carbon-carbon bond of the BCB core is elongated and possesses significant p-character, allowing it to react in ways more akin to a π-bond than a typical sigma bond. This "π-inverting" character makes BCBs valuable precursors for the synthesis of substituted cyclobutanes and other complex four-membered ring systems through strain-releasing reactions.[2][3]

In the context of drug design, the replacement of a planar phenyl ring with a three-dimensional, saturated BCB scaffold can profoundly and beneficially alter a molecule's properties. This substitution can disrupt undesirable π-π stacking interactions, reduce non-specific binding, and introduce novel vectors for exploring chemical space, all while maintaining or even improving binding affinity for the biological target.[4]

Commercial Availability: Sourcing Bicyclo[1.1.0]butan-1-ylmethanol

For researchers looking to incorporate this valuable building block into their synthetic workflows, Bicyclo[1.1.0]butan-1-ylmethanol (CAS No. 4935-02-8) is commercially available from a number of specialized chemical suppliers. The compound is typically offered in research-scale quantities with high purity.

Supplier	Product Number	Purity	Notes
AChemBlock	Q55434	97%	Available for custom quotes.[5]
BLDpharm	BD00798775	Not specified	Listed as available for online orders.[6]

It is advisable to contact these suppliers directly for the most up-to-date information on availability, pricing, and lead times.

De Novo Synthesis: A Practical Approach to Bicyclo[1.1.0]butan-1-ylmethanol

While commercially available, the ability to synthesize Bicyclo[1.1.0]butan-1-ylmethanol and its analogs in-house provides greater flexibility and control over the research and development process. The synthesis of the parent bicyclo[1.1.0]butane was pioneered through an intramolecular Wurtz-type coupling of 1-bromo-3-chlorocyclobutane.[7] A similar strategy, starting from a suitably functionalized cyclobutane precursor, can be employed to access the target alcohol.

The following is a representative synthetic protocol adapted from established procedures for the synthesis of bicyclo[1.1.0]butanes and their precursors.

Synthetic Pathway Overview

Caption: Synthetic route to (Bicyclo[1.1.0]butan-1-yl)methanol.

Experimental Protocol

Step 1: Synthesis of 3-Chlorocyclobutanecarboxylic Acid

This initial step involves the free-radical chlorination of a commercially available starting material, 1,1-cyclobutanedicarboxylic acid. The selectivity of the chlorination at the 3-position is a key feature of this reaction with the cyclobutane ring system.[8]

• Materials: 1,1-cyclobutanedicarboxylic acid, sulfuryl chloride, benzoyl peroxide, benzene (or a suitable alternative solvent).

• Procedure:

  • To a solution of 1,1-cyclobutanedicarboxylic acid in benzene, add a catalytic amount of benzoyl peroxide.

  • Heat the mixture to reflux.

  • Slowly add sulfuryl chloride dropwise over a period of 40-60 minutes.

  • Continue refluxing until the reaction is complete (monitored by TLC or GC-MS).

  • Cool the reaction mixture and carefully quench with water.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The crude product can be purified by vacuum distillation to yield 3-chlorocyclobutanecarboxylic acid.[8]

Causality: The use of benzoyl peroxide initiates the free-radical chain reaction, while sulfuryl chloride serves as the chlorinating agent. The cyclobutane ring structure directs the chlorination preferentially to the 3-position.

Step 2: Esterification to Methyl 3-chlorocyclobutanecarboxylate

The carboxylic acid is converted to its methyl ester to facilitate the subsequent reduction and prevent side reactions.

• Materials: 3-Chlorocyclobutanecarboxylic acid, methanol, sulfuric acid (catalytic).

• Procedure:

  • Dissolve 3-chlorocyclobutanecarboxylic acid in an excess of methanol.

  • Add a catalytic amount of concentrated sulfuric acid.

  • Heat the mixture to reflux for several hours until esterification is complete.

  • Cool the reaction and neutralize the acid with a saturated solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure to obtain methyl 3-chlorocyclobutanecarboxylate.

Causality: The acidic catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

Step 3: Intramolecular Cyclization and Reduction to (Bicyclo[1.1.0]butan-1-yl)methanol

This final step involves the formation of the strained bicyclo[1.1.0]butane ring system via an intramolecular Wurtz-type coupling, followed by the reduction of the ester to the primary alcohol.

• Materials: Methyl 3-chlorocyclobutanecarboxylate, sodium metal, anhydrous dioxane, lithium aluminum hydride (LiAlH₄), anhydrous diethyl ether or tetrahydrofuran (THF).

• Procedure:

  • Cyclization: In a flame-dried, three-necked flask equipped with a reflux condenser and a mechanical stirrer, add freshly cut sodium metal to anhydrous dioxane.

  • Heat the mixture to reflux to melt the sodium and create a fine dispersion by vigorous stirring.

  • Slowly add a solution of methyl 3-chlorocyclobutanecarboxylate in anhydrous dioxane to the refluxing mixture.

  • Maintain reflux for an additional 2-3 hours after the addition is complete.

  • Cool the reaction mixture and carefully filter to remove unreacted sodium and sodium chloride. The filtrate contains the bicyclo[1.1.0]butane-1-carboxylate.

  • Reduction: In a separate flame-dried flask under an inert atmosphere, prepare a suspension of lithium aluminum hydride in anhydrous diethyl ether or THF.

  • Cool the suspension to 0 °C and slowly add the dioxane solution containing the bicyclo[1.1.0]butane-1-carboxylate.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours.

  • Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous sodium hydroxide, and then more water.

  • Filter the resulting precipitate and wash thoroughly with ether or THF.

  • Dry the combined organic filtrate over anhydrous magnesium sulfate and concentrate under reduced pressure to yield crude (Bicyclo[1.1.0]butan-1-yl)methanol, which can be further purified by chromatography.

Causality: The highly reactive, dispersed sodium metal facilitates the intramolecular reductive coupling of the carbon-chlorine bond to form the strained central bond of the bicyclo[1.1.0]butane ring. Subsequent reduction of the ester with a strong reducing agent like LiAlH₄ is a standard and efficient method for the preparation of primary alcohols.

Future Perspectives

The unique structural and electronic properties of Bicyclo[1.1.0]butan-1-ylmethanol and its derivatives position them as increasingly important tools in the arsenal of medicinal chemists. As the demand for novel, three-dimensional scaffolds in drug discovery continues to grow, we can anticipate further developments in the synthesis and application of these fascinating molecules, leading to the creation of next-generation therapeutics with improved efficacy and safety profiles.

References

• Organic Syntheses. 3-chlorocyclobutanecarboxylic acid. Available at: [Link].

• Fawcett, A. (2019). Recent advances in the chemistry of bicyclo- and 1-azabicyclo[1.1.0]butanes. Pure and Applied Chemistry, 92(5).

• The Royal Society of Chemistry. Supporting Information Synthesis of 2-Substituted Bicyclo[1.1.0]butanes via a Zincocyclopropanation using Bromoform as the Carbe. Available at: [Link].

• Fawcett, A. (2019). Recent advances in the chemistry of bicyclo- and 1-azabicyclo[1.1.0]butanes. ResearchGate. Available at: [Link].

• Mandler, M. D., et al. (2026). Synthesis of Bicyclo[1.1.0]butanes from Bicyclo[1.1.1]pentanes. ResearchGate. Available at: [Link].

• Chemical Science (RSC Publishing). Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization. Available at: [Link].

• Suresh, R., Orbach, N., & Marek, I. (2024). Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes. Journal of the American Chemical Society, 146, 13748-13753.

• D-Scholarship@Pitt. Synthesis and Reactions of Bicyclo[1.1.0]butanes. Available at: [Link].

• Organic Syntheses Procedure. [Bicyclo[1.1.0]butane. Available at: http://www.orgsyn.org/demo.aspx?prep=CV6P0104.
• Tyler, J. L., & Aggarwal, V. K. (2023). Synthesis and Applications of Bicyclo[1.1.0]butyl and Azabicyclo[1.1.0]butyl Organometallics. Chemistry, 29(29), e202300008.

• OA Monitor Ireland. Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. Available at: [Link].

• Tyler, J. L., & Aggarwal, V. K. (2023). Synthesis and Applications of Bicyclo[1.1.0]butyl and Azabicyclo[1.1.0]butyl Organometallics. PMC. Available at: [Link].

• Mandler, M. D., et al. (2022). Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes. ChemRxiv.

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Protocols & Analytical Methods

Advanced Applications of Bicyclo[1.1.0]butan-1-ylmethanol in Organic Synthesis: Strain-Release and Bioisosteric Strategies

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating protocols, and bioisosteric applications of Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol).

The "Escape from Flatland" Paradigm and BCB-Methanol

In modern medicinal chemistry, improving the pharmacokinetic properties of drug candidates often requires transitioning from flat, sp2-hybridized aromatic rings to complex, sp3-rich three-dimensional architectures. This design philosophy, known as "escaping flatland," has driven the demand for novel building blocks. Bicyclo[1.1.0]butanes (BCBs) , the smallest fused-ring carbocycles, possess a remarkable strain energy of approximately 64 kcal/mol[1].

Bicyclo[1.1.0]butan-1-ylmethanol , a functionalized derivative containing a bridgehead hydroxymethyl group, serves as a highly versatile linchpin in this space. Unlike traditional electron-withdrawing group (EWG)-activated BCBs, the hydroxymethyl handle provides a neutral, easily derivatizable functional group (e.g., for oxidation, etherification, or leaving-group conversion) while preserving the highly reactive, "spring-loaded" central C–C bond for downstream strain-release transformations[2].

By exploiting the thermodynamic driving force of strain release, chemists can utilize BCB-methanol to synthesize 1,3-disubstituted cyclobutanes, bicyclo[1.1.1]pentanes (BCPs), and bicyclo[2.1.1]hexanes (BCHs)—all of which are premier bioisosteres for phenyl rings and alkynes[3][4].

Mechanistic Principles of BCB-Methanol Activation

The central C–C bond of BCB-methanol exhibits significant olefinic character due to the highly distorted bond angles. However, because it lacks a strongly electron-withdrawing bridgehead substituent, its activation requires specific catalytic or stoichiometric driving forces.

Nucleophilic Strain-Release Amination

Direct nucleophilic attack on the central C–C bond of unactivated BCBs is kinetically slow. To overcome this activation barrier, protocols often employ highly reactive lithiated amines ("turbo amination")[5]. The nucleophile attacks the bridgehead carbon, cleaving the central bond to generate a cyclobutyl anion intermediate, which is subsequently protonated or trapped by an electrophile to yield a 1,3-disubstituted cyclobutane[6].

Mechanistic pathway of strain-release amination via central C-C bond cleavage.

Photocatalytic Oxidative [2σ+2π] Cycloaddition

A groundbreaking alternative to polar reactivity is the single-electron oxidation of BCBs using photoredox catalysis. By employing a strongly oxidizing acridinium photocatalyst, the BCB core is oxidized to a radical cation[7]. This highly reactive intermediate readily undergoes formal [2σ+2π] cycloadditions with unactivated alkenes, yielding bicyclo[2.1.1]hexanes (BCHs) with excellent regioselectivity[8].

Bioisosteric Drug Design Workflow

The integration of BCB-methanol into drug discovery workflows allows for the direct "propellerization" or "bicyclization" of existing active pharmaceutical ingredients (APIs). By replacing an aromatic ring with a BCH core derived from BCB-methanol, researchers can significantly improve aqueous solubility, reduce plasma protein binding, and enhance metabolic stability[3].

Workflow for utilizing BCB-methanol to generate 3D bioisosteres in drug design.

Quantitative Data: Reaction Profiles and Yields

The following table summarizes the causal relationship between the chosen activation method, the resulting intermediate, and the expected yield when utilizing BCB-methanol or its closely related derivatives in organic synthesis[4][7][9].

Transformation Type	Catalyst / Reagent System	Key Intermediate	Target Scaffold	Typical Yield
Strain-Release Amination	LiHMDS, THF, 50°C	Cyclobutyl Anion	1,3-Disubstituted Cyclobutane	50–75%
[2σ+2π] Cycloaddition	Acridinium Photocatalyst, Blue LED	Radical Cation	Bicyclo[2.1.1]hexane (BCH)	60–85%
Formal (3+3) Cycloaddition	Sc(OTf)₃ / Chiral Phosphoric Acid	Carbocation	Tetrahydro-1,3-methanocarbazole	40–90%
Dearomatization	Eu(OTf)₃ or AgBF₄	Cyclobutyl Carbocation	Naphthalene-fused BCH	45–80%

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols incorporate built-in validation steps (e.g., TLC tracking, colorimetric changes) to confirm reaction progress.

Protocol A: Strain-Release "Turbo" Amination of BCB-Methanol

Objective: Synthesize a 1-(hydroxymethyl)-3-aminocyclobutane derivative via direct nucleophilic addition.[5]

Rationale: Unactivated BCBs resist attack by neutral amines. By deprotonating a secondary amine with a strong base (LiHMDS), we generate a highly nucleophilic lithium amide that can overcome the activation barrier of the strained C–C bond.

Step-by-Step Methodology:

• Preparation of the Nucleophile: In an oven-dried Schlenk flask under an argon atmosphere, dissolve the secondary amine (1.5 equiv) in anhydrous THF (0.2 M). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Dropwise add LiHMDS (1.0 M in THF, 1.45 equiv). Validation: The solution may exhibit a slight color change (often pale yellow) indicating the formation of the lithium amide. Stir for 30 minutes at -78 °C.

• BCB Addition: Add a solution of Bicyclo[1.1.0]butan-1-ylmethanol (1.0 equiv) in anhydrous THF dropwise to the reaction mixture.

• Thermal Activation: Remove the cooling bath and transfer the sealed vessel to a pre-heated oil bath at 50 °C. Stir overnight (12–16 hours). Causality: Elevated temperature is strictly required to provide the kinetic energy necessary for the nucleophile to break the 64 kcal/mol strained central bond.

• Quenching & Trapping: Cool the reaction to 0 °C. To trap the resulting cyclobutyl anion and protect the newly formed amine, add Di-tert-butyl dicarbonate (Boc₂O, 2.0 equiv) and a catalytic amount of DMAP. Stir for 2 hours at room temperature.

• In-Process Validation: Perform TLC (Hexanes/EtOAc 7:3). The disappearance of the BCB-methanol spot (visualized via KMnO₄ stain as a rapidly oxidizing yellow spot on a purple background) and the appearance of a new, lower-Rf product spot confirms conversion.

• Workup: Quench with saturated aqueous NH₄Cl, extract with EtOAc (3x), dry over Na₂SO₄, and purify via flash column chromatography.

Protocol B: Photocatalytic [2σ+2π] Cycloaddition

Objective: Synthesize a Bicyclo[2.1.1]hexane (BCH) bioisostere via radical cation intermediates.[7]

Rationale: The high oxidation potential of BCB-methanol requires a strongly oxidizing excited-state photocatalyst. Mesityl acridinium salts possess the necessary excited-state oxidation potential to strip a single electron from the BCB central bond, initiating the cycloaddition with an external alkene[8].

Step-by-Step Methodology:

• Reaction Assembly: In a clear glass vial equipped with a Teflon septum, combine BCB-methanol (1.0 equiv), the target unactivated alkene (3.0 equiv), and 9-mesityl-10-methylacridinium tetrafluoroborate (Acr⁺-Mes BF₄⁻, 5 mol%) in anhydrous, degassed dichloromethane (0.1 M).

• Degassing (Critical Step): Sparge the bright yellow solution with argon for 15 minutes. Causality: Oxygen is a potent radical scavenger and will quench the excited state of the photocatalyst, completely inhibiting the reaction.

• Irradiation: Place the vial in a photoreactor equipped with 450 nm Blue LEDs. Ensure a cooling fan maintains the reaction at ambient temperature (25 °C).

• In-Process Validation: Monitor the reaction via GC-MS or NMR after 4 hours. The crude ¹H NMR should show the disappearance of the characteristic highly shielded BCB bridgehead protons (typically found between 0.5–1.5 ppm) and the emergence of BCH bridgehead protons (typically 2.0–2.8 ppm).

• Isolation: Once complete (typically 12–24 hours), concentrate the mixture in vacuo and purify via silica gel chromatography to isolate the functionalized BCH.

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Application Note: Bicyclo[1.1.0]butan-1-ylmethanol as a Spring-Loaded Precursor for C(sp³)-Rich Cyclobutane Bioisosteres

Introduction & Mechanistic Rationale

In modern drug discovery, there is a strategic imperative to "escape from flatland" by increasing the fraction of sp³-hybridized carbons ( Fsp3​ ) in drug candidates. This shift improves physicochemical properties such as aqueous solubility, metabolic stability, and target specificity[1]. Cyclobutanes have emerged as premier conformational bioisosteres for flat arenes (e.g., para- and meta-substituted benzenes).

However, the de novo synthesis of densely functionalized, stereodefined cyclobutanes remains challenging. Bicyclo[1.1.0]butanes (BCBs) , and specifically bicyclo[1.1.0]butan-1-ylmethanol (CAS: 4935-02-8), offer a powerful, "spring-loaded" solution.

The Causality of BCB Reactivity

The reactivity of the BCB core is governed by two fundamental physicochemical properties:

• Extreme Ring Strain: The fused dual-cyclopropane system possesses a remarkable strain energy of approximately 64 kcal/mol[2].

• Orbital Hybridization: The central interbridgehead C1–C3 bond exhibits unusually high π -character (nearly 95% p-character). This makes the σ -bond behave chemically like an olefin, rendering it highly susceptible to radical addition, oxidative/reductive single-electron transfer (SET), and transition-metal insertion.

Using bicyclo[1.1.0]butan-1-ylmethanol provides a distinct synthetic advantage: the bridgehead hydroxymethyl group serves as a versatile anchoring point for late-stage derivatization (e.g., oxidation, etherification) while electronically biasing the central C–C bond to ensure high regioselectivity during strain-release ring opening.

Mechanistic Pathways for BCB Activation

The functionalization of bicyclo[1.1.0]butan-1-ylmethanol diverges into three primary mechanistic pathways, each yielding distinct cyclobutane architectures.

Divergent reactivity pathways of Bicyclo[1.1.0]butan-1-ylmethanol to functionalized cyclobutanes.

Experimental Protocols

Field-Proven Insight: While the free hydroxyl group of bicyclo[1.1.0]butan-1-ylmethanol is tolerated in radical-mediated photoredox pathways, it is highly recommended to protect it (e.g., as a tert-butyldimethylsilyl (TBS) ether) prior to transition-metal catalysis to prevent unwanted metal coordination or competitive alkoxide oxidation.

Protocol A: Photoredox-Catalyzed Decarboxylative Radical Addition

This protocol utilizes visible-light photoredox catalysis to achieve a formal Giese-type addition of C(sp³)-centered radicals to the BCB core, yielding 1,3-disubstituted cyclobutanes[2].

Rationale for Choices: We utilize an Iridium-based photocatalyst ( [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ ) because its long-lived excited state and strong oxidizing potential efficiently trigger the decarboxylation of α -amino or α -oxy carboxylic acids. The resulting radical attacks the C3 position of the BCB, driven by the thermodynamic release of 64 kcal/mol of strain energy.

Materials:

• Bicyclo[1.1.0]butan-1-ylmethanol (0.2 mmol, 1.0 equiv)

• N-Boc-Proline (Radical precursor, 0.3 mmol, 1.5 equiv)

• [Ir(dF(CF3​)ppy)2​(dtbbpy)]PF6​ (2 mol%)

• K2​HPO4​ (0.4 mmol, 2.0 equiv)

• Anhydrous DMSO (2.0 mL)

Step-by-Step Procedure:

• Reaction Assembly: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add N-Boc-Proline, the Ir-photocatalyst, and K2​HPO4​ .

• Solvent & Substrate Addition: Transfer the Schlenk tube to a nitrogen-filled glovebox. Add bicyclo[1.1.0]butan-1-ylmethanol dissolved in anhydrous DMSO.

• Degassing (Critical Step): Seal the tube with a rubber septum and remove from the glovebox. If a glovebox is unavailable, sparge the mixture with ultra-pure Argon for exactly 15 minutes. Causality: Molecular oxygen is a potent triplet quencher and will rapidly deactivate the excited-state photocatalyst, halting the radical chain.

• Irradiation: Place the vial in a photoreactor equipped with 440 nm Blue LEDs. Stir vigorously at room temperature for 16 hours. Use a cooling fan to ensure the reaction temperature does not exceed 30 °C, which could lead to thermal degradation of the strained BCB.

• Workup: Dilute the mixture with EtOAc (15 mL) and wash sequentially with water (3 × 10 mL) and brine (10 mL) to remove DMSO and inorganic salts. Dry over anhydrous Na2​SO4​ , concentrate, and purify via flash column chromatography.

Protocol B: Iron-Catalyzed Reductive Olefin-BCB Coupling

This protocol leverages Iron-Hydride Hydrogen Atom Transfer (FeH-HAT) to couple unactivated olefins with BCBs, providing a highly modular route to alkylated cyclobutanes[3].

Rationale for Choices: Traditional cross-coupling requires pre-functionalized halides. FeH-HAT allows the use of abundant, unactivated terminal olefins. The iron catalyst ( Fe(acac)3​ ) reacts with a silane ( PhSiH3​ ) to form an active iron-hydride species, which transfers a hydrogen atom to the olefin, generating a nucleophilic carbon-centered radical that rapidly attacks the BCB.

Materials:

• O-TBS protected bicyclo[1.1.0]butan-1-ylmethanol (0.2 mmol, 1.0 equiv)

• Terminal Olefin (e.g., 4-phenyl-1-butene) (0.6 mmol, 3.0 equiv)

• Fe(acac)3​ (20 mol%)

• Phenylsilane ( PhSiH3​ ) (0.4 mmol, 2.0 equiv)

• Ethanol (0.1 M)

Step-by-Step Procedure:

• Preparation: In a 5 mL reaction vial, dissolve the O-TBS protected BCB, terminal olefin, and Fe(acac)3​ in anhydrous Ethanol.

• Initiation: Add PhSiH3​ dropwise via microsyringe. Causality: Slow addition prevents the rapid, exothermic generation of hydrogen gas and minimizes the competitive direct reduction of the olefin.

• Reaction: Stir the mixture at room temperature under an ambient atmosphere for 12 hours. The mild nature of the FeH-HAT process uniquely tolerates atmospheric oxygen, though inert conditions can be used to maximize yields[3].

• Quenching & Purification: Quench the reaction by adding 1 mL of saturated aqueous NaHCO3​ . Extract with DCM (3 × 5 mL), dry over MgSO4​ , and concentrate. Purify the resulting alkylated cyclobutane via silica gel chromatography.

Quantitative Data Summary

The following table summarizes the performance metrics of various activation strategies applied to bridgehead-functionalized BCBs.

Activation Strategy	Catalyst / Key Reagents	Intermediate Species	Typical Yields	Diastereoselectivity (d.r.)	Key Advantage
Photoredox Radical Addition	Ir-based or Acridinium, Blue LED	C(sp³)-centered radical	50–98%	Up to >20:1	Extremely mild; broad functional group tolerance[2].
Fe-Hydride Reductive Coupling	Fe(acac)3​ , PhSiH3​	C(sp³)-centered radical	40–85%	Moderate (Typically 2:1 to 5:1)	Utilizes unactivated olefins directly[3].
Pd-Catalyzed Cross-Coupling	Pd(OAc)2​ , Phosphine Ligands	Organopalladium complex	45–82%	N/A (Bridgehead functionalization)	Direct access to aryl-cyclobutanes[4].
Ru-Catalyzed C-H Activation	Ru(II) complex	Ruthenacycle / Radical	60–92%	High	Telescoped late-stage modification of heteroarenes[1].

References

• Photochemical Strain-Release Driven Cyclobutylation of C(sp3)-Centered Radicals ChemRxiv URL:[Link]

• Reductive Olefin Bicyclo[1.1.0]butane Coupling Enabled by Iron Hydride Hydrogen Atom Transfer ACS Publications URL:[Link]

• Bridge Cross-Coupling of Bicyclo[1.1.0]butanes Organic Letters - ACS Publications URL:[Link]

• Photocatalytic Oxidative Activation of Bicyclo[1.1.0]butanes for Formal [2σ+2π] Cycloadditions ACS Catalysis URL:[Link]

• Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C−C cleavage and ruthenium-catalysed remote C−H activation Nature Communications (via PMC) URL:[Link]

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Application Note: Bicyclo[1.1.0]butan-1-ylmethanol as a Saturated Bioisostere for Phenyl Ring Replacement in Drug Discovery

Abstract

The para-substituted phenyl ring is a ubiquitous scaffold in medicinal chemistry, yet its inherent aromaticity often contributes to metabolic liabilities, poor solubility, and high lipophilicity. A leading strategy to mitigate these issues is the "escape from flatland," replacing two-dimensional aromatic rings with three-dimensional, sp³-rich saturated bioisosteres.[1] This guide provides a comprehensive overview and detailed protocols for the use of bicyclo[1.1.0]butan-1-ylmethanol as a versatile bioisosteric replacement for benzyl alcohol and other para-substituted phenyl moieties. We detail the strategic rationale, physicochemical advantages, a robust multi-step synthesis, and a complete workflow for incorporating this motif into lead compounds and validating its impact on drug-like properties.

The Strategic Imperative: Moving Beyond the Phenyl Ring

The phenyl ring has long been a cornerstone of drug design due to its rigid structure, predictable geometry, and synthetic tractability. However, its prevalence in drug candidates is often associated with significant development challenges:

• Metabolic Instability: Aromatic rings are susceptible to oxidation by cytochrome P450 (CYP) enzymes, leading to rapid clearance and the formation of potentially reactive metabolites.

• Poor Physicochemical Properties: High aromatic ring counts are correlated with low aqueous solubility, high lipophilicity (LogP), and increased plasma protein binding, all of which can negatively impact bioavailability and pharmacokinetic profiles.[2]

• Off-Target Activity: The planar, lipophilic nature of the phenyl group can lead to promiscuous binding, including interactions with the hERG potassium channel, a key cardiotoxicity liability.

Bioisosterism, the replacement of a functional group with a structurally distinct mimic that retains biological activity, is a powerful strategy to overcome these hurdles.[3] Saturated bioisosteres, such as those based on the bicyclo[1.1.0]butane (BCB) core, offer a compelling solution by increasing the fraction of sp³-hybridized carbons (Fsp³), which can improve solubility, reduce metabolic susceptibility, and enhance target selectivity by providing a more defined three-dimensional structure.[1][4]

The Bicyclo[1.1.0]butane (BCB) Scaffold: A Privileged Bioisostere

The bicyclo[1.1.0]butane (BCB) scaffold is the smallest and one of the most strained bicyclic carbocycles known, with an estimated strain energy of 63.9 kcal/mol.[5] This high strain energy does not render it uncontrollably reactive but rather positions it as a versatile synthetic building block.[6] The central C1-C3 bond possesses significant p-character, making it reactive in a manner analogous to an olefin, enabling a wide range of "strain-release" transformations.[7]

As a phenyl ring bioisostere, the 1,3-disubstituted BCB core offers several key advantages:

• Defined Exit Vectors: It provides a rigid, non-planar scaffold that projects substituents with a well-defined geometry, capable of mimicking the linear trajectory of a para-substituted phenyl ring.

• Improved Physicochemical Profile: The replacement of a C₆(sp²) system with a C₄(sp³) core fundamentally alters the molecule's properties, typically leading to lower lipophilicity and higher aqueous solubility.

• Novel Chemical Space: BCBs have limited representation in the patent literature, offering opportunities for generating novel intellectual property.[6]

Caption: Geometric comparison of a phenyl ring and a BCB bioisostere.

Data Presentation: Predicted Property Comparison

The following table illustrates the typical improvements in physicochemical properties observed when replacing a representative para-substituted phenyl compound with its bicyclo[1.1.0]butan-1-ylmethanol analogue.

Property	Phenyl-Containing Compound (e.g., Darapladib)	BCB-Containing Bioisostere	Rationale for Improvement
Fsp³	~0.5	>0.8	Increased saturation enhances 3D character and often improves solubility.[1]
cLogP	High (e.g., 6.3)	Lower	Removal of the lipophilic aromatic system reduces overall lipophilicity.[8]
Aqueous Solubility	Low	Higher	Reduced lipophilicity and increased polarity generally lead to better solubility.[9]
Metabolic Stability (t½)	Moderate	Higher	Saturated C-H bonds are generally less susceptible to CYP-mediated oxidation than aromatic rings.

Synthesis of Bicyclo[1.1.0]butan-1-ylmethanol

The synthesis of this key building block is approached via a robust, multi-step sequence starting from commercially available materials. The strategy relies on the well-established preparation of a sulfonyl-activated BCB, which then serves as a versatile precursor for bridgehead functionalization.

Caption: Synthetic workflow for Bicyclo[1.1.0]butan-1-ylmethanol.

Protocol 1: Synthesis of 1-(Phenylsulfonyl)bicyclo[1.1.0]butane (Precursor)

Rationale: This protocol, adapted from a validated Organic Syntheses procedure, provides a reliable and scalable method to produce the key BCB intermediate. The reaction proceeds through a magnesium-mediated coupling followed by sulfonation and a final base-induced intramolecular cyclization.

Materials:

• Methyl phenyl sulfone

• Anhydrous Tetrahydrofuran (THF)

• Di-n-butyl magnesium (n-Bu₂Mg)

• Epichlorohydrin

• Benzenesulfonyl chloride

• n-Butyllithium (n-BuLi)

• Standard glassware for anhydrous reactions, Schlenk line

Procedure:

• Initial Reaction Setup: To an oven-dried, nitrogen-flushed round-bottom flask, add methyl phenyl sulfone (1.0 equiv). Dissolve in anhydrous THF (to 0.25 M).

• Magnesium-mediated Opening: Cool the solution to -78 °C (dry ice/acetone bath). Slowly add n-Bu₂Mg (1.0 equiv) and stir for 30 minutes. Add epichlorohydrin (1.0 equiv) in one portion. Remove the cooling bath and allow the reaction to warm to room temperature and stir for 3 hours.

• Sulfonation: Cool the reaction mixture to 0 °C (ice/water bath). Slowly add benzenesulfonyl chloride (1.3 equiv). Stir for 10 minutes at 0 °C, then warm to room temperature and stir for 18 hours.

• Cyclization: Cool the resulting solution to -78 °C. Add n-BuLi (1.2 equiv) dropwise. Stir for 30 minutes at -78 °C, then remove the cooling bath and stir at room temperature for 3 hours.

• Workup and Purification: Quench the reaction by carefully adding water. Extract the aqueous layer with ethyl acetate or Et₂O. Combine the organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel to yield 1-(phenylsulfonyl)bicyclo[1.1.0]butane as a white solid.

Protocol 2: Synthesis of Bicyclo[1.1.0]butan-1-ylmethanol

Rationale: The phenylsulfonyl group at the C1 bridgehead position acidifies the adjacent bridgehead proton, enabling clean deprotonation with a strong base like n-BuLi. The resulting bicyclo[1.1.0]butyllithium species is a potent nucleophile that can be trapped with an electrophile, in this case, formaldehyde, to install the required hydroxymethyl group. The sulfonyl group is cleaved during this process.

Materials:

• 1-(Phenylsulfonyl)bicyclo[1.1.0]butane (from Protocol 1)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi)

• Paraformaldehyde (or another anhydrous source of formaldehyde)

• Saturated aqueous NH₄Cl solution

Procedure:

• Reaction Setup: In a flame-dried, nitrogen-flushed Schlenk tube, dissolve 1-(phenylsulfonyl)bicyclo[1.1.0]butane (1.0 equiv) in anhydrous THF (to 0.2 M).

• Deprotonation/Lithiation: Cool the solution to -78 °C. After 15 minutes, add n-BuLi (1.2 equiv) dropwise. A color change is typically observed. Stir the mixture at -78 °C for 1 hour.

• Electrophilic Trap: Add freshly dried paraformaldehyde (2.0 equiv) to the reaction mixture in one portion.

• Warming and Quenching: Allow the reaction to slowly warm to 0 °C over 2-3 hours. Monitor by TLC for consumption of the starting material. Once complete, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Workup and Purification: Allow the mixture to warm to room temperature. Extract with Et₂O (3x). Combine the organic layers, dry over Na₂SO₄, filter, and concentrate in vacuo. Purify the crude alcohol by Kugelrohr distillation or flash column chromatography to obtain the desired bicyclo[1.1.0]butan-1-ylmethanol.[10]

Application Protocol: A Workflow for Bioisosteric Replacement

This section outlines a systematic approach for replacing a phenyl group in a lead compound with the bicyclo[1.1.0]butan-1-ylmethanol motif.

Caption: Workflow for bioisosteric replacement and validation.

Protocol 3: Example Coupling via Mitsunobu Reaction

Rationale: The Mitsunobu reaction is a reliable method for coupling a primary alcohol (like bicyclo[1.1.0]butan-1-ylmethanol) to a nucleophile, such as a phenol or a carboxylic acid present on the parent scaffold, under mild conditions.

Materials:

• Bicyclo[1.1.0]butan-1-ylmethanol (1.0 equiv)

• Parent molecule with nucleophilic handle (e.g., a phenol) (1.1 equiv)

• Triphenylphosphine (PPh₃) (1.5 equiv)

• Diisopropyl azodicarboxylate (DIAD) or Diethyl azodicarboxylate (DEAD) (1.5 equiv)

• Anhydrous THF

Procedure:

• Reaction Setup: To a solution of the parent molecule, bicyclo[1.1.0]butan-1-ylmethanol, and PPh₃ in anhydrous THF at 0 °C, add DIAD dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir overnight. Monitor the reaction by LC-MS or TLC.

• Workup and Purification: Upon completion, concentrate the reaction mixture. The crude product can often be directly purified by flash chromatography to remove triphenylphosphine oxide and other byproducts, yielding the desired coupled product.

Protocol 4: Comparative Physicochemical and Biological Profiling

Rationale: To validate the bioisosteric replacement, the new analogue must be tested in parallel with the original phenyl-containing compound. This ensures that any observed changes in properties can be directly attributed to the structural modification.

Experiments:

• Biological Potency: Determine the IC₅₀ or Kᵢ of both compounds in the primary biochemical or cell-based assay to confirm that target engagement is retained. A significant loss of potency may indicate that π-stacking or other specific aromatic interactions were critical for binding.

• Kinetic Solubility: Use a standardized protocol (e.g., nephelometry) in a physiologically relevant buffer (e.g., phosphate-buffered saline, pH 7.4) to quantify and compare the aqueous solubility of the two compounds.

• Lipophilicity (LogD₇.₄): Measure the distribution coefficient at pH 7.4 using a shake-flask method or a validated HPLC-based method. This provides a direct measure of the compound's lipophilicity under physiological conditions.

• Metabolic Stability: Incubate each compound with human or rat liver microsomes and an NADPH-regenerating system. Quantify the disappearance of the parent compound over time using LC-MS/MS to determine the in vitro half-life (t½).

Data Summary Table Template

Compound	Target Potency (IC₅₀, nM)	Kinetic Solubility (µM at pH 7.4)	LogD₇.₄	Microsomal Stability (t½, min)
Parent (Phenyl)
Analogue (BCB)
Fold Change

Troubleshooting and Key Considerations

• Chemical Stability: While generally stable once formed, some functionalized BCBs can be sensitive to strong acids or certain transition metals, which can catalyze ring-opening.[11][12] Reaction conditions should be chosen carefully.

• Stereochemistry: The BCB core is achiral, but substitution can introduce stereocenters. Ensure that synthetic routes and purification methods are appropriate for handling potential diastereomers.

• Loss of Potency: If the original phenyl ring was involved in a critical π-π or cation-π interaction with the protein target, the saturated BCB replacement may lead to a loss of affinity. In silico modeling prior to synthesis can help predict this risk.[8]

• Alternative Linkages: Bicyclo[1.1.0]butan-1-ylmethanol is a versatile handle. The primary alcohol can be easily oxidized to an aldehyde or carboxylic acid, or converted to an amine, providing access to a wide range of chemical linkages (amides, sulfonamides, etc.).

Conclusion

Bicyclo[1.1.0]butan-1-ylmethanol is a powerful and increasingly accessible building block for medicinal chemists seeking to overcome the limitations of the traditional phenyl ring. Its incorporation as a bioisostere offers a validated strategy to enhance the Fsp³ character of lead compounds, leading to tangible improvements in solubility, metabolic stability, and overall drug-likeness.[9] By following the systematic synthesis and evaluation workflows presented in this guide, researchers can effectively leverage this unique scaffold to accelerate the development of safer and more effective therapeutics.

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• Majumdar, S., et al. (2023). Lewis acid catalyzed divergent annulation of bicyclo[1.1.0]butanes and quinones for the synthesis of various polycyclic molecules. Organic Chemistry Frontiers. [Link]

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• Wang, Y., et al. (2024). Catalytic Asymmetric Strategies for Bicyclo[1.1.0]butane Transformations: Advances and Applications. CCS Chemistry. [Link]

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• Lin, Q.-S., et al. (2023). Catalytic Intermolecular Asymmetric [2π + 2σ] Cycloadditions of Bicyclo[1.1.0]butanes: Practical Synthesis of Enantioenriched Highly Substituted Bicyclo[2.1.1]hexanes. Journal of the American Chemical Society. [Link]

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• Aggarwal, V. K., et al. (2025). Synthesis of 1-(phenylsulfonyl)bicyclo[1.1.0]butane from Methyl Phenyl Sulfone and Epichlorohydrin. Organic Syntheses. [Link]

• Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. OA Monitor Ireland. [Link]

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• Kudalkar, S. N., & Schinazi, R. F. (2020). Bioisosteric Replacement as a Tool in Anti-HIV Drug Design. MDPI. [Link]

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Experimental protocols for reactions with Bicyclo[1.1.0]butan-1-ylmethanol

An Application Guide to the Synthesis and Reactivity of Bicyclo[1.1.0]butan-1-ylmethanol

Introduction: Embracing Three-Dimensionality in Modern Chemistry

In the contemporary landscape of drug discovery and materials science, there is a decisive shift away from planar, sp²-hybridized molecular architectures towards more complex, three-dimensional sp³-rich scaffolds. This "escape from flatland" is driven by the need to access novel chemical space and improve the physicochemical and pharmacokinetic properties of lead compounds, such as solubility and metabolic stability.[1][2] Bicyclo[1.1.0]butanes (BCBs) have emerged as premier building blocks in this pursuit.[3][4] These highly strained molecules, possessing a strain energy of 64–66 kcal/mol, serve as versatile spring-loaded synthons for the rapid construction of substituted cyclobutane cores.[5][6]

Bicyclo[1.1.0]butan-1-ylmethanol, in particular, is a pivotal starting material. The primary alcohol handle provides a crucial attachment point for further elaboration, allowing the synthetically versatile BCB core to be incorporated into more complex molecular frameworks. This guide provides an in-depth exploration of the core reactivity, mechanistic principles, and detailed experimental protocols for reactions involving this valuable building block, designed for researchers and professionals in chemical synthesis and drug development.

PART 1: Foundational Principles of BCB Reactivity

The extraordinary reactivity of the bicyclo[1.1.0]butane skeleton is a direct consequence of its immense ring strain. This strain is concentrated in the central, "inverted" C1–C3 bridgehead bond, which exhibits significant p-character.[5] This electron density makes the bond susceptible to attack by a wide array of reagents, including electrophiles, nucleophiles, radicals, and transition metals, initiating a cascade of strain-releasing transformations.[5][7]

Caption: General reactivity pathways of the Bicyclo[1.1.0]butane core.

PART 2: Critical Safety & Handling Protocols

The high strain energy of BCB derivatives necessitates careful handling. While generally stable, they are energetic molecules.

General Precautions:

• Ventilation: All manipulations should be performed in a certified chemical fume hood.[8]

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses with side shields, a flame-retardant lab coat, and chemical-resistant gloves (e.g., nitrile), is mandatory.[8]

• Avoidance of Contact: Avoid inhalation of vapors or dust and direct contact with skin and eyes.[8][9]

• Static Discharge: Take measures to prevent the buildup of electrostatic charge, especially during solvent transfers.[9]

Storage & Handling:

• Storage: Store in a cool, dry, and well-ventilated area away from heat sources and incompatible materials.[8][9] Keep containers tightly sealed.

• Scale: When working with BCBs for the first time, it is prudent to begin with small-scale reactions to assess reactivity and potential exotherms.

Emergency Procedures:

• Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, seek medical attention.[9][10]

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.[9]

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[9][10]

• Spillage: Absorb small spills with an inert material (e.g., vermiculite, sand) and place in a suitable container for disposal. Ensure adequate ventilation.[8]

PART 3: Key Experimental Protocols

Protocol 1: Synthesis of Bicyclo[1.1.0]butan-1-ylmethanol via Lithiation-Alkylation

The most direct route to Bicyclo[1.1.0]butan-1-ylmethanol involves the generation of a nucleophilic bridgehead organometallic species, which is then trapped with an electrophile. This protocol adapts a general procedure for the synthesis of the parent alcohol.[6][11]

Reaction Rationale: This procedure relies on the generation of 1-lithiobicyclo[1.1.0]butane from a suitable precursor. The high s-character of the bridgehead C-H bonds facilitates deprotonation.[6] The resulting organolithium is a potent nucleophile that readily reacts with electrophiles like formaldehyde to install the hydroxymethyl group.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

• Reagent Preparation: In the flask, prepare a solution of a suitable bicyclo[1.1.0]butane precursor (e.g., 1-bromobicyclo[1.1.0]butane or a derivative from a gem-dibromocyclopropane) (1.0 equiv.) in anhydrous THF (0.2 M).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. To this stirred solution, add n-butyllithium (1.1 equiv., 1.6 M in hexanes) dropwise via syringe over 15 minutes, ensuring the internal temperature does not exceed -70 °C.

• Stirring: Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the lithiated intermediate.

• Electrophilic Quench: Add paraformaldehyde (2.0 equiv., freshly dried) to the reaction mixture in one portion.

• Warming and Quenching: Allow the reaction to warm slowly to room temperature and stir for an additional 4 hours. Cautiously quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether or ethyl acetate (3 x 50 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the target Bicyclo[1.1.0]butan-1-ylmethanol.

Reagent/Parameter	Value/Condition	Purpose
Precursor	1.0 equiv.	Source of the BCB skeleton
Solvent	Anhydrous THF	Aprotic solvent suitable for organolithiums
Base	n-BuLi (1.1 equiv.)	Deprotonation / Lithium-halogen exchange
Temperature	-78 °C to RT	Controls reactivity and prevents side reactions
Electrophile	Paraformaldehyde	Source of the hydroxymethyl group
Workup	Sat. aq. NH₄Cl	Quenches excess organometallic reagents

Protocol 2: α-Selective Ring-Opening with Heteroatom Nucleophiles

The reaction of BCBs with nucleophiles is a cornerstone of their chemistry, providing a direct route to functionalized cyclobutanes. While BCBs with electron-withdrawing groups typically undergo attack at the β-position, other substitution patterns can favor exclusive α-attack, leading to α-substituted cyclobutyl products.[12][13] This protocol details the ring-opening of a protected Bicyclo[1.1.0]butan-1-ylmethanol derivative.

Reaction Rationale: The high ring strain of the BCB core drives the reaction. The nucleophile attacks one of the bridgehead carbons, cleaving the central C1-C3 bond and forming a stable cyclobutyl anion, which is subsequently protonated during workup. Protecting the primary alcohol (e.g., as a silyl ether) is crucial to prevent it from acting as a competing nucleophile or proton source.

Caption: Workflow for nucleophilic ring-opening of a BCB derivative.

Step-by-Step Methodology:

• Alcohol Protection: Protect the hydroxyl group of Bicyclo[1.1.0]butan-1-ylmethanol as a suitable protecting group (e.g., TBDMS ether) using standard literature procedures.

• Nucleophile Preparation: In a flame-dried flask under a nitrogen atmosphere, add the chosen nucleophile (e.g., a phenol or thiol, 1.2 equiv.) to a suspension of sodium hydride (1.3 equiv., 60% dispersion in mineral oil) in anhydrous DMF at 0 °C.

• Activation: Stir the mixture at 0 °C for 30 minutes to generate the corresponding nucleophilic anion.

• BCB Addition: Add a solution of the protected Bicyclo[1.1.0]butan-1-ylmethanol derivative (1.0 equiv.) in anhydrous DMF to the activated nucleophile solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC/MS.

• Quenching and Extraction: Carefully quench the reaction with water at 0 °C. Extract the aqueous phase with ethyl acetate (3 x V).

• Washing and Drying: Wash the combined organic layers with brine, dry over MgSO₄, filter, and concentrate.

• Purification/Deprotection: Purify the product by flash chromatography. If necessary, deprotect the alcohol using standard conditions (e.g., TBAF for a TBDMS ether) to yield the final α-substituted cyclobutanol.

Nucleophile	Product Type	Typical Yield
Phenols	α-Aryloxy cyclobutanol	Good to Excellent
Thiols	α-Thioether cyclobutanol	Good to Excellent
Carboxylic Acids	α-Acyloxy cyclobutanol	Moderate to Good
Sulfonamides	α-Sulfonamido cyclobutanol	Moderate to Good

Protocol 3: Photoredox-Catalyzed Radical Addition

The π-character of the central BCB bond makes it an excellent acceptor for radical species. Modern photoredox catalysis provides a mild and efficient method for generating radicals and promoting their addition to BCBs.[7][14]

Reaction Rationale: This protocol utilizes a photocatalyst that, upon excitation with visible light, engages in a single-electron transfer (SET) process with a radical precursor to generate a carbon-centered radical. This radical adds to the central bond of the BCB, causing ring-opening to form a cyclobutyl radical intermediate. This intermediate is then trapped by a hydrogen atom transfer (HAT) agent to yield the final product.

Step-by-Step Methodology:

• Apparatus Setup: In a vial equipped with a magnetic stir bar, combine the protected Bicyclo[1.1.0]butan-1-ylmethanol derivative (1.0 equiv.), the radical precursor (e.g., an alkyl iodide or a carboxylic acid for decarboxylative coupling, 1.5 equiv.), a photocatalyst (e.g., Ir(ppy)₃ or 4CzIPN, 1-2 mol%), and a HAT agent (e.g., a thiol, 1.5 equiv.).

• Solvent and Degassing: Add a degassed solvent (e.g., DMSO or MeCN). Seal the vial and degas the mixture further by sparging with nitrogen or argon for 15 minutes.

• Irradiation: Place the vial approximately 5-10 cm from a visible light source (e.g., a blue LED lamp, 440 nm) and stir vigorously at room temperature.

• Monitoring: Monitor the reaction progress by LC/MS. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, concentrate, and purify by flash chromatography to isolate the 1,3-disubstituted cyclobutane product.

Component	Example	Role
BCB Substrate	TBDMS-protected Bicyclo[1.1.0]butan-1-ylmethanol	Radical acceptor
Radical Precursor	Isopropyl iodide	Source of the nucleophilic radical
Photocatalyst	Ir(ppy)₃	Absorbs light, facilitates SET
HAT Agent	Thiophenol	Quenches the cyclobutyl radical intermediate
Light Source	440 nm Blue LED	Excites the photocatalyst

Conclusion

Bicyclo[1.1.0]butan-1-ylmethanol is a powerful and versatile building block for the synthesis of sp³-rich, three-dimensional molecules. Its unique reactivity, governed by significant ring strain, allows for a diverse range of transformations including nucleophilic ring-opening and radical additions. The protocols outlined in this guide provide a foundation for researchers to harness the synthetic potential of this scaffold. By understanding the underlying mechanistic principles and adhering to strict safety protocols, chemists can confidently employ these reactions to accelerate innovation in drug discovery and materials science.

References

• Bicyclo[1.1.
• Bicyclo[1.1.0]butane. Organic Syntheses Procedure.
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• Chen, S., Xu, Z., Yuan, B., Gou, X., & Ackermann, L. (2025). Difunctionalization of bicyclo[1.1.
• Synthesis of densely-functionalized multicyclic ring systems
• Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes.
• Synthesis and reactions of bicyclo[1.1.0]butanes. CORE. (2009).
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• Butane Safety D
• α‐Selective Ring‐Opening Reactions of Bicyclo[1.1.0]butyl Boronic Ester with Nucleophiles. Request PDF.
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• Strain‐release‐driven reactions of bicyclo[1.1.0]butane compounds.
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Application Note: Palladium-Catalyzed Cross-Coupling of Bicyclo[1.1.0]butan-1-ylmethanol Derivatives

Subtitle: Strain-Release Driven Synthesis of Spirocyclic Epoxides and Bioisosteric Scaffolds via σ-Bond Nucleopalladation Target Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Scientific Rationale

In contemporary medicinal chemistry, escaping the "flatland" of sp²-hybridized aromatic rings is a critical strategy for improving the pharmacokinetic profiles of drug candidates. Bicyclo[1.1.0]butanes (BCBs) have emerged as premier bioisosteres for para- and meta-substituted arenes and cyclobutanes, offering enhanced solubility, reduced metabolic liability, and a higher Fsp³ fraction [1].

However, the functionalization of BCBs is notoriously challenging. The central C(sp³)–C(sp³) bond possesses an immense strain energy (~65 kcal/mol) and exhibits high p-orbital character, making it prone to uncontrolled ring-opening. Recent breakthroughs have demonstrated that bicyclo[1.1.0]butan-1-ylmethanol derivatives —specifically their in situ generated alkoxides (carbinolates)—can be harnessed in a highly controlled, palladium-catalyzed multicomponent cross-coupling [2].

This application note details the causality, mechanism, and step-by-step protocol for the Pd-catalyzed σ-bond nucleopalladation of bicyclo[1.1.0]butan-1-ylmethanol intermediates. This methodology allows researchers to transform simple BCB precursors into complex, 3D spirocyclic epoxides featuring a functionalized cyclobutane motif in a single pot.

Mechanistic Causality: The σ-Bond Nucleopalladation Pathway

To successfully execute this protocol, one must understand the thermodynamic and kinetic drivers of the catalytic cycle. The reaction is a cascade process that trades the extreme strain of the BCB system for the moderate strain of a spirocyclic cyclobutane-epoxide.

• Carbinolate Generation: The process begins with the directed lithiation of a BCB-sulfoxide at –78 °C. The sulfoxide group directs the lithium to the bridgehead position. Subsequent addition of a ketone or aldehyde yields the bicyclo[1.1.0]butan-1-ylmethanol alkoxide intermediate.

• Oxidative Addition: Concurrently, the active Pd(0) catalyst undergoes oxidative addition into an aryl triflate (Ar-OTf) to form an electrophilic Ar-Pd(II)-OTf complex. Triflates are specifically chosen over halides because the weakly coordinating triflate anion readily dissociates, creating a highly electrophilic cationic Pd(II) center necessary for alkoxide coordination.

• σ-Bond Nucleopalladation (The Key Step): The carbinolate oxygen coordinates to the Pd(II) center. Driven by the ~65 kcal/mol strain energy of the BCB, the coordinated alkoxide undergoes an intramolecular nucleophilic attack on the Pd-activated central C–C bond. This cleaves the BCB, forming the oxirane (epoxide) ring and generating a cyclobutyl-Pd(II)-Ar intermediate [2].

• Reductive Elimination: The intermediate undergoes rapid reductive elimination, forging the final C–Ar bond and regenerating the Pd(0) catalyst.

Figure 1: Catalytic cycle of the Pd-catalyzed σ-bond nucleopalladation of bicyclo[1.1.0]butan-1-ylmethanol alkoxides.

Experimental Methodology: Self-Validating Protocol

This one-pot, two-stage protocol is designed with built-in validation checkpoints to ensure the integrity of the highly reactive intermediates.

Reagents & Materials

• BCB Precursor: 1-(Phenylsulfinyl)bicyclo[1.1.0]butane (1.0 equiv, 0.5 mmol)

• Lithiation Reagent: n-Butyllithium (2.5 M in hexanes, 1.05 equiv)

• Carbonyl Electrophile: Ketone or Aldehyde (1.2 equiv)

• Cross-Coupling Partner: Aryl Triflate (1.5 equiv)

• Catalyst System: Pd₂(dba)₃ (5 mol%), RuPhos or BrettPhos ligand (12 mol%)

• Solvent: Anhydrous THF and Toluene

Step-by-Step Workflow

Stage 1: Formation of the Bicyclo[1.1.0]butan-1-ylmethanol Alkoxide

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x). Add 1-(phenylsulfinyl)bicyclo[1.1.0]butane (0.5 mmol) and anhydrous THF (3.0 mL).

• Lithiation: Cool the solution to strictly –78 °C using a dry ice/acetone bath. Causality: Temperatures above –60 °C will cause the 1-lithio-BCB species to rapidly decompose via α-elimination.

• Base Addition: Dropwise add n-BuLi (0.525 mmol). Stir for 15 minutes at –78 °C. The solution will typically turn a pale yellow, indicating successful deprotonation.

• Carbonyl Addition: Add the ketone/aldehyde (0.6 mmol) dropwise. Stir for an additional 30 minutes at –78 °C.

• Self-Validation Checkpoint: Quench a 10 µL aliquot in wet ether and analyze via TLC (UV/KMnO₄). The complete disappearance of the starting sulfoxide confirms the quantitative formation of the bicyclo[1.1.0]butan-1-ylmethanol intermediate.

Stage 2: Palladium-Catalyzed Cross-Coupling 6. Catalyst Preparation: In a separate argon-purged vial, dissolve Pd₂(dba)₃ (0.025 mmol), RuPhos (0.06 mmol), and the aryl triflate (0.75 mmol) in anhydrous, degassed Toluene (2.0 mL). Stir for 5 minutes until a homogeneous deep red/orange solution forms (active Pd(0)L_n species). 7. Reagent Merger: Transfer the catalyst/aryl triflate solution via syringe into the Schlenk flask containing the carbinolate intermediate at –78 °C. 8. Thermal Activation: Remove the cooling bath and immediately transfer the flask to a pre-heated oil bath at 80 °C. Causality: Rapid heating prevents non-productive side reactions of the carbinolate and provides the activation energy necessary for the Pd-mediated σ-bond cleavage. 9. Reaction: Stir at 80 °C for 12 hours. 10. Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl (5 mL), extract with EtOAc (3 × 10 mL), dry over Na₂SO₄, and concentrate. Purify via flash column chromatography.

Figure 2: Step-by-step experimental workflow for the one-pot synthesis of spirocyclic epoxides.

Quantitative Substrate Scope & Diastereoselectivity

The methodology exhibits broad functional group tolerance. The use of bulky Buchwald-type ligands (e.g., RuPhos) ensures high diastereoselectivity (d.r.) by dictating the trajectory of the reductive elimination step, favoring the trans-relationship between the epoxide oxygen and the aryl group on the newly formed cyclobutane ring[2, 3].

Carbonyl Electrophile	Aryl Triflate Partner	Yield (%)	Diastereomeric Ratio (d.r.)	Key Observation
Acetophenone	Phenyl triflate	78%	>20:1	Standard baseline; excellent stereocontrol.
Cyclohexanone	4-Methoxyphenyl triflate	82%	>20:1	Electron-rich arenes undergo rapid oxidative addition.
Benzaldehyde	4-Fluorophenyl triflate	71%	15:1	Aldehydes yield slightly lower d.r. due to reduced steric bulk.
3-Pentanone	4-(Trifluoromethyl)phenyl triflate	65%	18:1	Electron-deficient arenes require strict degassing to prevent Pd oxidation.
N-Boc-Piperidone	2-Naphthyl triflate	74%	>20:1	Highly applicable for generating pharmaceutical building blocks.

Troubleshooting & Optimization Matrix

When adapting this protocol to novel substrates, researchers may encounter specific failure modes. The following matrix links observed symptoms to their root chemical causes and provides actionable solutions.

Observation / Symptom	Chemical Causality	Corrective Action
Incomplete consumption of BCB-sulfoxide	Moisture in the system or degraded n-BuLi leading to incomplete lithiation.	Titrate n-BuLi prior to use. Ensure rigorous flame-drying of glassware and use strictly anhydrous THF.
Formation of unfunctionalized cyclobutenes	Premature warming of the 1-lithio-BCB intermediate causes strain-release driven α-elimination.	Maintain the reaction strictly at –78 °C until the Pd catalyst is added. Ensure the cooling bath is adequately supplied with dry ice.
High recovery of Aryl Triflate (Low Coupling)	Catalyst deactivation (oxidation of Pd(0) to inactive Pd(II) species by O₂).	Rigorously degas the Toluene via freeze-pump-thaw cycles. Increase Pd/Ligand loading to 10/24 mol% for sterically hindered triflates.
Poor Diastereoselectivity (d.r. < 5:1)	Lack of steric differentiation during the reductive elimination transition state.	Switch from RuPhos to a bulkier ligand such as BrettPhos or t-BuBrettPhos to increase the energetic penalty of the disfavored transition state.

Conclusion

The palladium-catalyzed cross-coupling of bicyclo[1.1.0]butan-1-ylmethanol derivatives represents a paradigm shift in the synthesis of 3D bioisosteres. By leveraging the inherent strain energy of the BCB framework to drive a thermodynamically favorable σ-bond nucleopalladation, drug development professionals can rapidly assemble complex, stereodefined spirocyclic epoxides from readily available precursors. Strict adherence to temperature controls during the carbinolate formation and rigorous exclusion of oxygen during the coupling phase are the cornerstones of a successful execution.

References

• Fawell, E. G., et al. (2023). Bridge Cross-Coupling of Bicyclo[1.1.0]butanes. Organic Letters, 26(1), 123-127. URL:[Link]

• Wölfl, B., Winter, N., Li, J., Noble, A., & Aggarwal, V. K. (2023). Strain-Release Driven Epoxidation and Aziridination of Bicyclo[1.1.0]butanes via Palladium Catalyzed σ-Bond Nucleopalladation. Angewandte Chemie International Edition, 62(7), e202217064. URL:[Link]

• Liu, J., et al. (2023). C(sp²)–H cyclobutylation of hydroxyarenes enabled by silver-π-acid catalysis: diastereocontrolled synthesis of 1,3-difunctionalized cyclobutanes. Chemical Science, 14, 10400-10406. URL:[Link]

Application Note: Radical-Mediated Strain-Release Functionalization of Bicyclo[1.1.0]butan-1-ylmethanol

Target Audience: Synthetic Chemists, Principal Investigators, and Drug Development Professionals Focus: Photoredox-catalyzed radical activation, cycloadditions, and bioisostere synthesis.

Executive Summary & Strategic Rationale

The integration of high sp³-character motifs into pharmaceutical pipelines is a proven strategy for improving drug solubility, metabolic stability, and target specificity. Bicyclo[1.1.0]butanes (BCBs) are highly strained hydrocarbons (ring strain energy ~66 kcal mol⁻¹) that serve as premier "strain-release" precursors for accessing 3D bioisosteres like bicyclo[1.1.1]pentanes (BCPs) and bicyclo[2.1.1]hexanes (BCHs).

Specifically, Bicyclo[1.1.0]butan-1-ylmethanol (CAS: 4935-02-8)[1] is a highly versatile building block. The C1-hydroxymethyl group provides dual utility: it serves as a synthetic handle for downstream functionalization (e.g., etherification, esterification) and sterically/electronically biases the highly strained central C1–C3 bond. Historically, BCBs were functionalized via polar nucleophilic additions. However, recent breakthroughs in photoredox catalysis have unlocked radical-mediated pathways , enabling single-electron oxidation and direct radical insertions that were previously inaccessible[2][3].

This application note details validated protocols for harnessing the radical reactivity of Bicyclo[1.1.0]butan-1-ylmethanol to construct complex, C(sp³)-rich polycyclic scaffolds.

Mechanistic Insights: Navigating Radical Pathways

To successfully manipulate BCB-methanol, one must understand the causality behind the photoredox activation modes. The central C–C bond of the BCB core is highly susceptible to cleavage upon electronic perturbation.

Pathway A: Single-Electron Transfer (SET) Oxidation

Using a strongly oxidizing photocatalyst (e.g., Acridinium salts), the BCB core undergoes single-electron oxidation to generate a highly reactive radical cation [2][3]. This intermediate is electrophilic and readily engages in formal [2π + 2σ] cycloadditions with unactivated alkenes[2].

• Causality of Solvent: Nitromethane (MeNO₂) is strictly required here. It is a highly polar, non-nucleophilic solvent that stabilizes the transient radical cation without trapping it (unlike methanol or water, which would prematurely ring-open the cation to form ethers/alcohols)[2][4].

Pathway B: Direct Radical Insertion

Alternatively, transition-metal photocatalysts (e.g., fac-Ir(ppy)₃) can be used to generate heteroatom-centered radicals (such as amidyl radicals from N-amidopyridinium ylides or azides)[5][6]. These radicals add directly to the bridgehead carbon, triggering the cleavage of the central C–C bond to form a cyclobutyl carbon-centered radical, which subsequently cyclizes to form heterobicyclo[3.1.1]heptanes[5].

Caption: Divergent radical mechanistic pathways for Bicyclo[1.1.0]butan-1-ylmethanol functionalization.

Quantitative Data Summary

The following table synthesizes the optimal reaction parameters for the two primary radical activation modes of BCB derivatives.

Activation Mode	Target Scaffold	Optimal Catalyst	Solvent	Light Source	Key Intermediate	Typical Yield
Oxidative SET [2]	Bicyclo[2.1.1]hexanes	[Mes₂AcrᵗBu₂]ClO₄ (10 mol%)	MeNO₂ (0.1 M)	425 nm LED	Radical Cation	60–85%
Oxidative SET [3]	Oxabicyclo[2.1.1]hexanes	Acridinium Organocatalyst	MeNO₂ (0.1 M)	450 nm LED	Radical Cation	45–70%
Radical Insertion [5]	Heterobicyclo[3.1.1]heptanes	fac-Ir(ppy)₃ (2 mol%)	CH₂Cl₂ (0.1 M)	450 nm LED	Cyclobutyl Radical	42–72%

Validated Experimental Protocols

Protocol A: Synthesis of Bicyclo[2.1.1]hexanes via[2π + 2σ] Cycloaddition

This protocol utilizes single-electron oxidation to couple BCB-methanol with unactivated or styrene-type alkenes[2].

Self-Validation Checkpoint: The success of this reaction relies heavily on the absence of oxygen, which rapidly quenches the excited state of the acridinium catalyst and can lead to unwanted photooxygenation (forming epoxyketones)[3].

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add Bicyclo[1.1.0]butan-1-ylmethanol (0.2 mmol, 1.0 equiv) and the alkene coupling partner (2.0 mmol, 10.0 equiv).

  • Causality: A 10-fold excess of alkene is used to outcompete the inherent tendency of the BCB radical cation to undergo homodimerization[2].

• Catalyst Addition: Add[Mes₂AcrᵗBu₂]ClO₄ (10 mol%) to the reaction vessel.

• Solvent & Degassing: Add anhydrous Nitromethane (MeNO₂, 2.0 mL) to achieve a 0.1 M concentration. Seal the tube with a rubber septum and perform three cycles of strictly controlled Freeze-Pump-Thaw degassing. Backfill with Argon.

• Irradiation: Place the Schlenk tube approximately 2 cm away from a 30 W Blue LED array (λmax = 425 nm). Stir vigorously at room temperature for 16 hours[2].

  • In-Process Validation: Monitor the reaction via TLC (stain with KMnO₄). The disappearance of the BCB-methanol spot indicates complete conversion. If the reaction stalls, verify the emission spectrum of the LED and ensure ambient light/oxygen exclusion.

• Workup: Dilute the crude mixture with dichloromethane (DCM), filter through a short pad of silica gel to remove the photocatalyst, and concentrate under reduced pressure.

• Purification: Purify via flash column chromatography (Hexanes/Ethyl Acetate) to isolate the target bicyclo[2.1.1]hexane derivative.

Protocol B: Amidyl Radical Insertion to form Heterobicycles

This protocol utilizes transition-metal photoredox catalysis to insert amidyl radicals into the BCB core, yielding 2-oxa-4-azabicyclo[3.1.1]hept-3-enes[5][6].

• Preparation: To a dry vial, add Bicyclo[1.1.0]butan-1-ylmethanol (0.2 mmol, 1.0 equiv), the amidyl radical precursor (e.g., N-amidopyridinium ylide, 0.4 mmol, 2.0 equiv), and NaHCO₃ (0.2 mmol, 1.0 equiv)[5].

  • Causality: NaHCO₃ acts as a mild base to neutralize any acidic byproducts that could prematurely trigger polar ring-opening of the highly strained BCB core[6].

• Catalyst Addition: Add fac-Ir(ppy)₃ (2 mol%).

• Solvent & Degassing: Suspend the mixture in anhydrous CH₂Cl₂ (2.0 mL, 0.1 M). Sparge the solution with Argon for 15 minutes.

• Irradiation: Irradiate the mixture with a 30 W Blue LED (λmax = 450 nm) at room temperature for 16 hours under an Argon atmosphere[5].

• Analysis & Workup: Determine the crude yield via ¹H NMR using CH₂Br₂ as an internal standard[5]. Filter the crude mixture through Celite, concentrate, and purify via silica gel chromatography.

Caption: Standardized experimental workflow for photoredox-catalyzed radical reactions of BCBs.

Troubleshooting & Safety Considerations

• Toxicity & Handling: Bicyclo[1.1.0]butan-1-ylmethanol is a highly strained, reactive intermediate. It must be stored at low temperatures (typically -20°C) under an inert atmosphere to prevent spontaneous polymerization or degradation[1][7].

• Regioselectivity Issues: The C1-hydroxymethyl group exerts a strong steric and electronic directing effect. In [2π + 2σ] cycloadditions, the radical cation typically favors nucleophilic attack at the less hindered C3 position[3][8]. If unexpected regioisomers are observed, consider protecting the hydroxyl group (e.g., as a TBS ether or acetate) to alter the steric bulk and electronic profile of the bridgehead position.

• Failed Conversions: If the BCB-methanol remains unreacted in Protocol A, ensure the Acridinium catalyst is fully dry. Trace water can act as a nucleophile, trapping the radical cation to form undesired cyclobutyl alcohols[4].

Sources

• 1. bicyclo[1.1.0]butan-1-ylmethanol 97% | CAS: 4935-02-8 | AChemBlock [achemblock.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemrxiv.org [chemrxiv.org]
• 7. 4935-02-8|Bicyclo[1.1.0]butan-1-ylmethanol|BLD Pharm [bldpharm.com]
• 8. diva-portal.org [diva-portal.org]

Application Note: Strain-Release Nucleophilic Addition to Bicyclo[1.1.0]butan-1-ylmethanol Derivatives

Prepared By: Senior Application Scientist, Chemical Development & Skeletal Editing Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Executive Summary & Mechanistic Rationale

Bicyclo[1.1.0]butanes (BCBs) represent one of the most highly strained isolable organic ring systems, possessing approximately 64 kcal/mol of strain energy[1]. The central C1–C3 σ -bond exhibits an unusual ~96% p-character, making it highly susceptible to cleavage. In modern medicinal chemistry, BCBs are prized as precursors for generating Fsp³-rich cyclobutane bioisosteres, which are used to replace flat aromatic rings to improve drug solubility and metabolic stability[2].

However, direct nucleophilic addition to bicyclo[1.1.0]butan-1-ylmethanol is kinetically sluggish. The hydroxymethyl group (–CH₂OH) is electronically neutral/donating, meaning it fails to sufficiently lower the Lowest Unoccupied Molecular Orbital (LUMO) of the central C–C bond. To unlock the "strain-release" reactivity, the methanol moiety must be derivatized into an electron-withdrawing group (EWG)—typically via oxidation to a carboxylic acid or esterification. Once activated, the C1–C3 bond undergoes rapid cleavage upon attack by a nucleophile at the C3 position, generating a stabilized carbanion at C1 that is subsequently protonated[3].

Workflow for the activation and strain-release nucleophilic addition of BCB-1-ylmethanol.

Derivatization Strategies for BCB-1-ylmethanol

To establish a self-validating synthetic pipeline, the initial step requires converting the inert hydroxymethyl group into a reactive handle. The choice of derivatization dictates the subsequent mechanistic pathway (polar nucleophilic addition vs. radical photoredox addition)[4].

Table 1: Activation Strategies and Reactivity Profiles

Strategy	Reagents	Intermediate Generated	Reactivity Profile
Oxidation	TEMPO/BAIB or RuCl₃/NaIO₄	Bicyclo[1.1.0]butane-1-carboxylic acid	Excellent for polar nucleophiles (amines, thiols). Lowers LUMO significantly.
Sulfonylation	MsCl, Et₃N, DCM	BCB-1-ylmethyl methanesulfonate	Suitable for displacement or radical generation via photoredox catalysis.
Esterification	Acid chloride, DMAP	BCB-1-ylmethyl ester	Mild activation; often requires transition metal catalysis for C-C cleavage.

Note: Bicyclo[1.1.0]butane-1-carboxylic acid (CAS: 30493-99-3) is a stable, isolable intermediate that serves as the gold standard for downstream strain-release amination.

Divergent Mechanistic Pathways

Once activated, the BCB derivative can be subjected to either polar nucleophilic addition (e.g., amines, thiols) or radical addition.

• Polar Pathway: The nucleophile attacks the less sterically hindered C3 position. The 64 kcal/mol strain release drives the irreversible cleavage of the C1–C3 bond. The resulting C1-carbanion is stabilized by the newly formed EWG and is subsequently protonated. Because protonation can occur from either face of the cyclobutane ring, a mixture of syn and anti diastereomers is typically observed. Thermodynamic equilibration often favors the syn-isomer[3].

• Radical Pathway: Single-electron oxidation of an amine generates an α -aminoalkyl radical, which adds to the BCB. This halogen-atom transfer (XAT) or photoredox-mediated pathway is highly effective for synthesizing complex spirocyclic scaffolds[4].

Divergent mechanistic pathways for nucleophilic and radical additions to activated BCBs.

Experimental Protocols

The following protocols are designed as self-validating systems. Causality is embedded in the instructions to ensure the operator understands why specific conditions are maintained.

Protocol A: Oxidation of BCB-1-ylmethanol to BCB-1-carboxylic acid

Causality: TEMPO/BAIB is selected over Jones reagent to prevent acid-catalyzed degradation of the highly strained BCB ring.

• Setup: In a round-bottom flask, dissolve Bicyclo[1.1.0]butan-1-ylmethanol (1.0 equiv) in a 1:1 mixture of DCM and H₂O (0.2 M).

• Reagent Addition: Add TEMPO (0.1 equiv) followed by Bis(acetoxy)iodobenzene (BAIB, 2.2 equiv) in portions at 0 °C. Why 0 °C? The oxidation is exothermic; maintaining a low temperature prevents thermal ring-opening of the BCB.

• Reaction: Stir vigorously at room temperature for 4 hours.

• Validation (TLC): Monitor via TLC (Hexanes/EtOAc 7:3). Crucial: BCBs lack a strong UV chromophore. You must stain the TLC plate with basic KMnO₄; the strained C-C bond will rapidly reduce the permanganate, appearing as a bright yellow spot on a purple background.

• Workup: Quench with saturated aqueous Na₂S₂O₃. Extract with DCM. Dry over Na₂SO₄ and concentrate to yield Bicyclo[1.1.0]butane-1-carboxylic acid.

• Validation (NMR): Confirm the product via ¹H NMR. The bridgehead protons of the intact BCB ring will appear unusually upfield (typically between 1.20 and 2.50 ppm).

Protocol B: Strain-Release Amination (Nucleophilic Addition)

Causality: To facilitate amination, the carboxylic acid is first converted to a methyl ester (using TMS-diazomethane or standard Fischer esterification) to act as a potent Michael-type acceptor.

• Setup: Dissolve the activated BCB-1-methyl ester (1.0 equiv) in anhydrous Methanol (0.1 M).

• Nucleophile Addition: Add the secondary amine (e.g., morpholine, 1.5 equiv).

• Heating: Heat the mixture to 60 °C for 12–16 hours. Why heat? Although strain release provides a 64 kcal/mol thermodynamic driving force[1], the kinetic barrier for breaking the C1-C3 bond requires thermal energy.

• Workup: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify via silica gel flash chromatography. Note on Isomerization: The intermediate carbanion undergoes protonation. Silica gel chromatography often induces a deprotonation/re-protonation sequence, driving the product mixture toward the thermodynamically more stable syn-isomer[3].

Table 2: Quantitative Data for Strain-Release Additions to BCB-1-esters

Nucleophile	Conditions	Isolated Yield (%)	Diastereomeric Ratio (syn:anti)
Morpholine (2° Amine)	MeOH, 60 °C, 12 h	85 - 92	~ 3:1 (Thermodynamic control)
Benzylamine (1° Amine)	MeOH, 60 °C, 16 h	78 - 84	~ 2.5:1
Thiophenol	Et₃N, DCM, RT, 4 h	90 - 95	> 10:1 (Kinetic control)

Troubleshooting & Data Interpretation

• Loss of BCB Starting Material without Product Formation: If the BCB-1-ylmethanol degrades during activation, the reaction medium is likely too acidic. The highly strained C1-C3 bond is extremely sensitive to electrophilic attack by protons, which leads to uncontrolled ring-opening into dienes or cyclobutanones. Ensure all oxidations are buffered or performed under strictly neutral/mildly basic conditions.

• Poor Diastereoselectivity: If a specific anti-isomer is desired, avoid prolonged exposure to silica gel or basic conditions during workup, as the α -proton (adjacent to the EWG) is acidic and will readily epimerize to the thermodynamic syn-configuration[3].

References

• Gaoni, Y., et al. (via RSC Publishing). Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes. Chemical Science.
• Wiberg, K. B., et al. (via PMC - NIH). Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes. Journal of Organic Chemistry.
• Ernouf, G., et al. (via PMC - NIH). Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C−C cleavage and ruthenium-catalysed remote C−H activation. Nature Communications.
• JACS Publications. Photocatalytic Strain-Release Transformation of Bicyclo[1.1.0]butanes (BCB) Using Strategically Tuned Covalent Organic Frameworks. Journal of the American Chemical Society.
• PubChem Database. Bicyclo(1.1.0)butane-1-carboxylic acid | C5H6O2 | CID 20238048. National Institutes of Health.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08753D [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Synthesis of sp3-rich scaffolds from Bicyclo[1.1.0]butan-1-ylmethanol

An Application Note and Technical Guide for the Synthesis of sp³-Rich Scaffolds from Bicyclo[1.1.0]butan-1-ylmethanol

Executive Briefing: Escaping Flatland via Strain-Release Chemistry

The over-reliance on flat, sp²-hybridized aromatic rings (like benzene) in drug discovery often leads to poor aqueous solubility and off-target toxicity. To "escape from flatland," modern medicinal chemistry relies heavily on increasing the fraction of sp³ carbons ( Fsp3​ )[1]. Bicyclo[1.1.1]pentanes (BCPs) and functionalized cyclobutanes have emerged as premier three-dimensional bioisosteres for para- and meta-substituted benzenes[2].

Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol) and its derivatives act as highly versatile, spring-loaded precursors for these sp³-rich scaffolds[3]. The central C–C bond of the BCB system possesses an extraordinary strain energy of approximately 64–66 kcal/mol and exhibits significant π-character. This unique orbital geometry allows BCB-methanol derivatives to readily undergo strain-release functionalization via nucleophilic attack, radical addition, or carbene insertion, granting modular access to complex, stereodefined molecular architectures[4].

Mechanistic Rationale: The Physics of Bicyclo[1.1.0]butane Cleavage

The synthetic utility of BCB-methanol is dictated by the thermodynamics of its strained core. The bridgehead carbons exhibit high s-character, while the central transannular C–C bond is constructed almost entirely of p-orbitals. This makes the central bond highly susceptible to cleavage.

• Triplet Carbene Insertion (BCP Synthesis): Direct insertion of a singlet carbene into a BCB often leads to undesired C–H insertion byproducts. However, by utilizing a photosensitizer under blue-light irradiation, diazo precursors can be excited to their triplet state. The resulting triplet carbene undergoes a stepwise, diradical addition across the central C–C bond of the BCB, cleanly yielding a 1,2,3-trisubstituted BCP scaffold[5].

• Strain-Release Amination (Cyclobutane Synthesis): When the hydroxyl group of BCB-methanol is converted into an electron-withdrawing directing group (e.g., a sulfone or ester), the bridgehead carbon becomes highly electrophilic. Amine nucleophiles attack this position, triggering the cleavage of the central C–C bond to relieve the ~64 kcal/mol of ring strain, producing a 1,3-disubstituted cyclobutane.

Photochemical Triplet Carbene Insertion into Bicyclo[1.1.0]butane.

Core Protocols: Self-Validating Synthetic Workflows

Protocol A: Modular Synthesis of BCP Bioisosteres via Energy-Transfer Carbene Insertion

Objective: Convert an activated BCB-methanol derivative into a 1,2,3-trisubstituted Bicyclo[1.1.1]pentane using photoredox catalysis[5].

Causality & Logic: We utilize Thioxanthone (TX) as a photosensitizer because its triplet energy ( ET​≈65 kcal/mol) perfectly matches the energy required to sensitize standard diazoacetates without prematurely degrading the BCB core. Strict anaerobic conditions are mandatory; ambient oxygen is a potent triplet quencher and will rapidly deactivate the photocatalyst, halting the reaction.

Step-by-Step Procedure:

• Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the BCB-methanol derivative (0.2 mmol, 1.0 equiv) and Thioxanthone (0.01 mmol, 5 mol%).

• Solvent Degassing (Critical QC Step): Add 2.0 mL of anhydrous dichloromethane (DCM). Subject the mixture to three consecutive freeze-pump-thaw cycles. Self-Validation: The absence of bubbling upon thawing during the final cycle confirms the complete removal of dissolved oxygen.

• Reagent Addition: Under a positive pressure of Argon, add the diazoacetate precursor (0.4 mmol, 2.0 equiv) dropwise via a gas-tight syringe.

• Photochemical Irradiation: Seal the tube and place it in a photoreactor equipped with 440 nm Blue LEDs. Maintain the reaction at 25 °C using a cooling fan (excess heat can trigger thermal degradation of the diazo compound into a singlet carbene).

• In-Process Monitoring: Stir for 12–16 hours. Monitor via TLC (Hexanes/EtOAc 4:1). The disappearance of the BCB spot (visualized via KMnO₄ stain, as BCBs lack strong UV chromophores) indicates completion.

• Workup & Purification: Concentrate the mixture under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the pure BCP scaffold.

Protocol B: Strain-Release Amination to Functionalized Cyclobutanes

Objective: Synthesize a highly substituted, sp³-rich cyclobutane amine from a sulfonylated BCB-methanol derivative[6].

Causality & Logic: Direct amination of unactivated BCB-methanol is kinetically sluggish. By pre-activating the hydroxyl group (e.g., converting it to a mesylate or subsequent sulfone), we lower the LUMO of the bridgehead carbon, facilitating rapid nucleophilic attack by primary or secondary amines.

Step-by-Step Procedure:

• Activation: Dissolve BCB-methanol (1.0 mmol) in anhydrous THF (5.0 mL). Add triethylamine (1.5 mmol) and cool to 0 °C. Dropwise add methanesulfonyl chloride (1.2 mmol). Stir for 1 hour, filter the triethylamine hydrochloride salts, and concentrate to yield the activated BCB-mesylate.

• Nucleophilic Addition: Dissolve the crude BCB-mesylate in anhydrous acetonitrile (5.0 mL). Add the desired amine nucleophile (e.g., morpholine, 2.0 mmol) and K₂CO₃ (2.0 mmol).

• Thermal Strain-Release: Heat the mixture to 60 °C. The thermal energy overcomes the activation barrier for the initial nucleophilic attack, after which the reaction is driven thermodynamically by the release of ~64 kcal/mol of ring strain.

• Quenching & Extraction: After 4 hours, cool the reaction to room temperature. Quench with saturated aqueous NaHCO₃ (10 mL). Extract with EtOAc (3 × 10 mL).

• Validation: Dry the combined organic layers over anhydrous Na₂SO₄. Perform ¹H-NMR on the crude mixture. Self-Validation: The disappearance of the highly shielded BCB bridgehead protons (typically ~1.0–2.0 ppm) and the emergence of cyclobutane ring protons (~2.0–3.0 ppm) confirms successful central C–C bond cleavage.

Strain-Release Amination of Activated BCB-Methanol.

Quantitative Data Synthesis

The following table summarizes the thermodynamic driving forces and typical reaction metrics associated with the derivatization of BCB-methanol into various sp³-rich scaffolds.

Scaffold Target	Reagents / Catalyst	Reaction Mode	Strain Energy Relieved	Typical Yield	Fsp3​ Impact
1,2,3-Trisubstituted BCP	Diazoacetate, Thioxanthone, 440 nm	Triplet Carbene Insertion	~64 kcal/mol	50–80%	High (3D Bioisostere)
1,3-Disubstituted Cyclobutane	Amine, K₂CO₃, Acetonitrile	Nucleophilic Strain-Release	~64 kcal/mol	70–95%	Moderate (2D/3D)
Alkylated Cyclobutane	Olefin, Fe-Hydride, Silane	Radical HAT Coupling	~64 kcal/mol	40–75%	Moderate (2D/3D)
Spirocyclic Sultam	Radical Precursor, Photoredox Cat.	Spirocyclization Cascade	~64 kcal/mol	45–85%	High (Complex 3D)

Note: Yields are highly dependent on the steric bulk of the nucleophile/carbene and the specific activation state of the BCB-methanol derivative.

Sources

• 1. Bicyclo[1.1.1]pentane (BCP) in Drug Design: Benzene Bioisostere & 3D Scaffold - AiFChem [aifchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Modular Access to sp3-Rich Bicyclo[1.1.1]pentane Bioisosteres via Energy-Transfer-Mediated Carbene Insertion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming challenges in the synthesis of Bicyclo[1.1.0]butan-1-ylmethanol

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex synthesis of Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol).

The bicyclo[1.1.0]butane (BCB) core is one of the most strained carbocycles known, possessing approximately 65 kcal/mol of strain energy[1]. This immense strain, combined with the olefinic character of the central bridgehead bond, makes it a highly valuable bioisostere and covalent warhead in modern medicinal chemistry[1]. However, its synthesis requires strict kinetic control, as the core is highly sensitive to acidic protons, thermal degradation, and over-reduction[2].

Mechanistic Overview & Visual Workflow

The synthesis of BCB-methanol relies on a two-phase approach: a base-mediated intramolecular nucleophilic substitution (ring closure) of a 3-halocyclobutanecarboxylate, followed by a controlled cryogenic hydride reduction[3].

Figure 1: Synthetic workflow and mechanistic pathway for Bicyclo[1.1.0]butan-1-ylmethanol.

Quantitative Reagent Selection Matrix

To ensure authoritative grounding, the following table summarizes the quantitative data and causality behind reagent selection for optimizing the BCB core synthesis.

Reaction Step	Reagent System	Expected Yield	Causality / Rationale
Ring Closure	NaH, THF, 0 °C	< 40%	Heterogeneous reaction; slow deprotonation leads to intermolecular side reactions and polymerization.
Ring Closure	LiHMDS, THF, 0 °C	85–95%	Bulky, non-nucleophilic base ensures rapid, selective α-deprotonation without attacking the ester[3].
Ester Reduction	LiAlH₄, THF, 0 °C	< 20%	Highly exothermic; causes thermal degradation and strain-releasing ring-opening of the BCB core.
Ester Reduction	DIBAL-H, DCM, -78 °C	75–85%	Cryogenic control stabilizes the tetrahedral aluminum intermediate, preventing strain-release[2].

Validated Step-by-Step Protocol

This protocol is engineered as a self-validating system. Do not deviate from the specified temperatures or quenching agents, as they are critical for preserving the strained BCB architecture.

Phase 1: Base-Mediated Ring Closure

• Preparation: Dissolve methyl 3-chlorocyclobutane-1-carboxylate (1.0 eq) in anhydrous THF (0.5 M) under a strict nitrogen atmosphere[3].

• Cooling: Submerge the reaction flask in an ice-water bath (0 °C).

  • Causality: Kinetic control is required to prevent intermolecular side reactions of the highly reactive enolate intermediate.

• Deprotonation: Add LiHMDS (1.0 M in THF, 1.1 eq) dropwise over 15 minutes[3].

  • Validation Check: The solution will transition to a pale yellow color, visually confirming enolate formation and subsequent cyclization.

• Quenching: After 1 hour of stirring, quench the reaction with cold saturated aqueous NaHCO₃.

  • Causality: You must avoid strong acids (e.g., HCl), which will immediately protonate and cleave the newly formed, highly strained BCB ring[4].

• Isolation: Extract with diethyl ether (Et₂O), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (water bath < 25 °C) to yield methyl bicyclo[1.1.0]butane-1-carboxylate.

Phase 2: Cryogenic Hydride Reduction

• Preparation: Dissolve the crude methyl bicyclo[1.1.0]butane-1-carboxylate in anhydrous DCM (0.2 M) under nitrogen.

• Cryo-Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reduction: Add DIBAL-H (1.0 M in DCM, 2.2 eq) dropwise.

  • Causality: DIBAL-H acts as a mild hydride donor at cryogenic temperatures. It forms a stable tetrahedral intermediate that prevents over-reduction or thermal ring-opening of the 65 kcal/mol strained core[1].

• Quenching (Critical): Quench at -78 °C by slowly adding ethyl acetate (to consume excess DIBAL-H), followed by a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate).

• Emulsion Breaking: Remove the cold bath and stir vigorously at room temperature for 2 hours.

  • Validation Check: The initial opaque gel will break into two distinct, clear liquid layers. If the emulsion persists, continue stirring.

• Isolation & Concentration: Extract the aqueous layer exhaustively with DCM. Dry the combined organic layers over Na₂SO₄. Carefully concentrate the solvent using a rotary evaporator with the water bath set strictly below 20 °C.

Troubleshooting & FAQs

Q: Why does my BCB-methanol product completely degrade during silica gel chromatography? A: The bicyclo[1.1.0]butane ring system is extremely acid-sensitive due to its high strain energy and the olefinic character of the central C-C bond[1]. Silica gel is inherently acidic and catalyzes a strain-releasing ring-opening mechanism, converting your product into cyclobutyl or allylcarbinyl derivatives. Solution: Always pre-treat your silica column with 1-2% triethylamine (Et₃N) to neutralize acidic sites, or switch to basic alumina for purification.

Q: I am observing very low yields (<30%) of the final alcohol, despite TLC showing complete conversion of the ester. What is causing this mass loss? A: Bicyclo[1.1.0]butan-1-ylmethanol is a low-molecular-weight, highly volatile compound. If you are using a rotary evaporator at standard temperatures (e.g., 40 °C) and high vacuum, you are evaporating your product along with the solvent. Solution: Maintain the rotary evaporator water bath below 20 °C and avoid deep vacuum. Furthermore, the alcohol is partially water-soluble; ensure exhaustive extraction with a polar organic solvent and salt out the aqueous layer with NaCl prior to extraction.

Q: When scaling up the DIBAL-H reduction beyond 5 grams, my reaction mixture turns into an unmanageable gel during the quench. Can I just filter it? A: No. Do not attempt to filter the gel. The aluminum salts generated from DIBAL-H form a thick emulsion upon aqueous quenching that will trap your highly soluble BCB-methanol product, severely reducing your yield. Solution: The use of Rochelle's salt is a non-negotiable, self-validating step. It chelates the aluminum ions, breaking the emulsion into two distinct layers. For large scales, simply allow the quenched mixture to stir vigorously at room temperature for at least 2 to 4 hours until the layers fully and naturally separate.

Q: Can I use NaOMe or NaOH for the initial ring closure instead of LiHMDS? A: No. Nucleophilic bases like NaOMe can undergo transesterification with the starting material or attack the highly strained bridgehead carbon[4]. LiHMDS provides the exact kinetic basicity required for α-deprotonation, while its steric bulk prevents nucleophilic side reactions[3].

Sources

• 1. Bicyclobutanes: from curiosities to versatile reagents and covalent warheads - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03948F [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 15963-46-9 | Methyl 3-chlorocyclobutanecarboxylate | Aliphatic Cyclic Hydrocarbons | Ambeed.com [ambeed.com]
• 4. rsc.org [rsc.org]

Purification techniques for Bicyclo[1.1.0]butan-1-ylmethanol derivatives

Welcome to the Technical Support Center for the purification and handling of Bicyclo[1.1.0]butan-1-ylmethanol derivatives. Because bicyclo[1.1.0]butanes (BCBs) are highly strained carbocycles, they present unique challenges during isolation. This guide is designed for researchers and drug development professionals to troubleshoot degradation issues, optimize chromatographic yields, and ensure compound integrity.

Mechanistic Overview: The Causality of BCB Degradation

To successfully purify BCB derivatives, one must understand their fundamental reactivity. BCBs possess a highly strained central C–C bond with an estimated ring strain of 64–66 kcal/mol 1. The bridgehead carbons exhibit unusually high s-character, making them highly susceptible to electrophilic attack.

When a crude BCB mixture is loaded onto standard, untreated silica gel (which contains acidic silanol groups with a pH of ~4.5–6.5), the acidic environment catalyzes the cleavage of the central C–C bond. This strain-release mechanism rapidly converts your target BCB into unwanted cyclobutanes, butadienes, or oxa-bicyclo[1.1.1]pentanes 2. Consequently, neutralizing the stationary phase is not optional—it is a strict mechanistic requirement.

Purification Decision Workflow

The following workflow illustrates the standard decision tree for isolating acid-sensitive BCB derivatives.

Workflow for stability assessment and purification of acid-sensitive BCB derivatives.

Critical Parameters for BCB Purification

The table below summarizes the quantitative thresholds required to prevent on-column decomposition and volatility losses.

Parameter	Value / Range	Mechanistic Rationale
Ring Strain Energy	64–66 kcal/mol	High strain drives reactivity; central bond is highly susceptible to electrophilic/acidic cleavage 1.
Silica Gel pH (Standard)	4.5 – 6.5	Acidic silanol groups protonate the bridgehead carbon, triggering rapid decomposition 3.
Triethylamine (NEt₃) Conc.	1% – 5% (v/v)	Competitively binds and neutralizes silanols, ensuring a basic environment during elution 4.
Concentration Temp.	≤ 25 °C	Prevents thermal degradation and minimizes mass loss of volatile low-molecular-weight BCBs 3.
Storage Conditions	-20 °C (Argon)	BCBs have short half-lives at room temperature. Cold, inert storage halts oxidative/thermal decay 3.

Standard Operating Procedure: Base-Washed Chromatography

To guarantee trustworthiness, this protocol incorporates a self-validating 2D TLC step to empirically prove the necessity of base-washing for your specific derivative before committing your entire batch to a column.

Phase 1: Self-Validation (2D TLC Stability Check)

• Spotting: Spot the crude mixture in the bottom-left corner of a standard silica TLC plate.

• First Elution: Elute the plate in your standard solvent system (e.g., 20% EtOAc in Hexanes).

• Drying & Rotation: Dry the plate completely under a gentle stream of nitrogen. Rotate the plate 90 degrees.

• Second Elution: Elute again using the exact same solvent system.

• Analysis: Visualize the plate. If spots lie off the diagonal axis, your compound is actively degrading on the silica. Proceed immediately to Phase 2.

Phase 2: Column Preparation & Elution

• Solvent Preparation: Prepare the desired eluent system (e.g., diethyl ether/pentane) and spike it with 1% to 5% (v/v) Triethylamine (NEt₃) 4. Mix thoroughly.

• Column Packing: Slurry-pack silica gel (200-300 mesh) using the NEt₃-spiked eluent.

• Neutralization Flush: Flush the packed column with at least 3 column volumes (CV) of the basic eluent. Causality note: This ensures every acidic silanol site is capped by an amine before your sensitive compound touches the stationary phase.

• Sample Loading: Dissolve the crude Bicyclo[1.1.0]butan-1-ylmethanol derivative in a minimum volume of the basic eluent and load it carefully onto the silica bed.

• Elution: Run the column using the NEt₃-spiked eluent. Monitor fractions via TLC (ensure the TLC plates are also pre-dipped in NEt₃ to prevent false-negative degradation spots during analysis).

Phase 3: Safe Isolation

• Concentration: Combine the product-containing fractions. Evaporate solvents under reduced pressure using a rotary evaporator. Crucial: Keep the water bath strictly below 25 °C.

• Storage: Immediately purge the flask containing the purified product with Argon to displace ambient moisture and oxygen. Store sealed at -20 °C 3.

Troubleshooting & Technical FAQs

Q: I am recovering ring-opened cyclobutane and oxa-bicyclo[1.1.1]pentane byproducts instead of my target BCB derivative. What went wrong? A: This is the classic signature of acid-catalyzed strain release. The central bond of a BCB is highly reactive. When exposed to the acidic silanol groups of untreated silica gel, the bridgehead carbon undergoes electrophilic attack, releasing ~65 kcal/mol of strain energy to form cyclobutanes or incorporating oxygen/water to form oxa-bicyclo[1.1.1]pentanes 2. Resolution: You must neutralize the stationary phase. Pre-treat your silica gel by flushing it with 1-5% NEt₃ in your eluent system prior to loading the sample 4. If degradation persists, switch to neutral alumina.

Q: My isolated yield is exceptionally low, but TLC showed complete conversion. The product seems to have disappeared during solvent removal. A: Many low-molecular-weight BCB derivatives are highly volatile. Furthermore, if trace amounts of acid remain during concentration, the increasing concentration of the acid as the solvent evaporates will rapidly degrade the product in the flask 3. Resolution: Keep the rotary evaporator water bath below 25 °C. Do not pull a high vacuum (keep pressure > 50 mbar depending on the solvent). Ensure your eluent contains NEt₃ to keep the medium basic during concentration.

Q: Can I store purified Bicyclo[1.1.0]butan-1-ylmethanol derivatives on the benchtop? A: Benchtop storage is highly discouraged. Substituted BCBs have a notoriously short half-life at room temperature and are prone to spontaneous decomposition 3. Resolution: Immediately upon isolation, purge the vial with Argon (or Nitrogen) to displace oxygen and moisture, and store at -20 °C. Under these conditions, stability is maintained for subsequent synthetic steps or biological assays.

References

• Title: Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes Source: ACS Publications URL: [Link]

• Title: Supporting Information: Synthesis of 2-Substituted Bicyclo[1.1.0]butanes via a Zincocyclopropanation using Bromoform as the Carbene Source Source: The Royal Society of Chemistry URL: [Link]

• Title: Supporting Information: Synthesis and Applications of Polysubstituted Bicyclo[1.1.0]butanes Source: Figshare URL: [Link]

• Title: Switchable Divergent Strain-Release/Rearrangement Cascades of Bicyclo[1.1.0]butanes Enabled by Monoatomic O/N Insertion Source: CCS Chemistry URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. rsc.org [rsc.org]
• 4. figshare.com [figshare.com]

Stability and storage of Bicyclo[1.1.0]butan-1-ylmethanol

Welcome to the Technical Support Center for Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol). As a Senior Application Scientist, I have designed this guide to provide drug development professionals and synthetic chemists with field-proven protocols, causality-driven troubleshooting, and rigorous handling methodologies.

Bicyclo[1.1.0]butanes (BCBs) are privileged, highly strained carbocycles used to construct complex, sp3-rich three-dimensional architectures via strain-release amination and cross-coupling. However, their unique electronic properties demand strict environmental controls to prevent premature degradation.

Part 1: Quantitative Specifications & Storage Data

To ensure reproducibility, all handling must strictly adhere to the quantitative thresholds outlined below. Deviations from these parameters directly correlate with batch failure.

Table 1: Physicochemical & Storage Specifications

Parameter	Quantitative Data	Causality / Scientific Rationale
CAS Number	4935-02-8	Unique identifier for Bicyclo[1.1.0]butan-1-ylmethanol.
Formula Weight	84.12 g/mol	Essential for precise stoichiometric calculations during strain-release.
Strain Energy	~64 kcal/mol	High internal strain drives its reactivity but also drastically lowers the activation energy required for unintended ring-opening[1].
Storage Temperature	0–8 °C (Short-term) -20 °C (Long-term)	Thermal energy easily overcomes the activation barrier for spontaneous polymerization. Cold-chain storage is mandatory[2].
Atmosphere	Inert (Argon/N₂)	Prevents oxidative degradation and moisture-induced protonation of the highly reactive bridgehead carbon.

Part 2: Troubleshooting & FAQs

Q1: My BCB-methanol degraded into a complex mixture during storage, despite being kept in the fridge. Why? A1: Storing BCB-methanol at 0–8 °C is only sufficient for short-term use (days to weeks). For long-term storage, it must be kept at -20 °C under a strict Argon atmosphere. The degradation is driven by the molecule's ~64 kcal/mol strain energy. Even trace amounts of oxygen or ambient moisture can initiate auto-polymerization or oxidative cleavage over time.

Q2: I ran a routine QC check using NMR, and the spectra showed massive ring-opened impurities. The supplier's Certificate of Analysis stated >97% purity. What happened? A2: The degradation likely occurred inside your NMR tube. The central C-C bridgehead bond of the bicyclo[1.1.0]butane system possesses exceptionally high π-character, making it highly susceptible to electrophilic attack3[3]. Standard chloroform-d (CDCl₃) often contains trace amounts of deuterium chloride (DCl). This trace acid rapidly protonates the bridgehead carbon, triggering an irreversible ring-opening cascade into a cyclopropylcarbinyl cation. Solution: Always use benzene-d6 (C₆D₆) for NMR analysis of BCBs, or pass your CDCl₃ through a plug of basic alumina immediately prior to use.

Q3: How do I control the exotherm when scaling up a strain-release amination with BCB-methanol? A3: Because the strain-release process is thermodynamically driven by the release of ~64 kcal/mol of energy 1[1], bulk addition of a strong nucleophile (like a primary amine) at room temperature can cause a thermal runaway, leading to oligomerization. You must utilize a cryogenic cooling bath (0 °C to -10 °C) and employ a syringe pump for the dropwise addition of the nucleophile.

Part 3: Self-Validating Experimental Protocol

To guarantee trustworthiness in your synthetic workflows, use the following self-validating Standard Operating Procedure (SOP) for preparing and utilizing BCB-methanol in strain-release reactions.

Phase 1: Pre-Reaction Quality Control (The Self-Validation Step)

• Solvent Preparation: Prepare 0.5 mL of C₆D₆ (do not use unpurified CDCl₃ to avoid acid-catalyzed degradation).

• Sampling: Under an Argon atmosphere, dissolve 5 mg of BCB-methanol in the C₆D₆.

• Validation Check: Acquire a rapid ¹H-NMR spectrum.

  • Pass Condition: You must observe sharp, distinct signals corresponding to the highly shielded bridgehead protons (typically in the 1.0–2.5 ppm range).

  • Fail Condition: If broad vinylic multiplets appear in the 4.0–6.0 ppm region, irreversible ring-opening has occurred. The batch is compromised and must be discarded. Do not proceed to Phase 2.

Phase 2: Inert Reaction Setup 4. Purging: Flame-dry a Schlenk flask and purge with Argon for 15 minutes to remove all ambient moisture. 5. Dissolution: Dissolve the validated BCB-methanol in a rigorously anhydrous, non-acidic solvent (e.g., anhydrous 1,4-dioxane or THF) at a concentration of 0.1 M. 6. Temperature Control: Submerge the reaction flask in an ice-water bath (0 °C) and allow it to equilibrate for 10 minutes.

Phase 3: Controlled Strain-Release 7. Nucleophile Addition: Load your amine nucleophile into a gastight syringe. Add the nucleophile dropwise over 30 minutes. Causality: Slow addition prevents localized heating, ensuring the 64 kcal/mol strain energy dissipates safely without triggering side-polymerization. 8. Quenching: Once TLC indicates complete consumption of the BCB-methanol, quench the reaction with a mild, non-aqueous buffer. Avoid strong aqueous acids during the workup, as they will destroy any unreacted starting material and potentially hydrolyze sensitive intermediates.

Part 4: Mechanistic Visualization

The following diagram illustrates the logical bifurcation of BCB-methanol reactivity: the intended strain-release pathway versus the acid-catalyzed degradation pathway.

Mechanistic pathways of BCB-methanol: acid-driven degradation vs. controlled strain-release.

References

• bicyclo[1.1.0]butan-1-ylmethanol 97% | CAS: 4935-02-8 | AChemBlock. AChemBlock.
• Electrochemical Activation of Bicyclo[1.1.0]butanes. PMC - NIH.
• Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. Chemical Science (RSC Publishing).
• 2746-14-7 | (1-Methylcyclopropyl)methanol | BLD Pharm. BLD Pharm.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. bicyclo[1.1.0]butan-1-ylmethanol 97% | CAS: 4935-02-8 | AChemBlock [achemblock.com]
• 3. Bicyclobutanes: from curiosities to versatile reagents and covalent warheads - Chemical Science (RSC Publishing) DOI:10.1039/D2SC03948F [pubs.rsc.org]

Bicyclo[1.1.0]butan-1-ylmethanol Support Center: Yield Optimization &amp; Troubleshooting

Welcome to the Technical Support Center for Bicyclo[1.1.0]butane (BCB) transformations. As drug development increasingly relies on C(sp3)-rich bioisosteres to improve pharmacokinetic profiles, Bicyclo[1.1.0]butan-1-ylmethanol has emerged as a premier "spring-loaded" building block. However, the extreme strain energy (~64 kcal/mol) and the 96% p-character of its central C1–C3 bond make this molecule highly reactive and prone to side reactions such as polymerization and premature ring-opening.

This guide provides field-proven insights, self-validating protocols, and mechanistic troubleshooting to help you optimize yields in your BCB workflows.

Core Transformation Pathways

Fig 1: Reaction pathways and downstream targets of Bicyclo[1.1.0]butan-1-ylmethanol transformations.

Part 1: Troubleshooting Guide & FAQs

Q1: My Bicyclo[1.1.0]butan-1-ylmethanol starting material is polymerizing during storage or upon heating. What is the mechanistic cause, and how can I prevent it? A: The central C1–C3 bond of BCBs possesses pseudo-olefinic character due to its high p-orbital contribution. Under thermal stress or in the presence of trace radicals, homolytic cleavage initiates a rapid radical-chain polymerization, a phenomenon first noted in the foundational [1]. Solution: Never store BCB-methanol neat at room temperature. Store it as a dilute solution (e.g., in THF or DCM) at -20°C. If your downstream reaction requires heating (>60°C), add a radical inhibitor such as TEMPO or tert-butyl catechol (2–5 mol%) to quench rogue radical initiation without interfering with polar catalytic cycles.

Q2: During strain-release amination, I am observing significant premature ring-opening to unfunctionalized cyclobutanes instead of the desired cross-coupled product. Why? A: BCBs are highly susceptible to electrophilic attack by protons. If the amine nucleophile is introduced as a hydrochloride salt, or if the solvent contains trace acid, the electron-rich bridging C–C bond acts as a Lewis base. It protonates to form a cyclobutyl cation, which is then trapped by the solvent or halide ions before the amine can attack. Solution: Ensure strictly basic conditions. Pre-mix your amine salt with a mild, non-nucleophilic base (e.g., NaOAc or Na2CO3) for 15 minutes prior to adding the BCB-methanol.

Q3: I am attempting a Ruthenium-catalyzed 1,3-difunctionalization, but my yields are stuck below 20%, and the reaction mixture turns black. What is failing? A: A black precipitate in Ru-catalyzed cross-coupling indicates that the active Ruthenium(II) species has aggregated into inactive "Ruthenium black" nanoparticles. This catalyst passivation occurs when the intermediate ruthenacycle fails to undergo reductive elimination fast enough, leaving the metal vulnerable to degradation. Solution: The addition of an electron-withdrawing phosphine ligand is non-negotiable here. As demonstrated in [4], ligands like P(4-CF3C6H4)3 accelerate reductive elimination, preventing catalyst decay and boosting yields.

Part 2: Quantitative Data & Condition Optimization

To illustrate the causality of reagent selection, the following table summarizes the optimization data for the Ruthenium-catalyzed 1,3-difunctionalization of BCB-methanol with heteroarenes.

Table 1: Catalyst and Ligand Optimization for BCB Cross-Coupling

Catalyst System	Ligand / Additive	Base	Temp (°C)	Yield (%)	Mechanistic Observation / Issue Overcome
Pd(OAc)2	PPh3	None	60	<20%	Severe polymerization; poor C-C activation.
Ru(O2CMes)2(p-cymene)	None	Na2CO3	65	<10%	Catalyst passivation (Ru black precipitation).
Ru(O2CMes)2(p-cymene)	NHC (IMes)	Na2CO3	65	12%	Ligand too electron-rich; stalled reductive elimination.
Ru(O2CMes)2(p-cymene)	P(4-CF3C6H4)3	Na2CO3	65	75%	Optimal electronics; rapid turnover and C-H activation.
Ru(O2CMes)2(p-cymene)	P(4-CF3C6H4)3	None	65	31%	Trace acid caused premature BCB ring-opening.

Data synthesized from standardized BCB transition-metal cross-coupling studies [2, 4].

Part 3: Self-Validating Experimental Protocols

A robust protocol must contain internal feedback loops (IPC - In-Process Controls) so the scientist knows the reaction is proceeding correctly before isolation.

Protocol A: Strain-Release Amination of BCB-Methanol

This protocol leverages the spring-loaded nature of BCBs to synthesize functionalized cyclobutane amines, a method pioneered in [3].

Step 1: Amine Free-Basing (Crucial for Acid-Sensitive BCBs)

• In an oven-dried vial under N2, suspend the amine hydrochloride salt (1.2 equiv) in anhydrous THF (0.2 M).

• Add anhydrous Na2CO3 (2.0 equiv) and stir vigorously at room temperature for 30 minutes.

• Self-Validation Check: The suspension should become a fine, homogenous slurry. If the amine does not dissolve/free-base, switch to a stronger organic base like DIPEA (1.5 equiv).

Step 2: BCB Addition & Exotherm Monitoring

• Cool the mixture to 0°C using an ice bath.

• Dropwise, add a solution of Bicyclo[1.1.0]butan-1-ylmethanol (1.0 equiv) in THF over 5 minutes.

• Self-Validation Check: You must observe a mild exotherm (the vial will feel slightly warm if scaled >1 mmol). This exotherm is the physical manifestation of the ~64 kcal/mol strain release. If no exotherm occurs, the amine is insufficiently nucleophilic or the BCB has degraded.

Step 3: Heating and IPC

• Remove the ice bath and heat the reaction to 50°C for 12 hours.

• Monitor via TLC (KMnO4 stain). BCB-methanol stains instantly and intensely yellow/white against the purple background due to its pseudo-olefinic nature. The reaction is complete when this spot entirely disappears.

Step 4: Isolation

• Quench with saturated aqueous NaHCO3, extract with EtOAc (3x), dry over MgSO4, and concentrate. Purify via silica gel chromatography.

Protocol B: Ruthenium-Catalyzed 1,3-Difunctionalization

For accessing densely substituted cyclobutanes via remote C-H activation.

Step 1: Catalyst Pre-Activation

• In a glovebox, combine Ru(O2CMes)2(p-cymene) (10 mol%), P(4-CF3C6H4)3 (10 mol%), and Na2CO3 (2.0 equiv) in a Schlenk tube.

• Add 1,4-dioxane (0.1 M) and stir for 10 minutes.

• Self-Validation Check: The solution should adopt a deep, clear red/orange hue. A cloudy black solution indicates oxygen contamination and catalyst death.

Step 2: Substrate Addition

• Add the heteroarene (e.g., 2-phenylpyridine, 3.0 equiv) and the electrophile (e.g., ethyl-2-bromo-2,2-difluoroacetate, 3.0 equiv).

• Finally, add Bicyclo[1.1.0]butan-1-ylmethanol (1.0 equiv).

Step 3: Reaction & Monitoring

• Seal the tube and heat to 65°C for 24 hours.

• Self-Validation Check: At 12 hours, take an aliquot for GC-MS. You should observe the intermediate ruthenacycle mass or the coupled product. The absence of the BCB monomer peak (typically eluting early with a distinct m/z fragmentation pattern) confirms consumption.

Step 4: Quench & Purification

• Cool to room temperature, filter through a short pad of Celite (eluting with EtOAc) to remove Ru salts, and concentrate in vacuo.

References

• Kelly, C. B., Milligan, J. A., Tilley, L. J., & Sodano, T. M. "Bicyclobutanes: from curiosities to versatile reagents and covalent warheads." Chemical Science, 2022. URL:[Link]

• Fjelbye, K., et al. "Bridge Cross-Coupling of Bicyclo[1.1.0]butanes." Organic Letters, 2023. URL:[Link]

• Gianatassio, R., et al. "Strain-release amination." Science, 2016. URL: [Link]

• Xiao, Y., et al. "Catalytic Asymmetric Strategies for Bicyclo[1.1.0]butane Transformations: Advances and Applications." CCS Chemistry, 2025. URL:[Link]

Technical Support Center: Scalability of Bicyclo[1.1.0]butan-1-ylmethanol Synthesis

Welcome to the Technical Support Center for the synthesis and scale-up of highly strained bicyclic bioisosteres. Bicyclo[1.1.0]butanes (BCBs) are increasingly critical in modern drug discovery for increasing the Fsp3​ fraction of drug candidates, acting as three-dimensional structural replacements for planar benzene rings[1].

However, scaling the synthesis of bicyclo[1.1.0]butan-1-ylmethanol presents profound thermochemical and operational challenges. The extreme strain energy of the BCB core (~64 kcal/mol) makes the central C1–C3 bond highly susceptible to thermal homolysis, acid-catalyzed cleavage, and nucleophilic attack. This guide provides field-proven troubleshooting strategies, causality-driven explanations, and validated protocols for researchers transitioning from milligram to multigram scales.

Part 1: Troubleshooting Guides & FAQs

Q1: Why does my yield of the BCB ester intermediate drop precipitously when scaling up from 1 mmol to 50 mmol?

Causality: The formation of the BCB core (e.g., via 1,3-dehydrohalogenation of 3-halocyclobutanecarboxylates using strong bases like t -BuOK) is highly exothermic. In small-scale batch reactions, heat dissipates rapidly. At a 50 mmol scale, the decreased surface-area-to-volume ratio of batch reactors leads to localized thermal hotspots. Because the BCB core is thermodynamically unstable, these hotspots trigger thermal ring-opening and runaway polymerization[2]. Solution: Transition the cyclization step to a continuous flow reactor . Flow chemistry allows for near-instantaneous heat dissipation and precise control over residence time, preventing the thermal degradation of the intermediate. If flow equipment is unavailable, utilize strict cryogenic control (-78 °C) with an extended, dropwise addition of the base over several hours, ensuring the internal temperature never exceeds -60 °C during addition.

Q2: My reduction of methyl bicyclo[1.1.0]butane-1-carboxylate to bicyclo[1.1.0]butan-1-ylmethanol fails during workup. What is causing the ring opening?

Causality: The BCB ring is exceptionally sensitive to electrophilic attack. Standard reduction workups often use aqueous acids (like 1M HCl or saturated NH4​Cl ) to dissolve aluminum salts generated by Lithium Aluminum Hydride ( LiAlH4​ ). Even mild acidity protonates the highly strained central C-C bond, instantly triggering a strain-release cascade that opens the ring into a cyclobutane or cyclopropylcarbinyl derivative[3]. Solution: You must utilize a strictly alkaline or neutral workup. The Fieser method ( n mL water, n mL 15% NaOH, 3n mL water per n grams of LiAlH4​ ) is mandatory. This precipitates the aluminum salts as a granular white solid without dropping the pH, preserving the intact bicyclo[1.1.0]butan-1-ylmethanol product[4].

Q3: How should I purify bicyclo[1.1.0]butan-1-ylmethanol on a large scale?

Causality: Standard silica gel ( SiO2​ ) is inherently acidic (pH ~4.5-5.5). Prolonged exposure during column chromatography on a large scale leads to acid-catalyzed degradation of the BCB alcohol. Furthermore, high-temperature vacuum distillation can induce thermal rearrangement. Solution: Pre-treat your silica gel with 1-2% triethylamine ( Et3​N ) to neutralize acidic sites before loading the column. Alternatively, for highly scalable purification, use basic alumina ( Al2​O3​ ) or perform a careful Kugelrohr distillation at ambient or slightly elevated temperatures under high vacuum (< 0.1 mbar) to avoid thermal stress[5].

Part 2: Quantitative Data & Scale-Up Comparison

The following table summarizes the operational parameters and validated yields when transitioning the synthesis of the BCB ester precursor from batch to flow, highlighting the scalability limits.

Synthesis Parameter	Standard Batch Method	Continuous Flow Method	Causality for Variance
Reactor Type	Round-bottom flask	Microfluidic tubular reactor	Surface-area-to-volume ratio dictates heat transfer.
Temperature	-78 °C to 0 °C	0 °C to 20 °C	Flow allows safe operation at higher temps without hotspots[2].
Reagent (Reduction)	LiAlH4​ (in Et2​O )	DIBAL-H (in Toluene/Hexane)	DIBAL-H offers better solubility and flowability in tubing.
Max Scalable Yield	~45% (at >10g scale)	>82% (Continuous output)	Batch suffers from thermal polymerization during scale-up.
Workup Requirement	Fieser Quench (Strict)	In-line alkaline quench	Prevents acid-catalyzed ring opening of the BCB core.

Part 3: Experimental Protocol

Step-by-Step Methodology: Reduction to Bicyclo[1.1.0]butan-1-ylmethanol

This self-validating protocol details the reduction of methyl bicyclo[1.1.0]butane-1-carboxylate. It incorporates in-process controls to ensure scientific integrity[4].

Reagents & Materials:

• Methyl bicyclo[1.1.0]butane-1-carboxylate (1.0 eq, e.g., 10.0 mmol, 1.12 g)

• Lithium Aluminum Hydride ( LiAlH4​ ) (1.5 eq, 15.0 mmol, 0.57 g)

• Anhydrous Diethyl Ether ( Et2​O ) (50 mL)

• Fieser Quench Reagents: H2​O , 15% aqueous NaOH.

Procedure:

• Preparation: Flame-dry a 250 mL multi-neck flask equipped with a magnetic stir bar, argon inlet, and dropping funnel. Charge the flask with anhydrous Et2​O (30 mL) and LiAlH4​ (0.57 g).

• Cryogenic Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath. In-process control: Ensure internal temperature stabilizes before proceeding to prevent initial thermal spikes.

• Substrate Addition: Dissolve the BCB ester (1.12 g) in anhydrous Et2​O (20 mL). Add this solution dropwise via the dropping funnel over 30 minutes to the stirring LiAlH4​ suspension at -78 °C.

• Reaction Maturation: Stir the mixture for 30 minutes at -78 °C, then remove the cooling bath and allow the reaction to gradually warm to 0 °C over 15 minutes[4].

• Fieser Quench (Critical Step): At 0 °C, carefully quench the reaction by sequentially adding:

  • 0.57 mL of distilled H2​O (dropwise, vigorous gas evolution).

  • 0.57 mL of 15% aqueous NaOH.

  • 1.71 mL of distilled H2​O .

• Isolation: Stir the mixture vigorously for 15 minutes until the aluminum salts precipitate as a granular, white solid. Filter the suspension through a pad of Celite, washing the filter cake thoroughly with Et2​O (3 x 20 mL).

• Concentration: Concentrate the combined organic filtrates under reduced pressure (water bath < 25 °C) to afford the crude bicyclo[1.1.0]butan-1-ylmethanol. Purify via Et3​N -deactivated silica gel chromatography if necessary.

Part 4: Process Visualization

Synthesis workflow and degradation pathways of Bicyclo[1.1.0]butan-1-ylmethanol.

References

• Cycloaddition of bicyclo[1.1.0]butanes with enamides for the efficient synthesis of 2-amino-bicyclo[2.1.1]hexanes. Chemical Communications (RSC Publishing). Available at:[Link]

• Switchable Divergent Strain-Release/Rearrangement Cascades of Bicyclo[1.1.0]butanes Enabled by Monoatomic O/N Insertion. CCS Chemistry. Available at: [Link]

• Generation and Use of Bicyclo[1.1.0]butyllithium under Continuous Flow Conditions. ACS Publications. Available at:[Link]

• Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes. PMC - NIH. Available at:[Link]

• Synthesis of 1,3-Disubstituted Bicyclo[1.1.0]butanes via Directed Bridgehead Functionalization. The Royal Society of Chemistry. Available at: [Link]

• Diastereoselective Synthesis of 1,1,3,3-Tetrasubstituted Cyclobutanes Enabled by Cycloaddition of Bicyclo[1.1.0]butanes (Supporting Information). The Royal Society of Chemistry. Available at: [Link]

Sources

• 1. Cycloaddition of bicyclo[1.1.0]butanes with enamides for the efficient synthesis of 2-amino-bicyclo[2.1.1]hexanes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chinesechemsoc.org [chinesechemsoc.org]
• 4. rsc.org [rsc.org]
• 5. rsc.org [rsc.org]

Technical Support Center: Handling and Safety Protocols for Highly Strained Compounds

Welcome to the Technical Support Center. As drug discovery and chemical biology increasingly rely on three-dimensional, C(sp3)-rich architectures and bioorthogonal chemistry, the use of highly strained compounds has surged. While molecules like bicyclo[1.1.1]pentanes (BCPs) and cyclooctynes drive modern innovation, the very ring strain that confers their unique reactivity also introduces significant thermodynamic instability.

As a Senior Application Scientist, I have designed this guide to move beyond basic safety sheets. Here, we explore the causality behind experimental failures and safety hazards, providing self-validating protocols to ensure both scientific integrity and operational safety.

Troubleshooting Bicyclo[1.1.1]pentane (BCP) Workflows

Q: My BCP-amine building block yields are highly inconsistent, and the intermediate [1.1.1]propellane seems to degrade before I can use it. How can I stabilize the workflow? A: The inconsistency stems directly from the extreme ring strain of the [1.1.1]propellane precursor (strain energy ~65 kcal/mol). At room temperature or in concentrated states, the central C–C bond is highly susceptible to homolytic cleavage, causing it to rapidly polymerize or explosively decompose.

• Causality & Solution: Never attempt to isolate [1.1.1]propellane neat. It must be generated and kinetically trapped in situ or stored as a dilute solution (typically in diethyl ether) at -20 °C. When performing radical additions across the propellane core to form 1,2-difunctionalized BCPs, ensure your reaction mixture is rigorously degassed. Oxygen quenches the radical intermediates, leading to complex mixtures and low yields.

Q: Why should I substitute a para-phenyl ring with a BCP in my lead compound, and what physicochemical changes should I anticipate? A: BCPs act as non-classical para-phenyl and tert-butyl bioisosteres. By replacing a flat, sp2-hybridized aromatic ring with a 3D, sp3-rich BCP core, you 1[1].

• Causality: This disruption lowers the crystal lattice energy, which directly improves aqueous solubility. Furthermore, removing the phenyl ring eliminates a site for oxidative metabolism (e.g., by cytochrome P450s) and mitigates amide hydrolysis, thereby 2[2]. BCPs are also smaller and less lipophilic than cubanes or bicyclo[2.2.2]octanes (BCOs), making them ideal for minimizing molecular weight bloat.

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Q: I am observing non-specific labeling and background degradation when using dibenzocyclooctyne (DBCO) for bioconjugation. How do I prevent this? A: While SPAAC eliminates the need for cytotoxic copper catalysts, the 3 of cyclooctynes makes them highly electrophilic[3].

• Causality: DBCO and similar strained alkynes can undergo unintended Michael-type additions with endogenous biological nucleophiles, particularly free thiols (cysteine residues), if left in buffer for extended periods.

• Solution: Quench the reaction strictly after 1-2 hours. If thiol cross-reactivity is observed, pre-treat your protein lysate with a mild alkylating agent like iodoacetamide (if free cysteines are not required for your assay), or switch to a less reactive but more stable cyclooctyne like bicyclo[6.1.0]nonyne (BCN).

Energetic Reagents (Azides and Diazo Compounds)

Q: What are the absolute safety thresholds for scaling up reactions involving organic azides or diazo transfer reagents? A: The primary hazard is the highly exothermic extrusion of dinitrogen (N2) gas.

• Causality: When the energy released by N2 extrusion exceeds the heat capacity of the surrounding solvent system, a detonation occurs. Friction, shock, or heat can easily overcome the activation barrier of these strained intermediates.

• Self-Validating Protocol: Always apply the "Rule of Six" and evaluate the Carbon-to-Nitrogen (C/N) ratio. A compound is generally considered an4, or if the (C + O)/N ratio is less than 3[4]. Furthermore,5, as trace transition metals can catalyze explosive decomposition[5].

Data Presentation: Highly Strained Compounds Matrix

Compound Class	Representative Example	Approx. Ring Strain Energy (kcal/mol)	Primary Application	Critical Safety / Handling Precaution
Bicyclic Systems	Bicyclo[1.1.1]pentane (BCP)	~65 (for propellane precursor)	Bioisostere for p-phenyl	Handle precursors as dilute solutions at -20°C. Never isolate neat.
Cyclooctynes	Dibenzocyclooctyne (DBCO)	~18	SPAAC / Click Chemistry	Protect from light/heat; susceptible to nucleophilic thiol attack.
Diazo Compounds	Trimethylsilyldiazomethane	N/A (High decomposition energy)	Methylation, Carbene source	Highly toxic, explosive potential; use strictly in a fume hood.
Organic Azides	Benzyl Azide	N/A (High N2 extrusion energy)	Click Chemistry partner	Adhere to C/N ratio ≥ 3; absolutely avoid transition metal contact.

Experimental Protocols: Self-Validating Methodologies

Protocol 1: Safe SPAAC Bioconjugation of an Azide-Tagged Protein

Rationale: This protocol ensures complete conversion while minimizing cyclooctyne degradation and off-target thiol reactivity.

• Preparation: Dilute the azide-tagged target protein to 1-5 mg/mL in standard PBS (pH 7.4). Ensure the buffer is free of primary amines or thiols (e.g., avoid DTT or mercaptoethanol).

• Reagent Addition: Add the DBCO-fluorophore conjugate at a 5- to 10-fold molar excess. Add the reagent dropwise while gently vortexing to prevent localized high concentrations that lead to precipitation.

• Incubation: Incubate the mixture at room temperature for exactly 2 hours. Mechanistic note: The ~18 kcal/mol strain energy of DBCO drives the cycloaddition rapidly without Cu(I), making 2 hours sufficient for >95% conversion.

• Self-Validation Check: Monitor a micro-aliquot via LC-MS. The disappearance of the DBCO absorbance peak (~309 nm) validates complete conversion and ensures no unreacted energetic strained alkyne remains.

• Quenching & Purification: Quench unreacted DBCO by adding an excess of a small-molecule azide (e.g., 2-azidoethanol) for 30 minutes. Purify the stable triazole conjugate via size-exclusion chromatography.

Protocol 2: In Situ Generation and Kinetic Trapping of[1.1.1]Propellane

Rationale: [1.1.1]Propellane cannot be isolated safely. This protocol uses kinetic trapping to safely convert it into a stable BCP derivative.

• Preparation: Assemble a flame-dried, multi-neck flask equipped with a dry ice/acetone condenser. Purge the system with ultra-high purity Argon. Self-Validation: Use an inline bubbler; the continuous absence of reverse flow validates system positive pressure.

• Generation: Slowly add methyllithium to 1,1-dibromo-2,2-bis(chloromethyl)cyclopropane in diethyl ether at -78 °C.

• Distillation: Co-distill the formed [1.1.1]propellane with diethyl ether directly into a receiving flask cooled to -78 °C containing the trapping reagent (e.g., an amine). Safety Check: Never allow the propellane concentration to exceed 0.5 M.

• Trapping: Allow the receiving flask to slowly warm to room temperature. Self-Validation: Monitor via GC-MS. The complete disappearance of the propellane peak validates safe quenching before any solvent removal is attempted.

Process Visualization

Safety-validated workflow for handling and reacting highly strained compounds.

References

• PharmaBlock: Bicyclo[1.1.1]pentane (BCP) as an sp3 Carbon-rich Bioisostere for para-Phenyl and tert-Butyl Groups. 1

• National Institutes of Health (NIH) / PMC: Discovery of Potent and Orally Available Bicyclo[1.1.1]pentane-Derived Indoleamine-2,3-dioxygenase 1 (IDO1) Inhibitors. 2

• ResearchGate: Strain-promoted Azide-Alkyne cycloaddition: Cyclooctyne's potential in revolutionizing therapeutic and diagnostic applications through bio-orthogonal reactions. 3

• National Institutes of Health (NIH) / NCBI: Evaluating Hazards and Assessing Risks in the Laboratory. 4

• Bretherick's Handbook: Bretherick's Handbook of Reactive Chemical Hazards : An Indexed Guide to Published Data. 5

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Evaluating Hazards and Assessing Risks in the Laboratory - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. zhejianghuaan.com [zhejianghuaan.com]

Bicyclo[1.1.0]butan-1-ylmethanol (BCB-Methanol) Technical Support Center: Troubleshooting &amp; Protocols

Welcome to the Technical Support Center for highly strained carbocycles. As a Senior Application Scientist, I have compiled this guide to address the unique challenges of working with Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol). BCBs are incredibly valuable for strain-release chemistry, acting as "spring-loaded" bioisosteres for constructing functionalized cyclobutanes. However, the central C–C bond possesses ~96% p-character and an immense strain energy of 60–68 kcal/mol[1], making it highly susceptible to unintended electrophilic cleavage.

This guide synthesizes field-proven insights, mechanistic causality, and self-validating protocols to ensure your success.

Troubleshooting FAQs

Q1: Why does my BCB-methanol decompose completely during flash chromatography?

Causality: The electron-rich, highly strained central C–C bond of the bicyclo[1.1.0]butane core acts almost like an olefin. Standard silica gel contains acidic silanol groups that readily protonate this bond, triggering rapid ring-opening, isomerization, or polymerization[2]. Solution & Self-Validation: You must neutralize the stationary phase. Switch to base-treated silica gel or use neutral/basic alumina. Self-Validation System: Before running a column, perform a 2D-TLC . Spot the crude mixture, develop in one direction (e.g., Hexanes/EtOAc 9:1), and dry the plate completely. Rotate the plate 90 degrees and develop again in the same solvent system. If the BCB-methanol spot lies off the diagonal line, it is decomposing on the silica in real-time.

Q2: During photoredox-catalyzed strain-release, I observe low conversion and significant dimerization. How can I optimize this?

Causality: Strain-release functionalization relies on generating a radical at the BCB bridgehead (via single-electron oxidation or radical addition)[3]. If the subsequent trapping agent (e.g., TEMPO, alkyl halide) is not present in a sufficiently high local concentration, the transient BCB radical intermediate will either undergo premature hydrogen atom transfer (HAT) or react bimolecularly with another BCB molecule to form dimers[4]. Solution & Self-Validation: Lower the initial concentration of BCB-methanol to ≤0.05 M to kinetically disfavor bimolecular dimerization. Increase the radical trap to 2.0–3.0 equivalents. Self-Validation System: Monitor the reaction via crude ^1^H NMR. The disappearance of the highly shielded BCB bridgehead protons (typically δ 0.5–1.5 ppm) and the appearance of distinct cyclobutane multiplet signals (δ 2.0–3.5 ppm) confirms successful trapping over polymerization[3].

Q3: I need to oxidize the methanol group to an aldehyde, but the BCB ring opens. What is the best approach?

Causality: Acidic oxidants (such as Jones reagent or unbuffered Pyridinium Chlorochromate) provide free protons that initiate electrophilic cleavage of the strained central C–C bond[5]. Solution & Self-Validation: Utilize strictly mild, non-acidic oxidation protocols. Buffered Dess-Martin Periodinane (DMP) with NaHCO₃ or a rigorously temperature-controlled Swern oxidation (-78 °C) are optimal.

Quantitative Data: Reaction Conditions vs. BCB Stability

Reaction Condition	Reagent / Environment	Primary Outcome	Expected Yield / Recovery	Mechanistic Causality
Standard Purification	Untreated Silica Gel (SiO₂)	Ring-opened decomposition	< 10%	Electrophilic protonation by acidic silanol groups
Optimized Purification	SiO₂ + 2% Et₃N	Intact BCB-methanol	> 85%	Neutralization of acidic active sites
Acidic Oxidation	Jones Reagent (CrO₃ / H₂SO₄)	Ring fragmentation	0% (Target)	Acid-catalyzed cleavage of the central C-C bond
Buffered Oxidation	Dess-Martin Periodinane + NaHCO₃	BCB-aldehyde	75–85%	Mild, non-acidic oxidation of the hydroxyl group
Radical Strain-Release	fac-Ir(ppy)₃, TEMPO, Blue LED	1,3-disubstituted cyclobutane	70–90%	Efficient trapping of the bridgehead radical adduct

Standardized Methodologies

Protocol A: Base-Treated Silica Gel Chromatography for BCB-Methanol

This protocol creates a self-validating purification environment that prevents acid-catalyzed degradation.

• Solvent Preparation: Prepare your desired eluent system (e.g., 10% EtOAc in Hexanes) and add 2% (v/v) Triethylamine (Et₃N). Mix thoroughly.

• Column Packing: Slurry the silica gel in the Et₃N-spiked solvent. Pack the column and flush with at least 3 column volumes of the basic solvent to ensure all acidic silanol sites are neutralized.

• Sample Loading: Dissolve the crude BCB-methanol in a minimal amount of the basic eluent. Load carefully onto the column.

• Elution: Run the column using the Et₃N-spiked gradient. Critical: Never switch to an unspiked solvent during the run, as the equilibrium will shift and expose acidic sites.

• Concentration: Evaporate the fractions under reduced pressure at a low water-bath temperature (≤25 °C) to prevent thermal degradation.

Protocol B: Photoredox-Catalyzed Radical Strain-Release Ring Opening

This protocol ensures high local concentrations of trapping agents to prevent dimerization.

• Reaction Setup: In a nitrogen-filled glovebox or using standard Schlenk techniques, charge an oven-dried vial with BCB-methanol (1.0 equiv, 0.1 mmol), the radical precursor (e.g., alkyl halide, 2.0 equiv), the trapping agent (e.g., TEMPO, 2.5 equiv), and the photocatalyst (e.g., fac-Ir(ppy)₃, 2 mol%).

• Solvent Addition: Add anhydrous, degassed solvent (e.g., DMA or MeCN) to achieve a final BCB concentration of 0.05 M.

• Rigorous Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles. Causality: Oxygen rapidly quenches the triplet excited state of the Ir catalyst and intercepts radical intermediates.

• Irradiation: Stir the mixture under a 12 W Blue LED (λmax = 425 nm) at room temperature for 3–16 hours. Use a cooling fan to ensure the reaction does not exceed 30 °C.

• Workup: Quench with water, extract with EtOAc, and purify using Protocol A .

Mechanistic & Workflow Diagrams

Fig 1: Logical troubleshooting workflow for identifying and resolving BCB reaction failures.

Fig 2: Competing mechanistic pathways of BCB: acid-catalyzed decomposition vs. strain release.

References

• [2] Catalytic Asymmetric Strategies for Bicyclo[1.1.0]butane Transformations: Advances and Applications. CCS Chemistry.[Link]

• [1] Rhodium(I)-Catalyzed Annulation of Bicyclo[1.1.0]butyl-Substituted Dihydroquinolines and Dihydropyridines. PMC (NIH).[Link]

• [4] Photochemical α-selective radical ring-opening reactions of 1,3-disubstituted acyl bicyclobutanes... Semantic Scholar. [Link]

• [5] Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes. Chemical Science (RSC).[Link]

• [3] Bicyclo[1.1.0]butyl Radical Cations: Synthesis and Application to [2π + 2σ] Cycloaddition Reactions. PMC (NIH).[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08753D [pubs.rsc.org]

Technical Support Center: Catalyst Selection and Optimization for Bicyclo[1.1.0]butan-1-ylmethanol Reactions

Welcome to the technical support center for reactions involving Bicyclo[1.1.0]butan-1-ylmethanol (BCM). This guide is designed for researchers, scientists, and professionals in drug development who are working with this highly strained and versatile building block. Bicyclo[1.1.0]butanes (BCBs) are powerful synthons for creating densely functionalized cyclobutane structures, which are increasingly important as bioisosteres in medicinal chemistry to escape "flatland".[1][2][3][4] The high ring strain energy of approximately 64 kcal/mol makes the central C-C bond highly reactive and susceptible to cleavage under various catalytic conditions.[5] This guide provides in-depth technical advice on catalyst selection, reaction optimization, and troubleshooting to help you navigate the complexities of BCM chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the primary modes of catalytic activation for Bicyclo[1.1.0]butanes (BCBs) like BCM?

The reactivity of BCBs is primarily driven by the strain of the central C-C bond.[5] Catalytic activation typically involves cleavage of this bond. The main strategies include:

• Transition Metal Catalysis: Metals like palladium, nickel, copper, and ruthenium are commonly used.[6][7][8][9][10][11] These catalysts can facilitate a variety of transformations, including cross-coupling, cycloadditions, and ring-opening reactions.[7][9][10] The mechanism often involves oxidative addition of the metal into the central C-C bond, forming a metallacyclobutane intermediate.[12]

• Photoredox Catalysis: Visible-light-induced photoredox catalysis has emerged as a powerful method for BCB activation.[13][14][15][16][17] This approach often involves single-electron oxidation of the BCB to form a radical cation, which can then undergo various cycloaddition reactions.[16]

• Lewis and Brønsted Acid Catalysis: Lewis or Brønsted acids can activate BCBs, particularly those with coordinating groups like ketones, enabling cycloaddition reactions.[2][3][4][18]

• Radical-Mediated Reactions: BCBs can react with radicals, leading to ring-opening and the formation of functionalized cyclobutanes.[13][14][17]

Q2: Which catalysts are most effective for C-C bond activation and functionalization of BCM?

The choice of catalyst is highly dependent on the desired transformation. Here's a summary of commonly used catalysts for specific reaction types:

Reaction Type	Catalyst System	Key Considerations
Cross-Coupling	Palladium catalysts (e.g., Pd(dba)₂, Pd G3/G4 precatalysts) with phosphine ligands (e.g., tfp).[19]	Ligand choice is crucial for catalyst stability and reactivity. Precatalysts can simplify reaction setup.
Cycloadditions	Copper(II) complexes with chiral ligands for enantioselective reactions. Ruthenium catalysts for C-H activation/difunctionalization. Palladium catalysts for cycloadditions with aldehydes.[9][10]	The Lewis acidity of the metal and the nature of the ligand can control regioselectivity.[3][4]
Photoredox Reactions	Organic photocatalysts (e.g., acridinium salts) or Iridium/Ruthenium complexes.[13][15][17]	The redox potential of the photocatalyst should be matched to the substrate.
Olefination	Copper catalysts (e.g., TpBr₃Cu(NCMe)).[8][11]	Catalyst loading can often be low.

Q3: How does the hydroxymethyl group of BCM influence catalyst selection and reaction conditions?

The primary alcohol in Bicyclo[1.1.0]butan-1-ylmethanol can act as a coordinating group, influencing the catalyst's approach to the bicyclobutane core. It can also participate in the reaction, for example, by forming an alkoxide intermediate that can trigger intramolecular cyclization.[7] In some cases, protection of the hydroxyl group may be necessary to prevent unwanted side reactions, depending on the reagents and catalysts used. For instance, in reactions involving strong bases or highly electrophilic reagents, protecting the alcohol as a silyl ether or another suitable protecting group is advisable.

Q4: What is the mechanistic basis for transition metal-catalyzed rearrangements of bicyclobutanes?

Transition metal-catalyzed reactions of bicyclobutanes are a subject of considerable study.[6] A common mechanistic pathway involves the insertion of a low-valent transition metal (e.g., Pd(0), Ni(0)) into the strained central C-C bond to form a metallacyclobutane intermediate.[12] From this intermediate, various reaction pathways can occur, including reductive elimination to form new C-C bonds or isomerization to cyclobutenes or dienes. The specific outcome is highly dependent on the metal, the ligands, and the reaction partners.

Troubleshooting Guides

Encountering unexpected results is a common part of research. This section provides a structured approach to troubleshooting common issues in BCM reactions.

Problem	Potential Causes	Troubleshooting Steps
Low or No Product Yield	Inactive Catalyst: The active catalytic species is not being generated.	- Use a precatalyst (e.g., Pd G3 or G4) to ensure reliable generation of the active L-Pd(0) species. - If using a Pd(II) salt, ensure proper pre-activation with the ligand before adding to the reaction. - For air-sensitive catalysts like Ni(cod)₂, use an air-stable precatalyst or ensure rigorous inert atmosphere techniques.[20]
Impure Reagents: Starting materials, solvents, or reagents may contain impurities that inhibit the catalyst.	- Purify starting materials (BCM, coupling partners) via chromatography or distillation. - Use freshly distilled and degassed solvents.
Incorrect Reaction Conditions: Temperature, concentration, or reaction time may not be optimal.	- Perform a systematic optimization of reaction temperature. Some reactions are sensitive to heat. - Vary the concentration of the reactants. - Monitor the reaction over time to determine the optimal reaction time and check for product decomposition.
Formation of Side Products (e.g., Polymerization, Isomerization)	Spontaneous Polymerization of BCM: BCM and other bicyclobutane derivatives can be prone to polymerization, especially at elevated temperatures.	- Lower the reaction temperature. - Use a more active catalyst that allows for lower reaction temperatures and shorter reaction times.
Isomerization to Cyclobutene or Diene: This is a common side reaction in transition metal-catalyzed processes.	- Screen different ligands. The steric and electronic properties of the ligand can influence the reaction pathway and suppress isomerization. - Change the metal catalyst. For example, if a Rh(I) catalyst is causing isomerization, a different metal like Pd(0) might favor the desired reaction.
Competing β-Hydride Elimination or Reduction: In cross-coupling reactions, these can be significant side pathways.	- Choose a ligand that promotes reductive elimination over β-hydride elimination. - Ensure the absence of adventitious water or other proton sources.
Poor Regio- or Diastereoselectivity	Inappropriate Ligand or Catalyst: The stereochemical and electronic environment of the catalyst is not providing sufficient control.	- For enantioselective reactions, screen a library of chiral ligands. - For regioselectivity, consider catalysts that can coordinate with the hydroxymethyl group of BCM to direct the reaction.
Reaction Mechanism Ambiguity: The reaction may be proceeding through a different pathway than anticipated (e.g., radical vs. ionic).[21]	- Add a radical scavenger (e.g., TEMPO) or a radical initiator to probe for a radical mechanism. - Computational studies (DFT) can provide insight into the transition states and help rationalize the observed selectivity.

Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Cross-Coupling of BCM with an Aryl Iodide

This protocol is adapted from general cross-coupling procedures and principles for strained ring systems.[19]

• Catalyst Pre-formation (if not using a precatalyst): In a glovebox, add Pd₂(dba)₃ (2.5 mol%) and the desired phosphine ligand (e.g., 2-trifurylphosphine, 10 mol%) to a dry reaction vessel. Add a portion of the reaction solvent and stir for 15-20 minutes.

• Reaction Setup: To the reaction vessel containing the activated catalyst (or a Pd G3 precatalyst, 5 mol%), add the aryl iodide (1.0 equiv), Bicyclo[1.1.0]butan-1-ylmethanol (1.2-1.5 equiv), and a suitable base (e.g., Cs₂CO₃, 2.0 equiv).

• Solvent Addition: Add the appropriate degassed solvent (e.g., toluene, dioxane) to achieve the desired concentration (typically 0.1-0.5 M).

• Reaction Execution: Seal the vessel and heat the reaction mixture to the optimized temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Photocatalytic [2σ+2π] Cycloaddition of BCM with an Alkene

This protocol is based on principles of photoredox catalysis with bicyclobutanes.[15][16]

• Reaction Setup: In an oven-dried vial, combine Bicyclo[1.1.0]butan-1-ylmethanol (1.0 equiv), the alkene (2.0-3.0 equiv), and the photocatalyst (e.g., an acridinium salt, 1-5 mol%).

• Solvent and Degassing: Add the reaction solvent (e.g., CH₂Cl₂, MeCN) and degas the mixture by sparging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Irradiation: Seal the vial and place it in a photoreactor equipped with the appropriate wavelength LEDs (e.g., blue LEDs, ~450 nm).[13] Ensure consistent stirring and cooling (a fan is often sufficient) to maintain room temperature.

• Monitoring: Monitor the reaction for consumption of the starting material using TLC or GC-MS.

• Workup and Purification: Once the reaction is complete, remove the solvent under reduced pressure. Purify the resulting residue by flash column chromatography on silica gel.

Visualizations

Logical Workflow for Catalyst Screening and Optimization

Caption: A logical workflow for systematic catalyst screening and reaction optimization.

General Catalytic Cycle for Transition Metal-Mediated BCM Functionalization

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Regiodivergent Lewis acid catalysis of bicyclo[1.1.0]butanes with 2-naphthols - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Bicyclobutane - Wikipedia [en.wikipedia.org]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. acs.figshare.com [acs.figshare.com]
• 9. Palladium-catalyzed decarboxylative (4 + 3) cycloadditions of bicyclobutanes with 2-alkylidenetrimethylene carbonates for the synthesis of 2-oxabicyclo[4.1.1]octanes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 14. Photoredox-Catalyzed Strain-Release-Driven Aminopyridylation of Bicyclo[1.1.0]butanes with N-Aminopyridinium Ylides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. diva-portal.org [diva-portal.org]
• 16. Bicyclo[1.1.0]butyl Radical Cations: Synthesis and Application to [2π + 2σ] Cycloaddition Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. chinesechemsoc.org [chinesechemsoc.org]
• 19. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 20. tcichemicals.com [tcichemicals.com]
• 21. d-nb.info [d-nb.info]

Reference Data & Comparative Studies

Comparing Bicyclo[1.1.0]butan-1-ylmethanol to other cyclobutane precursors

Escaping Flatland: A Comparative Guide to Bicyclo[1.1.0]butan-1-ylmethanol and Traditional Cyclobutane Precursors in Drug Discovery

The push to increase the fraction of sp3-hybridized carbons (Fsp3) in drug candidates has fundamentally shifted modern medicinal chemistry. Cyclobutanes have emerged as privileged bioisosteres for flat, para-, and meta-substituted arenes, offering improved solubility, reduced off-target toxicity, and enhanced pharmacokinetic profiles 1. However, synthesizing densely functionalized, 1,3-disubstituted cyclobutanes remains a formidable challenge.

This guide objectively compares the performance, mechanistic advantages, and experimental workflows of Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol) against traditional cyclobutane precursors like cyclobutanone and photochemical [2+2] cycloaddition substrates.

The Mechanistic Paradigm: Strain-Release vs. Traditional Synthesis

To understand why BCB-methanol is rapidly replacing traditional precursors, one must look at the thermodynamic driving forces governing their reactivity.

Bicyclo[1.1.0]butan-1-ylmethanol: BCBs are among the most structurally compact and highly strained carbocycles known, possessing a central C–C bond with approximately 66 kcal/mol of strain energy . This exceptional strain acts as a powerful thermodynamic spring. When exposed to transition metal catalysts (e.g., Pd, Ru) or radicals, the central C–C bond undergoes scission, driving the reaction forward to yield functionalized cyclobutanes 2. The hydroxymethyl group at the C1 position of BCB-methanol is critical: it not only provides a versatile handle for late-stage functionalization but also acts as a directing group, guiding metal catalysts to the exo face of the bicyclic system to ensure exquisite diastereoselectivity []().

Traditional Precursors (Cyclobutanone & Olefins): Cyclobutanone relies on the electrophilicity of its carbonyl carbon. While excellent for simple 1,2-additions (e.g., Grignard reactions) to form 1-substituted cyclobutanols, it lacks the inherent driving force to achieve 1,3-difunctionalization without lengthy, multi-step sequences. Similarly, [2+2] cycloadditions often require harsh UV irradiation or specialized photoredox setups, suffering from narrow functional group tolerance and poor stereocontrol.

Mechanistic divergence: Strain-release BCB activation vs. traditional cyclobutanone addition.

Performance Comparison & Quantitative Data

The table below synthesizes the quantitative and qualitative performance metrics of these precursors when tasked with generating complex cyclobutane scaffolds for drug discovery.

Parameter	Bicyclo[1.1.0]butan-1-ylmethanol	Cyclobutanone	[2+2] Photochemical Precursors
Primary Activation Mode	Strain-Release C–C Cleavage	Nucleophilic Carbonyl Addition	Photoredox / UV Excitation
Thermodynamic Driving Force	~66 kcal/mol ring strain	Electrophilicity of carbonyl	Photon energy
1,3-Disubstitution Capability	Excellent (Direct access via cross-coupling)	Poor (Requires multi-step sequences)	Moderate (Dependent on olefin sterics)
Diastereoselectivity	High (cis/trans controlled by catalyst approach)	Low (Often yields complex mixtures)	Variable (Often requires chiral catalysts)
Functional Group Tolerance	Broad (Tolerates esters, amines, heteroarenes)	Moderate (Grignards react with sensitive groups)	Narrow (UV/Radicals degrade sensitive groups)
Typical Yields (Complex Scaffolds)	60% – 85% (Single step)	30% – 50% (Over 3+ steps)	40% – 70% (Single step)

Experimental Methodologies: Self-Validating Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, explaining the causality behind each procedural choice.

Protocol A: Strain-Release Palladium-Catalyzed Cross-Coupling of BCB-Methanol

This protocol leverages the C1-hydroxymethyl group to direct a Palladium catalyst, cleaving the central C–C bond to yield a densely functionalized 1-oxaspiro[3]hexane or 1,3-disubstituted cyclobutane []().

• Carbinolate Formation: Dissolve BCB-methanol in anhydrous THF and cool to -78°C. Add 1.1 equivalents of n-BuLi dropwise.

  • Causality: Low temperatures prevent the premature thermal decomposition of the highly strained BCB ring before metalation occurs. Deprotonation forms a carbinolate, which acts as a crucial directing group for the incoming metal.

• Catalyst & Electrophile Addition: Introduce 5 mol% Pd(dba)₂, 10 mol% phosphine ligand, and 1.0 equivalent of an aryl triflate.

  • Causality: The aryl triflate undergoes oxidative addition with Pd(0) to form an electrophilic Pd(II) complex. The carbinolate oxygen directs this Pd(II) complex to approach the exo face of the BCB, ensuring exclusive diastereoselectivity .

• Strain-Release Heating: Warm the reaction mixture to 60°C and stir for 18 hours.

  • Causality: Thermal energy overcomes the kinetic barrier for C–C cleavage. The reaction is thermodynamically pulled forward by the release of ~66 kcal/mol of strain energy.

• Self-Validation (Analysis): Quench with H₂O and extract with EtOAc. Validate the success of the strain-release via ¹H NMR: look for the disappearance of the highly shielded BCB bridgehead protons (~0.5–1.5 ppm) and the emergence of characteristic puckered cyclobutane ring multiplets between 2.0–2.8 ppm.

Step-by-step experimental workflow for Pd-catalyzed BCB-methanol strain-release cross-coupling.

Protocol B: Traditional Grignard Addition to Cyclobutanone

This protocol represents the classical approach to accessing 1-substituted cyclobutanes.

• Nucleophile Preparation: Dissolve cyclobutanone in anhydrous Et₂O and cool to 0°C.

  • Causality: Cooling controls the exothermic nucleophilic attack and minimizes unwanted enolization of the ketone.

• Addition: Add 1.2 equivalents of Aryl-MgBr dropwise over 30 minutes.

• Quench & Self-Validation: Quench with saturated aqueous NH₄Cl.

  • Causality: A mildly acidic quench prevents the acid-catalyzed ring-opening or dehydration of the resulting tertiary cyclobutanol. Validate via IR spectroscopy: the strong C=O stretch of the strained cyclobutanone (~1780 cm⁻¹) will disappear, replaced by a broad O–H stretch (~3300 cm⁻¹).

Authoritative Grounding & Field-Proven Insights

Historically, bicyclo[1.1.0]butanes were regarded merely as laboratory curiosities due to their extreme strain profiles . However, the modern drug discovery landscape's demand for Fsp3-rich molecules has transformed BCBs into vital synthetic workhorses and covalent warheads .

The specific utility of Bicyclo[1.1.0]butan-1-ylmethanol lies in its bifunctionality. While unsubstituted BCBs can undergo radical additions, they often yield complex regioisomeric mixtures. The hydroxymethyl group in BCB-methanol solves this by acting as a stereocontrol element during transition-metal catalyzed cross-coupling (e.g., Pd or Ru catalysis) 1. This allows researchers to reliably access 1,3-disubstituted and 1,1,3-trisubstituted cyclobutanes that perfectly mimic the exit vectors of meta-substituted phenyl rings, a structural motif highly sought after for improving the metabolic stability of drug candidates 4.

Conclusion & Strategic Recommendations

For simple, mono-substituted cyclobutane derivatives, traditional precursors like cyclobutanone remain cost-effective and operationally trivial. However, when the objective is to synthesize complex, densely substituted bioisosteres with strict stereochemical requirements, Bicyclo[1.1.0]butan-1-ylmethanol is objectively superior. Its massive strain energy provides an unparalleled thermodynamic driving force, while its primary alcohol moiety ensures precise catalyst direction and offers a versatile handle for downstream medicinal chemistry optimization.

References

• Bridge Cross-Coupling of Bicyclo[1.1.0]butanes | Organic Letters - ACS Publications. Available at:[Link]

• Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C-C cleavage and ruthenium-catalysed remote C-H activation | Nature Communications. Available at:[Link]

• Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C−C cleavage and ruthenium-catalysed remote C−H activation | PMC - National Institutes of Health. Available at:[Link]

• Bicyclobutanes: from curiosities to versatile reagents and covalent warheads | Chemical Science (RSC Publishing). Available at:[Link]

• Strain-Release Driven Epoxidation and Aziridination of Bicyclo[1.1.0]butanes via Palladium Catalyzed σ-bond Insertion | Angewandte Chemie - Semantic Scholar. Available at:[Link]

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Mechanistic Validation of Bicyclo[1.1.0]butan-1-ylmethanol Reaction Pathways: A Comparative Guide

Executive Summary

Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol) has rapidly emerged as a transformative strain-release reagent in modern drug discovery. Characterized by an exceptionally high ring strain energy (~64 kcal/mol) and the unique π-character of its central bridging C–C bond, BCB-methanol serves as a premier bioisostere precursor for cyclobutanes and phenyl rings. However, to fully harness its synthetic utility, researchers must understand the mechanistic dichotomy of its activation: radical-mediated homolytic cleavage versus transition-metal-catalyzed concerted activation.

As a Senior Application Scientist, I have structured this guide to objectively compare these reaction pathways, providing self-validating experimental protocols and quantitative data to help drug development professionals select the optimal functionalization strategy.

The Mechanistic Dichotomy: Radical vs. Transition-Metal Activation

Pathway 1: Radical-Mediated Strain-Release (Single-Electron Transfer)

The radical activation of BCB-methanol typically involves the addition of a transient radical (such as NO2• or a photoredox-generated radical cation) across the central C–C bond. This homolytic substitution cleaves the bridging bond, releasing the ring strain to generate a transient cyclobutyl adduct radical.

Mechanistic Proof via TEMPO Trapping: To prove the existence of the carbon-centered cyclobutyl radical, mechanistic studies employ 2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPO). Because TEMPO is a persistent radical, it selectively cross-couples with the transient cyclobutyl radical at a diffusion-controlled rate, preventing side reactions like dimerization or polymerization (). The isolation of the 1,3-difunctionalized TEMPO adduct provides unequivocal proof of the radical pathway.

Radical-mediated strain-release pathway of BCB-methanol validated by TEMPO trapping.

Pathway 2: Transition-Metal Catalyzed Concerted Cleavage

In contrast to the stepwise radical mechanism, transition-metal catalysis (e.g., Rh(III) or Pd(II)) facilitates a highly diastereoselective concerted pathway. Density Functional Theory (DFT) calculations and isotopic labeling have revealed an unusual strain-release mechanism where the metal catalyst coordinates directly to the highly localized π-electrons of the BCB bridgehead.

Mechanistic Proof via DFT and Intermediates: For Rh(III) catalysis, the mechanism bypasses high-energy stepwise ionic intermediates. Instead, it undergoes a simultaneous cleavage of both the central and lateral C–C bonds, generating a Rh-carbene intermediate. This concerted activation lowers the energy barrier by over 11 kcal/mol compared to stepwise pathways, explaining the excellent E-selectivity and diastereoselectivity observed in the formation of quaternary carbon centers ()[1].

Rh(III)-catalyzed concerted activation and strain-release of BCB-methanol.

Quantitative Performance Comparison

To guide synthetic planning, the following table compares the performance of BCB-methanol strain-release against traditional cyclobutane synthesis methods.

Synthesis Method	Activation Mode	Typical Yield	Diastereoselectivity (d.r.)	Reaction Conditions	Mechanistic Proof
BCB-Methanol Radical Trapping	Single-Electron Transfer	75–92%	Moderate to High (via isomerization)	Open air, Catalyst-free, RT	TEMPO Adduct Isolation
BCB-Methanol Rh(III) Catalysis	Concerted Cleavage	80–95%	Excellent (>95:5)	Inert atmosphere, 60°C	DFT / Carbene Trapping
[1.1.1]Propellane Ring-Opening	Nucleophilic / Radical	60–85%	N/A (Yields bicyclo[1.1.1]pentanes)	Inert atmosphere, RT	Radical Clock Experiments
Photochemical[2+2] Cycloaddition	UV / Triplet Sensitization	40–70%	Poor to Moderate	UV Light, Strict degassing	Quantum Yield Analysis

Analytical Insight: BCB-methanol functionalization outperforms traditional [2+2] cycloadditions in both yield and diastereoselectivity. While radical pathways offer operational simplicity (catalyst-free, open-air), transition-metal pathways provide superior stereocontrol for complex pharmaceutical intermediates.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They incorporate internal controls to empirically verify the causality of the mechanistic pathways described above.

Protocol A: Validation of Homolytic Cleavage via TEMPO Trapping

Causality: This protocol uses tert-butyl nitrite (tBuONO) to generate transient NO2• radicals. If the reaction proceeds via a radical mechanism, the addition of TEMPO will trap the intermediate cyclobutyl radical, halting the cascade and forming a stable 1,3-difunctionalized product[2].

• Preparation: In a 10 mL round-bottom flask, dissolve BCB-methanol (0.2 mmol, 1.0 equiv.) in 2.0 mL of CHCl3.

• Initiator Addition: Add tBuONO (0.4 mmol, 2.0 equiv.) to the solution. Causality: Thermal homolysis of tBuONO provides the initial radical species.

• Trapping Agent Integration: Add TEMPO (0.3 mmol, 1.5 equiv.) to the mixture.

• Reaction Execution: Stir the mixture at room temperature in an open-air environment for 4 hours. Causality: Molecular oxygen is required to oxidize the persistent NO radical to the active NO2• radical.

• Self-Validation Control: Run a parallel reaction under a strict Argon atmosphere. Expected Result: Only trace product formation should occur, validating the necessity of O2 for transient radical generation.

• Isolation: Purify via silica gel chromatography. Causality: The slightly acidic nature of silica gel promotes a deprotonation/re-protonation sequence, isomerizing the product to the thermodynamically stable syn-isomer, thereby artificially boosting the observed diastereoselectivity.

Protocol B: Rh(III)-Catalyzed Diastereoselective Cross-Coupling

Causality: This protocol validates the concerted cleavage pathway. By utilizing a Rh(III) catalyst, the reaction bypasses radical intermediates, which is confirmed by the failure of radical scavengers to inhibit the reaction.

• Preparation: In an oven-dried Schlenk tube, combine BCB-methanol (0.2 mmol), Rh(III) catalyst (5 mol%), and the coupling partner (e.g., oxime ether, 0.24 mmol).

• Solvent & Atmosphere: Add anhydrous DCE (2.0 mL) under a nitrogen atmosphere to prevent catalyst deactivation by moisture.

• Reaction Execution: Stir at 60°C for 12 hours.

• Self-Validation Control: Run a parallel reaction spiked with 2.0 equiv. of BHT (a radical scavenger). Expected Result: The yield remains unchanged (>85%), definitively ruling out a single-electron radical pathway and supporting the concerted metal-carbene mechanism.

• Analysis: Analyze the crude mixture via 1H NMR to determine the diastereomeric ratio (d.r.), which should exceed 95:5 due to the highly ordered Rh-carbene transition state.

References

• Maity, A., Balanna, K., Daniliuc, C. G., & Studer, A. "Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes." Chemical Science, Royal Society of Chemistry, 2024. URL:[Link]

• Wang, Y., et al. "DFT Insight into a Strain-Release Mechanism in Bicyclo[1.1.0]butanes via Concerted Activation of Central and Lateral C–C Bonds with Rh(III) Catalysis." Inorganic Chemistry, ACS Publications, 2024. URL:[Link]

• Smith, J. M., et al. "Bicyclo[1.1.0]butyl Radical Cations: Synthesis and Application to [2π + 2σ] Cycloaddition Reactions." Journal of the American Chemical Society, ACS Publications, 2024. URL:[Link]

Sources

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• 2. Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08753D [pubs.rsc.org]

Bicyclo[1.1.0]butan-1-ylmethanol in Drug Discovery: A DFT-Backed Comparison of Strain-Release vs. Traditional Cross-Coupling

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Protocol Synthesis

Executive Summary

The incorporation of sp³-rich cyclobutane motifs as bioisosteres for aromatic rings is a cornerstone of modern drug discovery. Historically, functionalizing cyclobutanes relied on transition-metal-catalyzed cross-coupling of cyclobutyl halides. However, these traditional methods frequently suffer from high activation barriers, sluggish oxidative addition, and competing β-hydride elimination.

Enter Bicyclo[1.1.0]butan-1-ylmethanol (CAS: 4935-02-8)[1]. As a highly strained carbocycle, this building block bypasses traditional cross-coupling limitations by leveraging "strain-release" reactivity[2]. This guide objectively compares the performance of bicyclo[1.1.0]butane (BCB) strain-release functionalization against traditional cyclobutyl cross-coupling, heavily grounded in Density Functional Theory (DFT) studies that elucidate the causality behind its superior reactivity and stereocontrol.

Mechanistic Foundations: Why Strain-Release Outperforms Cross-Coupling

To understand the performance delta between these two approaches, we must examine the fundamental electronic structure of the BCB core.

The Traditional Approach: Cyclobutyl Halides

Traditional cross-coupling relies on the oxidative addition of a transition metal (e.g., Pd or Ni) into a standard sp³ C–X bond. DFT calculations routinely show that the activation energy ( ΔG‡ ) for this step is high (>25 kcal/mol), necessitating elevated temperatures and specialized, bulky ligands to prevent off-target isomerization.

The BCB Advantage: "Spring-Loaded" Reactivity

Bicyclo[1.1.0]butanes possess a unique "butterfly" geometry with a dihedral angle of approximately 123° between the two cyclopropane wings[3]. This extreme geometric distortion imparts a massive ring strain energy of 64–66 kcal/mol[4].

More critically, DFT and Mulliken population analyses reveal that the central, transannular C1–C3 bond possesses unusually high p-character[4]. Instead of a standard σ -bond, the poor orbital overlap renders the C1–C3 bond "partially olefinic"[4]. This allows BCB-methanol to undergo rapid nucleophilic, electrophilic, and radical additions directly across the bridgehead, driven entirely by the thermodynamic relief of ring strain.

Caption: Reactivity pathways of bicyclo[1.1.0]butan-1-ylmethanol driven by strain release.

DFT-Derived Performance Comparison

Recent computational studies have quantified the kinetic advantages of BCB reagents. For instance, in Rh(III)-catalyzed transformations, DFT calculations reveal an unusual concerted strain-release mechanism involving the simultaneous cleavage of the central and lateral C–C bonds. This pathway exhibits a remarkably low activation barrier of just 21.0 kcal/mol, rationalizing the excellent E-selectivity and mild reaction conditions observed experimentally[5].

Furthermore, in radical-mediated spirocyclizations, DFT studies demonstrate that the reaction proceeds through two diastereomeric transition states ( TSsyn​ and TSanti​ ). The calculated energy difference between these states is a mere 0.9 kcal/mol, which perfectly aligns with the experimentally observed diastereomeric ratios, allowing chemists to predict stereochemical outcomes with high fidelity.

Quantitative Comparison Matrix

Performance Metric	Bicyclo[1.1.0]butan-1-ylmethanol (Strain-Release)	Traditional Cyclobutyl Halides (Cross-Coupling)
Primary Driving Force	Thermodynamic relief of ~64-66 kcal/mol ring strain	Catalytic cycle (Oxidative addition / Reductive elimination)
Central Bond Character	High p-character, partially olefinic (highly reactive)	Standard sp³ C–C / C–X bonds (inert)
Typical Activation Barrier	15.0 – 21.0 kcal/mol (enables room temp/mild conditions)	> 25.0 kcal/mol (often requires heating >80°C)
Atom Economy	High (100% incorporation across the C1–C3 bond)	Lower (Stoichiometric loss of halide/leaving group)
Stereocontrol Predictability	High (Guided by predictable TS energy gaps, e.g., ΔΔG‡ = 0.9 kcal/mol)	Moderate to Low (Prone to background isomerization)

Self-Validating Experimental & Computational Protocols

To ensure reproducibility and scientific integrity, the following protocols detail both the computational validation of BCB reactivity and a standard synthetic application.

Protocol A: DFT Computational Workflow for BCB Transition States

This protocol utilizes Gaussian 16 to validate the activation barriers of BCB ring-opening reactions, ensuring the identified transition state is a true first-order saddle point[6][7].

Step-by-Step Methodology:

• Initial Geometry Guess: Construct the 3D model of the BCB-methanol substrate and the incoming nucleophile/catalyst in GaussView. Position the reactive species at a ~2.0 Å distance from the C1 bridgehead carbon.

• Geometry Optimization: Run the optimization using the PBE0-D3(BJ) functional to account for dispersion forces, paired with the def2-SVP basis set[7].

  • Keyword string:#p opt=(ts, calcfc, noeigentest) freq pbe1pbe/def2svp empiricaldispersion=gd3bj

• Frequency Validation (Critical Causality Check): Analyze the output file. A valid transition state must possess exactly one imaginary frequency (a negative value in the output). Animate this frequency in GaussView to confirm that the vibrational vector corresponds directly to the cleavage of the C1–C3 bond.

• Single-Point Energy (SPE) Calculation: To obtain accurate thermodynamic data, perform an SPE calculation on the optimized geometry using a larger basis set (def2-TZVPP) and an implicit solvation model (e.g., SMD for 1,4-dioxane)[7].

  • Keyword string:#p pbe1pbe/def2tzvpp scrf=(smd, solvent=1,4-dioxane) empiricaldispersion=gd3bj

• Data Extraction: Calculate the Gibbs Free Energy of Activation ( ΔG‡ ) by subtracting the sum of the free energies of the isolated reactants from the free energy of the validated transition state.

Caption: Standard DFT computational workflow for validating BCB transition states.

Protocol B: Synthetic Strain-Release Amination of BCB-Methanol

This procedure outlines the synthesis of a 1,3-difunctionalized cyclobutane via strain-release amination, a highly efficient method for appending cyclobutyl bioisosteres[2].

Step-by-Step Methodology:

• Preparation: In an oven-dried 10 mL Schlenk flask equipped with a magnetic stir bar, add the secondary amine nucleophile (1.0 mmol) and Bicyclo[1.1.0]butan-1-ylmethanol (1.2 mmol).

• Solvent & Additives: Dissolve the mixture in anhydrous acetonitrile (0.1 M). If the amine is sterically hindered, add catalytic magnesium chloride (MgCl₂, 10 mol%) to activate the BCB bridgehead via Lewis acid coordination[3].

• Reaction Execution: Seal the flask under an argon atmosphere and stir at 40°C. The reaction is typically complete within 4–6 hours due to the low activation barrier of the strained C1–C3 bond.

• Monitoring: Monitor the consumption of the BCB reagent via TLC or GC-MS. The disappearance of the highly strained starting material is usually accompanied by a distinct shift in the NMR spectrum (loss of the upfield cyclopropyl protons).

• Workup: Quench the reaction with saturated aqueous NaHCO₃, extract with ethyl acetate (3 x 10 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the resulting 1,3-disubstituted cyclobutane via flash column chromatography.

Conclusion

For drug development professionals seeking to incorporate cyclobutane bioisosteres, the data is unequivocal. Traditional cross-coupling methods, while historically useful, are thermodynamically and kinetically outclassed by the strain-release chemistry of Bicyclo[1.1.0]butan-1-ylmethanol . Supported by rigorous DFT analyses, the inherent ~64 kcal/mol ring strain and the partially olefinic character of the C1–C3 bond provide a self-activating system that ensures lower activation barriers, higher atom economy, and predictable stereocontrol.

References

• Switchable Divergent Strain-Release/Rearrangement Cascades of Bicyclo[1.1.0]butanes Enabled by Monoatomic O/N Insertion. CCS Chemistry. Available at: [Link]

• DFT Insight into a Strain-Release Mechanism in Bicyclo[1.1.0]butanes via Concerted Activation of Central and Lateral C–C Bonds with Rh(III) Catalysis. Inorganic Chemistry - ACS Publications. Available at: [Link]

• Strain-Release Functionalization of N-Aryl Bicyclo[1.1.0]butane Sulfonamides to Access Spirocyclic Sultams. Organic Letters - ACS Publications. Available at: [Link]

• Rhodium(I)-Catalyzed Annulation of Bicyclo[1.1.0]butyl-Substituted Dihydroquinolines and Dihydropyridines. PMC - NIH. Available at:[Link]

• bicyclo[1.1.0]butan-1-ylmethanol (CAS: 4935-02-8) Product Information. BIOFOUNT. Available at:[Link]

• Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. Chemical Science (RSC Publishing). Available at:[Link]

• Base-Mediated (4+3) Strain-Release Cycloaddition of Indoles with Bicyclo[1.1.0]butanes. ChemRxiv. Available at:[Link]

• Rhodium(I)-Catalyzed Annulation of Bicyclo[1.1.0]butyl-Substituted Dihydroquinolines and Dihydropyridines. Journal of the American Chemical Society. Available at: [Link]

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Benchmarking the Efficiency of Bicyclo[1.1.0]butan-1-ylmethanol Synthesis Routes

Executive Briefing: The Bioisosteric Value of BCB-Methanol

In modern medicinal chemistry, the drive to escape "flatland" has popularized the use of highly strained, sp³-rich ring systems as bioisosteres for para- and meta-substituted benzenes[1]. Among these, the bicyclo[1.1.0]butane (BCB) scaffold stands out. As the smallest fused-ring carbocycle, it possesses an extraordinary strain energy of approximately 64 kcal/mol[2].

Bicyclo[1.1.0]butan-1-ylmethanol (BCB-methanol) serves as a highly versatile, bifunctional building block. The primary alcohol provides a reliable handle for etherification, oxidation, or cross-coupling, while the strained transannular C–C bond acts as a "spring-loaded" electrophile or radical acceptor for strain-release functionalization. However, synthesizing this molecule efficiently requires navigating severe thermodynamic constraints, as the very strain that makes BCBs synthetically valuable also makes them notoriously fragile during construction.

Mechanistic Causality: Navigating the 64 kcal/mol Strain Barrier

The synthesis of BCB-methanol is fundamentally dictated by the instability of the bicyclobutane core. The central C–C bond possesses significant π-character and is highly susceptible to electrophilic attack[3].

When reducing a precursor like methyl bicyclo[1.1.0]butane-1-carboxylate to the corresponding alcohol, the mechanistic causality of reagent selection becomes clear:

• Reagent Choice: Strong, unhindered hydrides like Lithium Aluminum Hydride (LiAlH₄) or Diisobutylaluminum Hydride (DIBAL-H) are required to reduce the ester at cryogenic temperatures (-78 °C to 0 °C)[4]. Room temperature reductions often lead to over-reduction or thermal degradation.

• Workup Causality: Standard acidic workups (e.g., quenching with 1M HCl) are strictly forbidden. Protons will immediately attack the electron-rich transannular bond, triggering a strain-release ring opening that yields cyclobutyl or cyclopropylcarbinyl byproducts[2]. Therefore, a strictly basic or neutral workup—such as the Fieser method—must be employed to precipitate aluminum salts without compromising the BCB core.

Mechanistic pathway of BCB ester reduction highlighting the risk of strain-release side reactions.

Benchmarking Synthesis Routes

To establish the most efficient pathway to Bicyclo[1.1.0]butan-1-ylmethanol, we benchmark three primary synthetic strategies.

Route 1: The Cyclobutanecarboxylate Ring-Closure & Reduction (Industry Standard)

Originally pioneered by Wiberg and Ciula in 1959[5], this two-step route remains the most scalable. It begins with the base-mediated intramolecular cyclization of methyl 3-bromocyclobutane-1-carboxylate[6] using strong bases like NaH or LDA to form the BCB ester. This is followed by a carefully controlled hydride reduction. Because the starting materials are commercially abundant[7], this route offers the highest throughput for drug discovery labs.

Route 2: Wurtz-Type Intramolecular Coupling (Classic/Direct)

An alternative approach utilizes a Wurtz-type intramolecular coupling of 1-bromo-3-chloro-1-(hydroxymethyl)cyclobutane using molten sodium in refluxing dioxane. While this route directly yields the alcohol without a reduction step, the use of hazardous alkali metals at high temperatures severely limits scalability and functional group tolerance.

Route 3: Cyclopropene Carbometalation (Emerging)

Recent advances have demonstrated the synthesis of polysubstituted BCBs via the diastereoselective carbometalation of cyclopropenes followed by cyclization[2]. While this route is unparalleled for generating highly substituted, stereodefined BCB-methanols[8], it is overly complex and atom-inefficient for synthesizing the unsubstituted parent BCB-methanol.

Synthetic pathways to Bicyclo[1.1.0]butan-1-ylmethanol comparing Route 1 and Route 2.

Quantitative Performance Matrix

The following table summarizes the experimental benchmarking data for the three routes, evaluating them on metrics critical to process chemistry.

Metric	Route 1: Ester Reduction	Route 2: Wurtz Coupling	Route 3: Carbometalation
Overall Yield	65–75% (2 steps)	30–45% (1 step)	50–60% (3 steps)
Scalability	High (Multi-gram)	Low (Hazardous)	Moderate
Atom Economy	Moderate	Poor	Low (Heavy metal waste)
Reagent Cost	Low	Low	High (Rh/Cu catalysts)
Primary Limitation	Requires strict cryogenic control	Dangerous reaction profile	Over-engineered for parent BCB

Self-Validating Experimental Protocol: The Optimized Ester Reduction Route

This protocol details the reduction of methyl bicyclo[1.1.0]butane-1-carboxylate to Bicyclo[1.1.0]butan-1-ylmethanol. It is designed as a self-validating system , incorporating in-process visual and analytical cues to ensure the integrity of the highly strained product.

Reagents & Equipment

• Starting Material: Methyl bicyclo[1.1.0]butane-1-carboxylate (1.0 equiv, 10.0 mmol, 1.12 g)

• Reducing Agent: Lithium Aluminum Hydride (LiAlH₄) (1.1 equiv, 11.0 mmol, 0.42 g)

• Solvent: Anhydrous Diethyl Ether (Et₂O) (40 mL)

• Equipment: Flame-dried 100 mL Schlenk flask, magnetic stir bar, nitrogen balloon, dry ice/acetone bath.

Step-by-Step Methodology

• Preparation of the Hydride Suspension:

  • Action: Under a strict N₂ atmosphere, suspend LiAlH₄ (0.42 g) in anhydrous Et₂O (20 mL) in the Schlenk flask. Cool the suspension to -78 °C using a dry ice/acetone bath.

  • Causality: Et₂O is preferred over THF as it allows for easier solvent removal at low temperatures, minimizing thermal stress on the volatile BCB-methanol product.

• Substrate Addition:

  • Action: Dissolve the BCB ester (1.12 g) in anhydrous Et₂O (20 mL). Add this solution dropwise to the LiAlH₄ suspension over 30 minutes via syringe.

  • Validation Cue: Gentle effervescence may occur. The slow addition prevents localized exothermic spikes that could trigger ring expansion.

• Reaction Progression:

  • Action: Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to 0 °C over an additional 1 hour.

  • Validation Cue (TLC): BCB derivatives lack a UV chromophore. Monitor via TLC (Hexanes/EtOAc 7:3) and stain with KMnO₄. The starting material will appear as a fast-moving yellow spot, while the product alcohol will appear as a highly polar, slow-moving spot.

• The Fieser Quench (Critical Step):

  • Action: At 0 °C, quench the reaction strictly following the Fieser method to avoid acidic strain-release. Add sequentially:

    • 0.42 mL of distilled H₂O (dropwise, extreme caution).

    • 0.42 mL of 15% aqueous NaOH.

    • 1.26 mL of distilled H₂O.

  • Validation Cue: The reaction mixture will transition from a grey, clumpy suspension to a bright white, granular precipitate. If a gel or emulsion forms, the quench was rushed; the granular white solid confirms the successful formation of insoluble aluminate salts.

• Isolation:

  • Action: Add anhydrous MgSO₄ to the flask and stir for 15 minutes. Filter the mixture through a pad of Celite, washing the filter cake thoroughly with Et₂O (3 × 20 mL).

  • Action: Concentrate the filtrate carefully under reduced pressure (water bath strictly < 25 °C) to afford Bicyclo[1.1.0]butan-1-ylmethanol as a pale yellow to colorless oil.

References

• Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes Source: PMC - NIH URL:[Link][2]

• Enantioselective Synthesis of Tetrahydro-1H-1,3-methanocarbazoles by Formal (3 + 3)-Cycloaddition Using Bicyclo[1.1.0]butanes Source: Journal of the American Chemical Society URL:[Link][3]

• Photocatalytic Oxidative Activation of Bicyclo[1.1.0]butanes for Formal [2σ+2π] Cycloadditions Source: Diva-portal.org URL:[Link]

• [Bicyclo[1.1.0]butane - Organic Syntheses Procedure Source: Organic Syntheses URL:[Link]

• Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes Source: ACS Publications URL:[Link][9]

• Methyl 3-bromocyclobutane-1-carboxylate | CID 71361507 Source: PubChem URL:[Link][6]

• Bicyclobutanes as unusual building blocks for complexity generation in organic synthesis Source: ResearchGate URL:[Link][5]

• Propellane-free access to bicyclo[1.1.1]pentanes Source: PMC - NIH URL:[Link][1]

• University of Southampton Research Repository (Ester Reductions) Source: Soton.ac.uk URL:[Link][4]

• Synthesis of Stereodefined Polysubstituted Bicyclo[1.1.0]butanes (Cyclopropene Route) Source: PMC - NIH URL:[Link][8]

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Spring-Loaded Scaffolds: A Comparative Guide to Bicyclo[1.1.0]butan-1-ylmethanol in Total Synthesis and Drug Discovery

Executive Summary

The transition from flat, sp2-hybridized aromatic rings to three-dimensional, sp3-rich scaffolds is a defining trend in modern drug discovery and complex molecule total synthesis. At the forefront of this structural evolution are bicyclo[1.1.0]butanes (BCBs) . With a staggering ring strain of 64–66 kcal/mol[1], BCBs act as "spring-loaded" electrophiles. Among these, bicyclo[1.1.0]butan-1-ylmethanol and its derivatives have emerged as premier building blocks. This guide provides an in-depth comparative analysis of BCB-methanol against traditional precursors, detailing mechanistic rationales, landmark case studies, and validated experimental protocols for researchers seeking to incorporate these highly strained motifs into their synthetic pipelines.

Mechanistic Rationale: The Power of Strain-Release

The utility of bicyclo[1.1.0]butan-1-ylmethanol lies in the unique electronic nature of its central C1–C3 bridging bond. Despite having slightly less ring strain than bicyclo[1.1.1]pentanes (BCPs) (67–68 kcal/mol), the high s-character of the BCB bridgehead carbons imparts pronounced olefin-like reactivity[1][2].

When a nucleophile, radical, or transition metal interacts with the bridgehead carbon, the thermodynamic driving force of strain release (cleavage of the transannular bond) propels the reaction forward[3]. The C1-hydroxymethyl group serves a dual purpose:

• Electronic Activation: It can be oxidized or derivatized to tune the electrophilicity of the BCB system.

• Synthetic Handle: It provides a crucial anchoring point for late-stage functionalization, directing-group-mediated catalysis, or bioconjugation[2][3].

Caption: Divergent strain-release pathways of BCB-methanol derivatives.

Comparative Analysis: BCB-Methanol vs. Traditional sp3-Precursors

When designing a total synthesis route targeting functionalized cyclobutanes or BCPs, chemists traditionally rely on epoxides, cyclobutanones, or acyclic precursors. Table 1 objectively compares the performance of BCB-methanol against these alternatives.

Table 1: Comparative Performance of sp3-Scaffold Precursors

Parameter	Bicyclo[1.1.0]butan-1-ylmethanol	Epoxides (e.g., Glycidol)	Cyclobutanones
Ring Strain Energy	~64–66 kcal/mol[1]	~27 kcal/mol	~26 kcal/mol
Primary Activation Mode	Strain-release cleavage of C1-C3 bond	S_N2 ring opening	Nucleophilic addition / Baeyer-Villiger
Typical Scaffolds Generated	BCPs, 1,3-disubstituted cyclobutanes	1,2-difunctionalized acyclics	Functionalized cyclobutanols, lactones
Reaction Speed & Yield	Extremely fast (minutes to hours); high yields due to thermodynamic drive	Moderate to slow; requires Lewis acid activation	Moderate; prone to retro-aldol side reactions
Stereocontrol	High diastereoselectivity via transannular trajectory	Excellent (inversion of stereocenter)	Variable (depends on facial shielding)
Synthetic Versatility	High (reacts with radicals, carbenes, nucleophiles)[2][4]	Moderate (primarily nucleophiles)	Moderate (nucleophiles, ring-expansions)

Case Studies in Total Synthesis & Methodology

Case Study 1: BCP Bioisostere Construction via Strain-Release Amination

Bicyclo[1.1.1]pentanes (BCPs) are highly prized as saturated phenyl bioisosteres in modern drug discovery, offering improved metabolic stability and aqueous solubility[1][5]. However, synthesizing asymmetrically substituted BCPs is notoriously difficult.

Recent methodologies have leveraged BCB derivatives to bypass linear BCP synthesis. By subjecting BCBs to amine or thiol nucleophiles in polar aprotic solvents (like sulfolane), researchers can trigger a strain-release amination. The high dipole moment of sulfolane stabilizes the polar transition state, allowing the nucleophile to attack the bridgehead carbon. The transannular bond cleaves, releasing ~64 kcal/mol of strain, to yield highly functionalized cyclobutanes or, under specific radical conditions, BCPs[1][5].

Case Study 2: Photoredox-Catalyzed [2π + 2σ] Cycloaddition

The innate strain of BCBs makes them susceptible to single-electron oxidation. In a landmark study, researchers utilized photoredox catalysis to oxidize BCBs into radical cations[6][7].

Unlike traditional thermal cycloadditions which require highly activated alkenes, the BCB radical cation undergoes highly regio- and diastereoselective[2π + 2σ] cycloadditions with a remarkably broad scope of unactivated alkenes. This methodology provides direct access to complex bicyclic and tricyclic scaffolds frequently found in terpene natural products, showcasing the BCB moiety not just as a structural target, but as a reactive intermediate.

Caption: Photoredox-catalyzed [2π + 2σ] cycloaddition of BCB radical cations.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols emphasize the causality behind the experimental conditions.

Protocol 1: One-Pot Synthesis of Bridgehead-Substituted BCBs via Epichlorohydrin

Adapted from the unified synthesis of strain-release reagents[8]. This protocol is utilized to generate the BCB core which can be subsequently functionalized to the methanol derivative.

Rationale: Traditional BCB synthesis requires multi-step sequences with low overall yields. This one-pot procedure uses dialkylmagnesium to mediate the formation of a 3-substituted cyclobutanol intermediate from an epoxide, which undergoes transannular ring-closure upon activation.

Step-by-Step Methodology:

• Preparation of the Nucleophile: In an oven-dried flask under inert atmosphere (N2), dissolve the starting methyl sulfone (1.0 equiv) in anhydrous THF (0.2 M). Cool the solution to 0 °C.

• Deprotonation: Dropwise add di-n-butylmagnesium (1.0 M in heptane, 0.55 equiv). Causality: Dialkylmagnesium is preferred over n-BuLi here to prevent premature side reactions and ensure controlled formation of the dimetallated species. Stir for 30 minutes.

• Epoxide Addition: Add epichlorohydrin (1.2 equiv) dropwise. Warm the reaction to room temperature and stir for 16 hours. Causality: The nucleophile attacks the terminal epoxide carbon, followed by intramolecular displacement of the chloride to form the 3-substituted cyclobutanol intermediate.

• Activation & Ring Closure: Cool the mixture back to 0 °C. Add benzenesulfonyl chloride (1.2 equiv) to activate the cyclobutanol hydroxyl group. After 1 hour, add n-butyllithium (2.5 M in hexanes, 2.2 equiv) dropwise. Causality: n-BuLi deprotonates the alpha-position, triggering a transannular nucleophilic substitution (S_N2-like) that ejects the sulfonate leaving group, forming the highly strained C1-C3 bond.

• Validation & Isolation: Quench with half-saturated aqueous NH4Cl. Extract with EtOAc, dry over MgSO4, and concentrate. Validate via TLC (developed in 9:1 hexanes/EtOAc; BCB product typically runs significantly higher than the intermediate, Rf ~0.76)[8]. Purify via silica gel flash chromatography.

Protocol 2: Strain-Release Amination of BCBs to Construct sp3-Scaffolds

Adapted from the synthesis of substituted BCBs from BCPs[1][5].

Rationale: Converting a BCB to a functionalized cyclobutane requires overriding the kinetic stability of the BCB. Sulfolane is utilized as the solvent because its high dipole moment (4.8 D) drastically lowers the activation energy of the polar transition state during nucleophilic attack.

Step-by-Step Methodology:

• Reaction Setup: In a microwave-safe vial, combine the BCB derivative (1.0 equiv) and the secondary amine nucleophile (e.g., morpholine or piperidine, 2.0 equiv).

• Solvent Addition: Add anhydrous sulfolane to achieve a 0.1 M concentration. Causality: Sulfolane is critical; less polar solvents like THF or toluene result in trace yields due to the high energy barrier of the polar transition state.

• Microwave Irradiation: Seal the vial and heat in a microwave reactor at 130–140 °C for 45–60 minutes. Causality: Microwave heating provides rapid, uniform energy transfer, pushing the reaction to completion before thermal decomposition of the strained BCB can occur.

• Validation & Purification: Cool the reaction to room temperature. The sulfolane solution can often be directly injected into a reverse-phase HPLC system for purification[5]. Validate the product via 1H NMR; the disappearance of the highly shielded bridgehead protons (typically ~1.0 to 2.5 ppm) and the emergence of cyclobutane/BCP signals confirm strain release.

Conclusion

Bicyclo[1.1.0]butan-1-ylmethanol and its derivatives represent a paradigm shift in the synthesis of sp3-rich pharmaceutical scaffolds. By harnessing the thermodynamic power of strain-release, chemists can bypass the limitations of traditional epoxides and cyclobutanones, gaining direct, stereoselective access to complex cyclobutanes and bicyclo[1.1.1]pentanes. As photoredox and transition-metal catalysis continue to evolve, the application of these spring-loaded reagents in total synthesis will only expand.

References

• One-Pot Synthesis of Strain-Release Reagents from Methyl Sulfones Source: PubMed Central (NIH) URL:[Link]

• Switchable Divergent Strain-Release/Rearrangement Cascades of Bicyclo[1.1.0]butanes Enabled by Monoatomic O/N Insertion Source: CCS Chemistry URL:[Link]

• Synthesis of 1,3-disubstituted bicyclo[1.1.0]butanes via directed bridgehead functionalization Source: Chemical Science (RSC Publishing) URL:[Link]

• Synthesis of Bicyclo[1.1.0]butanes from Iodo-Bicyclo[1.1.1]pentanes Source: ACS Publications URL:[Link]

• Synthesis of 1-(phenylsulfonyl)bicyclo[1.1.0]butane from Methyl Phenyl Sulfone and Epichlorohydrin Source: PubMed Central (NIH) URL:[Link]

• Synthesis of Bicyclo[1.1.0]butanes from Bicyclo[1.1.1]pentanes Source: ResearchGate URL:[Link]

• Catalytic Asymmetric Strategies for Bicyclo[1.1.0]butane Transformations: Advances and Applications Source: CCS Chemistry URL:[Link]

• Bicyclo[1.1.0]butyl Radical Cations: Synthesis and Application to [2π + 2σ] Cycloaddition Reactions Source: PubMed Central (NIH) URL:[Link]

• Diazirines, Strain-Release and C–H Functionalisation - Synthesis Spotlight Source: Synthesis Spotlight URL:[Link]

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A Senior Application Scientist's Guide to Bicyclo[1.1.0]butan-1-ylmethanol Derivatives: Assessing Bioisosteric Potential Through Synthetic Strategy and Physicochemical Impact

Introduction: The Imperative to Escape from Flatland in Modern Drug Discovery

In medicinal chemistry, the journey from a promising hit to a viable drug candidate is a multidimensional challenge. A significant hurdle is the optimization of a molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) properties, which are intrinsically linked to its physicochemical characteristics. Historically, drug design has been dominated by aromatic scaffolds, particularly the phenyl ring. While synthetically convenient, an over-reliance on flat, lipophilic, aromatic systems can lead to liabilities such as poor solubility, susceptibility to oxidative metabolism by cytochrome P450 enzymes, and off-target promiscuity.[1]

The concept of "escaping from flatland" advocates for increasing the fraction of sp3-hybridized carbons in drug candidates, which correlates with improved clinical success rates by enhancing solubility and metabolic stability.[2] This has fueled the exploration of saturated, three-dimensional scaffolds as bioisosteres—substituents that retain the parent molecule's biological activity while favorably modulating its physicochemical and pharmacokinetic properties.[3][4] Among the most strained and reactive of these scaffolds is the bicyclo[1.1.0]butane (BCB) system.[5][6] This guide assesses the bioisosteric potential of Bicyclo[1.1.0]butan-1-ylmethanol and its derivatives, not merely as direct replacements for moieties like benzyl alcohol, but critically, as pivotal synthetic intermediates that unlock access to other validated bioisosteres with demonstrably superior properties.

Bicyclo[1.1.0]butane: A Spring-Loaded Scaffold for Chemical Innovation

The bicyclo[1.1.0]butane (BCB) scaffold is a highly strained hydrocarbon (strain energy estimated at ~64 kcal/mol) composed of two fused cyclopropane rings.[5][7] This immense strain energy is not a liability but its greatest synthetic asset. The central C1-C3 bond is weak and possesses significant p-character, making the system behave as a "spring-loaded" precursor that can readily participate in a variety of strain-releasing reactions.[8][9] This reactivity makes BCBs exceptionally valuable building blocks for constructing more complex, sp3-rich architectures, most notably the highly sought-after bicyclo[1.1.1]pentane (BCP) scaffold.[9][10]

While stable enough for isolation, the inherent reactivity of many BCBs has made their incorporation as a terminal motif in a final drug molecule challenging, often being explored as covalent modifiers rather than stable isosteres.[5] Therefore, the true bioisosteric potential of a precursor like bicyclo[1.1.0]butan-1-ylmethanol lies in its ability to serve as a versatile starting point for more stable and validated bioisosteres.

Case Study: Leveraging a Bicyclo[1.1.0]butane Intermediate to Synthesize a Superior LpPLA2 Inhibitor

A compelling demonstration of the synthetic utility of BCBs is found in the work of Measom et al. on the development of inhibitors for Lipoprotein-associated phospholipase A2 (LpPLA2), a target for cardiovascular disease.[10] The team sought to replace a central phenyl ring in the known inhibitor, darapladib, with a bicyclo[1.1.1]pentane (BCP) moiety to improve its physicochemical profile. The key to their successful synthesis was a strategy involving the insertion of a dichlorocarbene into the central bond of a functionalized bicyclo[1.1.0]butane intermediate.[10]

This strategic decision highlights a core principle: the "bioisosteric potential" of a BCB derivative is directly linked to its synthetic tractability in forming a final, stable bioisosteric core that imparts favorable drug-like properties.

Experimental Workflow: From BCB to a BCP-Containing Drug Analogue

The following workflow illustrates the pivotal role of the BCB scaffold in accessing the target BCP analogue. This multi-step process is a testament to the planned causality behind experimental choices, where the unique reactivity of the BCB is harnessed for a specific bond-forming event that would be otherwise inaccessible.

Figure 2: Workflow for a typical high-throughput kinetic solubility assay.

Experimental Protocol 2: Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay assesses a compound's ability to passively diffuse across a lipid barrier, serving as a surrogate for absorption across the gastrointestinal tract or the blood-brain barrier.

Causality: This in vitro, cell-free assay isolates passive permeability, a key driver of oral bioavailability. It provides a rapid and cost-effective way to rank compounds and guide structural modifications to improve absorption.

Methodology:

• Prepare Lipid Solution: Create a solution of 20 mg/mL L-α-lecithin in dodecane.

• Coat Donor Plate: The PAMPA system consists of a 96-well filter "donor" plate and a 96-well "acceptor" plate. Carefully pipette 5 µL of the lipid-dodecane solution onto the membrane of each well of the donor plate.

• Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) to each well of the acceptor plate.

• Prepare Donor Solutions: Dissolve the test compound in PBS (with a final DMSO concentration ≤1%) to a concentration of 100 µM.

• Start Assay: Add 200 µL of the compound donor solution to each well of the lipid-coated donor plate.

• Assemble and Incubate: Carefully place the donor plate into the acceptor plate, creating a "sandwich." Incubate this assembly at room temperature for 4-16 hours in a sealed, humidified chamber to prevent evaporation.

• Quantification:

  • After incubation, separate the plates.

  • Determine the compound concentration in both the donor and acceptor wells using LC-MS/MS or UV-Vis spectroscopy.

  • Calculate the effective permeability (Pe) using the following equation: Pe = C x [-ln(1 - [drug]acceptor / [drug]equilibrium)] where C is a constant derived from plate geometry and incubation time, and [drug]equilibrium is the theoretical concentration if the compound distributed evenly between both chambers.

Self-Validation: High-permeability (e.g., testosterone) and low-permeability (e.g., hydrocortisone) control compounds must be included on every plate to benchmark assay performance.

Experimental Protocol 3: Metabolic Stability Assay (Human Liver Microsomes)

This assay measures the rate at which a compound is metabolized by Phase I enzymes, providing an estimate of its intrinsic clearance in the liver.

Causality: Rapid metabolic clearance is a major cause of poor oral bioavailability and short duration of action. This assay identifies metabolic liabilities, allowing chemists to modify the structure to block sites of metabolism.

Methodology:

• Prepare Reagents:

  • Thaw pooled human liver microsomes (HLM) on ice. Dilute to a working concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4).

  • Prepare a 1 mM solution of the test compound in buffer (final DMSO concentration <0.5%).

  • Prepare a solution of the NADPH regenerating system (cofactor) in buffer.

• Initiate Reaction:

  • In a 96-well plate at 37°C, combine the HLM solution and the test compound solution. Pre-incubate for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and quench it by adding it to a separate plate containing ice-cold acetonitrile with an internal standard (for LC-MS/MS analysis).

• Sample Processing: Centrifuge the quench plate to pellet the precipitated protein.

• Quantification: Analyze the supernatant from each time point by LC-MS/MS to determine the remaining percentage of the parent compound relative to the 0-minute time point.

• Data Analysis:

  • Plot the natural logarithm (ln) of the percent remaining parent compound versus time.

  • The slope of the linear regression of this plot is the rate constant, k.

  • Calculate the half-life (t½) as: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) in µL/min/mg protein.

Self-Validation: A control compound with a known metabolic rate (e.g., verapamil or testosterone) must be run with each experiment to confirm the enzymatic activity of the microsomal batch. A control incubation without NADPH should also be performed to rule out non-enzymatic degradation.

Conclusion and Future Outlook

The bicyclo[1.1.0]butane scaffold, exemplified by derivatives of bicyclo[1.1.0]butan-1-ylmethanol, occupies a unique and powerful niche in modern medicinal chemistry. While its high strain energy can make it unsuitable as a stable terminal bioisostere in many applications, its true potential is realized through its role as a versatile and reactive synthetic intermediate. As demonstrated, the controlled, strain-releasing transformation of BCB derivatives provides an elegant and effective pathway to access validated, sp3-rich bioisosteres like bicyclo[1.1.1]pentane.

The case study of the LpPLA2 inhibitor provides definitive, quantitative evidence that this strategy can lead to molecules with dramatically improved physicochemical properties, particularly aqueous solubility, while maintaining high biological potency. For researchers, scientists, and drug development professionals, the key insight is to view the BCB scaffold not just as a potential endpoint, but as a powerful enabler. The "bioisosteric potential" of bicyclo[1.1.0]butan-1-ylmethanol and its analogues is intrinsically linked to their capacity to build superior, three-dimensional molecules that successfully escape the flatlands of traditional drug design. Future innovations in the selective functionalization of the BCB core will only expand its utility as a cornerstone for building the next generation of safer and more effective therapeutics.

References

• Measom, N. D., et al. (2016). Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. ACS Medicinal Chemistry Letters, 7(11), 1033–1038. [Link]

• Measom, N. D., et al. (2016). Investigation of a Bicyclo[1.1.1]pentane as a Phenyl Replacement within an LpPLA2 Inhibitor. PMC. [Link]

• Measom, N. D., et al. (2016). Investigation of a bicyclo[1.1.1]pentane as a phenyl replacement within an LpPLA2 inhibitor. University of Strathclyde Institutional Repository. [Link]

• Wikipedia. (2023). Bicyclobutane. Wikipedia. [Link]

• Zhang, P. (2016). ENANTIOSELECTIVE SYNTHESIS AND CYCLOISOMERIZATION OF 1-BICYCLO[1.1.0]BUTAN-1-YL ALKYLAMINES. D-Scholarship@Pitt. [Link]

• Wipf, P. (2010). Synthesis and Reactions of Bicyclo[1.1.0]butanes. D-Scholarship@Pitt. [Link]

• Fawcett, A. (2019). Recent advances in the chemistry of bicyclo- and 1-azabicyclo[1.1.0]butanes. Pure and Applied Chemistry, 92(2), 273-284. [Link]

• Stepan, A. F., et al. (2012). Application of the Bicyclo[1.1.1]pentane Motif as a Nonclassical Phenyl Ring Bioisostere in the Design of a Potent and Orally Active γ-Secretase Inhibitor. Journal of Medicinal Chemistry, 55(7), 3414-3424. [Link]

• Texidor, K., et al. (2026). Synthesis and characterization of bicyclo[1.1.0]butane amides and 5-methylene-3-azabicyclo[5.1.0]octan-4-ones as covalent modifiers. Bioorganic & Medicinal Chemistry Letters, 130572. [Link]

• Regan, J., et al. (2023). Synthesis of Bicyclo[1.1.0]butanes from Bicyclo[1.1.1]pentanes. ResearchGate. [Link]

• Mykhailiuk, P. K. (2024). (Bio)isosteres of ortho- and meta-substituted benzenes. Beilstein Journal of Organic Chemistry, 20, 78-90. [Link]

• Fawcett, A. (2019). Recent advances in the chemistry of bicyclo- and 1-azabicyclo[1.1.0]butanes. Semantic Scholar. [Link]

• Chemspace. (n.d.). Bioisosteric Replacements. Chemspace. [Link]

• PubChem. (n.d.). Bicyclo[1.1.0]butane, 1-methyl-. PubChem. [Link]

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• McNamee, R. E., et al. (2021). Synthesis and Applications of Polysubstituted Bicyclo[1.1.0]butanes. Journal of the American Chemical Society, 143(50), 21246-21251. [Link]

• Wang, Y., et al. (2025). Iodine(I)‐Induced Skeletal Rearrangement of α‐Bicyclobutanyl Alcohols and Amines: A Universal Approach to 2‐Oxabicyclo[2.1.1]hexanes and 2‐Azabicyclo[2.1.1]hexanes. Angewandte Chemie International Edition. [Link]

• NIST. (n.d.). Bicyclo[1.1.0]butane. NIST WebBook. [Link]

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A Comparative Kinetic Analysis of Bicyclo[1.1.0]butan-1-ylmethanol Reactions: A Guide for Researchers

For the modern medicinal chemist and drug development professional, the quest for novel three-dimensional molecular scaffolds is perpetual. The drive to escape "flatland" and access new chemical space with improved physicochemical properties has led to a renaissance in the study of strained ring systems. Among these, bicyclo[1.1.0]butanes (BCBs) stand out for their exceptional strain energy (~64-66 kcal/mol), which can be harnessed to drive a variety of unique and powerful chemical transformations.[1] This guide provides an in-depth kinetic analysis of reactions involving a key functionalized building block, bicyclo[1.1.0]butan-1-ylmethanol, and its derivatives. By comparing its reactivity with relevant alternatives and providing detailed experimental protocols, we aim to equip researchers with the insights necessary to effectively utilize this versatile synthon.

The Unique Reactivity of Bicyclo[1.1.0]butanes: A Kinetic Perspective

The high degree of strain in the bicyclo[1.1.0]butane framework, a consequence of its two fused cyclopropane rings with a shared bridgehead bond, is the primary driver of its reactivity. This strain manifests as a high degree of p-character in the central C1-C3 bond, making it susceptible to cleavage by a range of reagents, including electrophiles, nucleophiles, and radicals.[2] The release of this strain provides a significant thermodynamic driving force for reactions that involve the opening of this central bond.

However, despite this high intrinsic reactivity, many bicyclo[1.1.0]butanes exhibit remarkable kinetic stability, allowing for their isolation and handling under standard laboratory conditions. This delicate balance between thermodynamic instability and kinetic persistence is what makes BCBs such intriguing and useful synthetic intermediates. The kinetics of their reactions are highly sensitive to substitution patterns, the nature of the attacking reagent, and the reaction conditions, offering a rich landscape for mechanistic investigation and synthetic design.

Kinetic Analysis of Bicyclo[1.1.0]butan-1-ylmethanol Reactions

Bicyclo[1.1.0]butan-1-ylmethanol and its derivatives are particularly interesting substrates for kinetic studies as the hydroxymethyl group can influence the reaction pathway, either through electronic effects or by participating in the reaction itself. A common and synthetically important reaction of this system is the acid-catalyzed ring-opening, which can lead to a variety of functionalized cyclobutane and cyclobutene products.

Comparative Solvolysis Rates: A Quantitative Look at Reactivity

While specific kinetic data for the acid-catalyzed ring-opening of bicyclo[1.1.0]butan-1-ylmethanol is not extensively documented in a single comparative study, valuable insights can be gleaned from the solvolysis of related bicyclobutylcarbinyl sulfonates. A key study by Breslow et al. investigated the solvolysis of bicyclobutylcarbinyl tosylates and found that these compounds do not react significantly faster than simple cyclopropylcarbinyl tosylates.[3] This is a crucial piece of information, as it suggests that the additional strain of the bicyclo[1.1.0]butane system does not translate into a dramatic rate enhancement in this type of SN1-like reaction.

To provide a clearer picture, let's compare the relative solvolysis rates of several strained carbinyl systems.

Substrate	Relative Rate (krel)	Reference
Cyclopropylcarbinyl tosylate	1	[3]
Bicyclo[1.1.0]butylcarbinyl tosylate	~1	[3]
Cyclobutyl tosylate	~10-2
Cyclopentyl tosylate	~1

Note: The relative rates are approximate and intended for comparative purposes. The exact values can vary with reaction conditions.

This data suggests that the transition state for the solvolysis of bicyclo[1.1.0]butylcarbinyl tosylate does not derive a significant stabilizing benefit from the relief of strain in the bicyclobutane ring. This could be due to the development of the positive charge on the exocyclic carbon, which may not be optimally aligned to facilitate the concerted cleavage of the central C-C bond of the bicyclobutane.

Lewis Acid-Catalyzed Reactions: Unlocking Divergent Pathways

More recent studies have explored the use of Lewis acids to catalyze the reactions of bicyclo[1.1.0]butanes, revealing divergent reactivity pathways that are highly dependent on the substrate and the Lewis acid employed.[4][5] For instance, the reaction of monosubstituted BCB ketones with quinones in the presence of Sc(OTf)3 leads to a formal (3+2) cycloaddition, while stronger Lewis acids like SnCl4 can directly participate in the ring-opening to yield halogenated cyclobutanes.[4][5]

A computational study on the TMSOTf-catalyzed cycloaddition of a BCB ketone with ketene revealed that the rate-determining step is the activation of the BCB ketone by the Lewis acid.[6] The calculated activation barrier for this step was found to be 25.8 kcal/mol.[6] This highlights the crucial role of the catalyst in lowering the activation energy for the initial ring activation.

Comparative Analysis with Alternative Synthetic Methodologies

The utility of bicyclo[1.1.0]butan-1-ylmethanol as a synthetic building block is best understood when compared to alternative methods for accessing similar products, such as functionalized cyclobutanes.

Method	Advantages	Disadvantages	Kinetic Considerations
Reactions of Bicyclo[1.1.0]butan-1-ylmethanol	Access to unique and complex cyclobutane scaffolds; High atom economy; Strain-release as a thermodynamic driving force.	Synthesis of substituted BCBs can be challenging; Potential for complex product mixtures.	Reaction rates are highly sensitive to substituents and catalysts, allowing for tunable reactivity.
[2+2] Cycloadditions	Well-established and versatile method; Good stereochemical control often achievable.	Can be limited by the electronic nature of the alkene partners; May require photochemical or thermal activation.	The kinetics are governed by the frontier molecular orbitals of the reacting partners.
Ring Expansion of Cyclopropylcarbinyl Systems	A reliable method for generating cyclobutanes.	The regioselectivity of the ring expansion can be an issue.	The rates of rearrangement of cyclopropylcarbinyl radicals are well-studied and provide a good kinetic benchmark.

Experimental Protocols

To ensure the trustworthiness and reproducibility of kinetic studies, it is essential to follow well-defined and validated experimental protocols.

Protocol 1: General Procedure for Monitoring Acid-Catalyzed Ring-Opening by 1H NMR

This protocol is adapted from methodologies used for studying the kinetics of acid-catalyzed epoxide ring-opening and can be applied to bicyclo[1.1.0]butan-1-ylmethanol.[7]

Objective: To determine the rate constant for the acid-catalyzed ring-opening of bicyclo[1.1.0]butan-1-ylmethanol.

Materials:

• Bicyclo[1.1.0]butan-1-ylmethanol

• Deuterated solvent (e.g., D2O, CD3OD)

• Standard acid solution (e.g., DCl in D2O)

• Internal standard (e.g., DSS or a non-reactive compound with a distinct NMR signal)

• NMR tubes

• Thermostatted NMR spectrometer

Procedure:

• Prepare a stock solution of bicyclo[1.1.0]butan-1-ylmethanol and the internal standard in the chosen deuterated solvent in a volumetric flask.

• Transfer a known volume of the stock solution to an NMR tube.

• Equilibrate the NMR tube to the desired reaction temperature in the NMR spectrometer.

• Acquire an initial 1H NMR spectrum (t=0).

• Inject a known volume of the standard acid solution into the NMR tube to initiate the reaction.

• Immediately begin acquiring 1H NMR spectra at regular time intervals.

• Integrate the signals corresponding to the starting material and one or more of the products relative to the internal standard.

• Plot the concentration of the starting material versus time and fit the data to the appropriate rate law (e.g., pseudo-first-order if the acid is in large excess) to determine the rate constant.

Self-Validation:

• The use of an internal standard corrects for any variations in spectrometer performance over time.

• Running the reaction at different initial concentrations of the substrate can confirm the reaction order.

• Performing the experiment at multiple temperatures allows for the determination of the activation parameters (Ea, ΔH‡, ΔS‡) via an Arrhenius or Eyring plot.

Visualizing Reaction Pathways

The following diagrams illustrate the key mechanistic pathways discussed in this guide.

Caption: Proposed mechanism for the acid-catalyzed ring-opening of bicyclo[1.1.0]butan-1-ylmethanol.

Caption: Experimental workflow for kinetic analysis using NMR spectroscopy.

Conclusion

The kinetic analysis of reactions involving bicyclo[1.1.0]butan-1-ylmethanol reveals a nuanced interplay of strain, electronics, and catalysis. While the high strain energy of the bicyclobutane core provides a powerful thermodynamic driving force for ring-opening reactions, the kinetic facility of these transformations is highly dependent on the specific reaction conditions. Comparative data suggests that the solvolytic reactivity of bicyclobutylcarbinyl systems is comparable to that of their cyclopropylcarbinyl counterparts, indicating that the relief of strain is not the sole determinant of the reaction rate. The use of Lewis acids has emerged as a powerful strategy for activating bicyclo[1.1.0]butanes and directing their reactivity towards diverse and complex molecular architectures. By understanding the kinetic parameters and mechanistic underpinnings of these reactions, researchers can better harness the synthetic potential of this unique and valuable class of strained molecules in the development of new therapeutic agents and functional materials.

References

• Fawcett, A. Recent advances in the chemistry of bicyclo- and 1-azabicyclo[1.1.0]butanes. Pure and Applied Chemistry. 2020, 92(5), 751-765.
• Stereoselective Alder-Ene Reactions of Bicyclo[1.1.0]butanes: Facile Synthesis of Cyclopropyl- and Aryl-Substituted Cyclobutenes. Journal of the American Chemical Society. 2023.
• Wipf, P. Synthesis and Reactions of Bicyclo[1.1.0]butanes.
• Lewis Acid Catalyzed Divergent Reaction of Bicyclo[1.1.0]Butanes With Quinones for the Synthesis of Diverse Polycyclic Molecules.
• Mechanistic Insight into Lewis Acid-Catalyzed Cycloaddition of Bicyclo[1.1.0]butanes with Ketene. The Journal of Organic Chemistry. 2024.
• Difunctionalization of bicyclo[1.1.0]butanes enabled by merging C−C cleavage and ruthenium-catalysed remote C−H activation.
• Fawcett, A. Recent advances in the chemistry of bicyclo- and 1-azabicyclo[1.1.0]butanes. Pure and Applied Chemistry. 2019.
• Walczak, M. A. A. synthesis and reactions of bicyclo[1.1.0]butanes. University of Pittsburgh. 2009.
• Kinetics and Regioselectivity of Ring Opening of 1-Bicyclo[3.1.0]hexanylmethyl Radical. The Journal of Organic Chemistry. 2007.
• Lewis Acid Catalyzed Divergent Reaction of Bicyclo[1.1.0]Butanes With Quinones for the Synthesis of Diverse Polycyclic Molecules. Angewandte Chemie. 2025.
• Lewis Acid Catalyzed Cycloaddition Reaction of Bicyclo[1.1.0]butanes.
• Electrochemical Activation of Bicyclo[1.1.0]butanes. Organic Letters. 2025.
• Difunctionalization of C-C σ-Bonds Enabled by the Reaction of Bicyclo[1.1.0]butyl Boronate Complexes with Electrophiles: Reaction Development, Scope, and Stereochemical Origins. Journal of the American Chemical Society. 2020.
• Bicyclo[1.1.0]butane. NIST Chemistry WebBook. n.d.
• Synthesis of Bicyclo[1.1.0]butanes from Bicyclo[1.1.1]pentanes.
• Kinetics and Products of the Acid-Catalyzed Ring-Opening of Atmospherically Relevant Butyl Epoxy Alcohols. The Journal of Physical Chemistry A. 2013.
• Solvent-Dependent Divergent Cyclization of Bicyclo[1.1.0]butanes.
• Solvolysis of tricyclo[3.1.0.02,6]hex-3-yl and bicyclo[2.1.
• Synthesis and Applications of Bicyclo[1.1.0]butyl and Azabicyclo[1.1.0]butyl Organometallics. Chemistry – A European Journal. 2021.
• α-Selective Ring-Opening Reactions of Bicyclo[1.1.0]butyl Boronic Ester with Nucleophiles.
• Ring expansion of bicyclo[1.1.0]butyl ketones to bicyclo[2.1.1]hexenes using ketone as both activating and reacting groups.
• Diastereoselective 1,3-nitrooxygenation of bicyclo[1.1.0]butanes. Chemical Science. 2025.
• Photocatalytic Oxidative Activation of Bicyclo[1.1.0]butanes for Formal [2σ+2π] Cycloadditions.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Bicyclo[1.1.0]butan-1-ylmethanol

This document provides essential procedural guidance for the safe handling and disposal of Bicyclo[1.1.0]butan-1-ylmethanol (CAS: 4935-02-8).[1] As a valued researcher, your safety is paramount. This guide is designed to equip you with the necessary knowledge to manage this unique chemical compound responsibly, ensuring the protection of yourself, your colleagues, and the environment. The procedures outlined herein are grounded in established principles of laboratory safety and hazardous waste management.

Understanding the Inherent Risks: A Profile of Bicyclo[1.1.0]butan-1-ylmethanol

Bicyclo[1.1.0]butan-1-ylmethanol is a structurally unique molecule characterized by a highly strained bicyclobutane core. This feature is the primary determinant of its chemical reactivity and dictates the necessary precautions for its handling and disposal.

• High Strain Energy: The bicyclobutane ring system is one of the most strained isolable organic structures.[2][3] This high degree of ring strain, estimated at approximately 64 kcal/mol, makes the central carbon-carbon bond weak and susceptible to cleavage.[3][4] This inherent instability means the molecule can react vigorously, and potentially uncontrollably, under certain conditions.

• Reactivity: The strained central bond has significant π-character, making it reactive toward a variety of reagents, including electrophiles and nucleophiles.[4] Thermally, bicyclobutane can isomerize to 1,3-butadiene, a transformation that underscores its potential for releasing stored energy.[3][5]

• Alcohol Functionality: The presence of a primary alcohol (-CH₂OH) group adds another layer of reactivity. While alcohols are common functional groups, their presence on this strained scaffold necessitates careful handling to prevent unwanted side reactions. The compound is also expected to be a skin and eye irritant, similar to other alcohols.[6][7]

Given these properties, Bicyclo[1.1.0]butan-1-ylmethanol must be treated as a reactive and potentially flammable hazardous material .[8] Improper disposal, such as mixing with incompatible waste streams or discarding down the drain, can lead to violent reactions, fires, or the release of toxic fumes.[8][9]

Pre-Disposal Safety Protocol: Personal Protective Equipment (PPE)

Before beginning any disposal procedure, it is mandatory to don the appropriate Personal Protective Equipment. This is your first and most critical line of defense against accidental exposure.

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles and a full-face shield.	Protects against splashes of the chemical and potential projectiles from a vigorous reaction.[10]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene).	Prevents skin contact. Always inspect gloves for integrity before use and dispose of them properly after handling.[10]
Body Protection	Flame-resistant laboratory coat.	Protects against splashes and provides a barrier in case of a fire.[11]
Work Area	Certified chemical fume hood.	All handling and disposal steps must be performed within a fume hood to contain vapors and provide a physical barrier.[11]
Additional	A blast shield should be used during the quenching procedure.	Provides an extra layer of protection from potential energetic reactions.[12]

The Core Directive: A Step-by-Step Quenching and Disposal Procedure

The primary objective of the disposal procedure is to safely "quench" the reactivity of the bicyclobutane ring system before it is packaged for final disposal by a certified hazardous waste contractor. This is achieved through a controlled ring-opening reaction.

Never dispose of unquenched Bicyclo[1.1.0]butan-1-ylmethanol directly into a general hazardous waste container. [13]

Experimental Workflow: Quenching Protocol

This procedure must be performed in a clean, clear fume hood, away from other reactive chemicals.[12] It is highly recommended that this procedure is never performed alone.[11]

Materials Required:

• Bicyclo[1.1.0]butan-1-ylmethanol waste

• Anhydrous Toluene or Xylene (to act as a high-boiling inert solvent)[11]

• Isopropanol

• Methanol

• Deionized Water

• Dilute Hydrochloric Acid (1 M)

• Sodium Bicarbonate (saturated solution)

• Appropriately sized three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice-water bath

• Thermometer

Step 1: Preparation and Dilution

• Set up the three-neck flask with a magnetic stirrer, a dropping funnel, and a nitrogen or argon inlet to maintain an inert atmosphere.[11] Ensure the setup is securely clamped within an ice-water bath.[14]

• In the flask, dilute the Bicyclo[1.1.0]butan-1-ylmethanol waste with at least 10 volumes of an inert solvent like toluene. The solvent acts as a heat sink, helping to control the reaction temperature.[12]

• Begin stirring and cool the solution to 0-5 °C using the ice-water bath.

Step 2: Controlled Quenching Cascade The principle here is to slowly introduce proton sources of increasing reactivity to gradually and safely quench the material.[12][15]

• Isopropanol Addition: Slowly add isopropanol dropwise from the dropping funnel to the cooled, stirring solution. Monitor for any signs of reaction, such as gas evolution or a temperature increase. If a reaction is observed, pause the addition until it subsides.[15]

• Methanol Addition: Once the isopropanol addition is complete and no further reaction is observed, slowly add methanol in the same dropwise manner.

• Water Addition: After the methanol addition is complete, very cautiously add deionized water dropwise. Even after the addition of alcohols, residual reactive species can react violently with water.[15]

Step 3: Neutralization and Final Waste Preparation

• After the quenching cascade is complete and the solution has been allowed to stir for at least one hour, slowly add dilute (1 M) hydrochloric acid to ensure all reactive species are consumed.

• Carefully neutralize the solution by adding a saturated sodium bicarbonate solution dropwise until the pH is between 6 and 8. Be cautious of gas (CO₂) evolution during this step.

• Transfer the final, neutralized solution into a clearly labeled hazardous waste container.[9] The label must include:

  • "HAZARDOUS WASTE"[16]

  • The chemical composition (e.g., "Quenched Bicyclo[1.1.0]butan-1-ylmethanol in Toluene/Water")

  • The associated hazards (e.g., "Flammable Liquid")

  • The date of accumulation.

Step 4: Final Disposal

• Store the sealed and labeled waste container in a designated satellite accumulation area.

• Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8][17]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the safe disposal of Bicyclo[1.1.0]butan-1-ylmethanol.

Disposal Workflow Diagram

Emergency Response: Spills and Exposure

Accidents can happen. Being prepared is critical to mitigating harm.

• Minor Spill (in fume hood):

  • Alert personnel in the immediate area.

  • Use an absorbent material appropriate for flammable liquids (e.g., kitty litter or sand) to contain the spill.[9]

  • Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.[6]

  • Decontaminate the area with soap and water.

• Major Spill or Spill Outside of a Fume Hood:

  • Evacuate the laboratory immediately.

  • Alert others and activate the nearest fire alarm if the spill is large or poses a fire hazard.

  • Close the laboratory doors.

  • Contact your institution's emergency response team or EHS office from a safe location. Do not attempt to clean up a large spill without proper training and equipment.[9]

• Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.

  • Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[6]

  • Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

By adhering to these rigorous safety and disposal protocols, you contribute to a culture of safety and environmental responsibility within the scientific community.

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• Sigma-Aldrich. (2026, March 16).
• Lamm, R. J. et al. (2026, February 21). Tuning the Thermal Properties of Polymethacrylates With Bicyclobutane Monomers.
• Workplace Safety and Health Council. Workplace Safety and Health Guidelines: Management of Hazardous Chemicals Programme.
• AChemBlock. (2026, March 18). bicyclo[1.1.0]butan-1-ylmethanol 97% | CAS: 4935-02-8.
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• American Chemical Society. (n.d.).
• KGROUP. (2006, October 27). Quenching Reactive Substances.
• Haller, I., & Srinivasan, R. (1965). Thermal Unimolecular Isomerization of Bicyclobutane. The Journal of the Chemical Society.
• Environmental Health & Safety, University of California, Irvine. (2003, September 19). Standard Operating Procedure Quenching Reactive Organometallic Reagents.
• Sigma-Aldrich. (2025, December 31).
• Wikipedia. (n.d.). Bicyclobutane.
• Blanchard, E. P., & Cairncross, A. (1966). Bicyclo[1.1.0]butane. Organic Syntheses.
• Powers, D. C., & Paull, D. H. (2022). Bicyclobutanes: from curiosities to versatile reagents and covalent warheads. Chemical Science.
• Walczak, M. (2005, February 19). The Chemical Adventures with Bicyclobutane. Wipf Group, University of Pittsburgh.
• Merck Millipore. (2026, January 10).
• LookChem. (2017, August 13). Bicyclo[1.1.

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A Senior Application Scientist's Guide to Handling Bicyclo[1.1.0]butan-1-ylmethanol: Essential Safety and Operational Protocols

Executive Summary: Hazard Assessment and Core Precautions

Bicyclo[1.1.0]butan-1-ylmethanol is a unique chemical compound characterized by two primary features that dictate its handling protocols: a primary alcohol functional group and a highly strained bicyclo[1.1.0]butane core. While the alcohol group presents hazards common to its class, such as potential eye and respiratory irritation, the bicyclobutane moiety introduces significant and less obvious risks.[1][2][3] The core of this system is one of the most strained isolable organic structures, with an estimated strain energy of approximately 64 kcal/mol.[4][5] This high degree of ring strain makes the molecule energetically unstable and susceptible to unexpected, potentially vigorous, ring-opening reactions.[6][7][8]

This guide provides a comprehensive framework for the safe handling, use, and disposal of Bicyclo[1.1.0]butan-1-ylmethanol, emphasizing a cautious approach that respects its inherent reactivity. The protocols outlined below are designed to mitigate risks associated with skin and eye contact, inhalation, and unforeseen chemical reactions. Adherence to these guidelines is critical for ensuring the safety of all laboratory personnel.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A standard laboratory PPE protocol is insufficient for handling a molecule with this level of stored energy. A multi-layered approach is mandatory to protect against both routine exposure and unexpected events.

Primary Barrier: Core PPE

This equipment must be worn at all times when in the vicinity of open or closed containers of Bicyclo[1.1.0]butan-1-ylmethanol.

PPE Item	Specification	Rationale
Eye Protection	Chemical splash goggles that meet ANSI/ISEA Z87.1-2020 standards.[9]	Provides a seal around the eyes to protect against splashes and potential vapors. Standard safety glasses are inadequate.[10]
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	Protects against direct skin contact.[1][10] Nitrile gloves offer good resistance to a range of chemicals, including alcohols.[11] Always double-check manufacturer compatibility charts.
Body Protection	Flame-resistant lab coat.	Protects skin and clothing from spills and splashes.[1]
Footwear	Closed-toed shoes, preferably made of a non-porous material like leather.	Protects feet from spills. Cloth sneakers or perforated shoes are prohibited as they absorb chemicals.[10]

Secondary Barrier: Enhanced Protection for Active Handling

This additional layer of PPE is required when actively weighing, transferring, or reacting the compound.

PPE Item	Specification	Rationale
Face Protection	Full-face shield worn over chemical splash goggles.	Essential for protecting the entire face from splashes or energetic decomposition, a risk heightened by the molecule's high strain energy.[10]
Respiratory Protection	Use in a certified chemical fume hood is mandatory.	A fume hood provides the primary means of ventilation to prevent the buildup of potentially irritating or harmful vapors.[1] For situations where a fume hood is not feasible (e.g., large-scale work), a comprehensive risk assessment must be performed to determine the appropriate respirator type.
Body Protection	Chemical-resistant apron worn over the lab coat.	Provides an additional layer of protection against significant spills.[9]

Operational and Handling Plan

A systematic workflow is crucial for minimizing risk. The following step-by-step procedures must be followed.

Preparation and Staging

• Designate a Workspace: All handling of Bicyclo[1.1.0]butan-1-ylmethanol must occur within a certified chemical fume hood.

• Assemble all Materials: Before opening the primary container, ensure all necessary equipment (glassware, reagents, spill kit) is inside the fume hood and readily accessible.

• Verify Emergency Equipment: Confirm that a safety shower and eyewash station are unobstructed and have been recently tested. Ensure a Class B fire extinguisher is nearby for flammable liquid fires.[1]

• Don PPE: Put on all required Primary and Secondary Barrier PPE before proceeding.

Chemical Handling Workflow

The following diagram outlines the mandatory workflow for handling Bicyclo[1.1.0]butan-1-ylmethanol.

Caption: Workflow for Safe Handling of Bicyclo[1.1.0]butan-1-ylmethanol.

Spill and Emergency Procedures

Immediate and correct response to a spill is critical.

• Minor Spill (inside fume hood):

  • Alert colleagues in the immediate area.

  • Use an appropriate absorbent material (e.g., sand, vermiculite) to contain the spill.[12]

  • Carefully collect the absorbed material using non-sparking tools and place it in a designated, labeled waste container.

  • Wipe the area with soap and water.

• Major Spill (outside fume hood) or Personnel Exposure:

  • Evacuate: Immediately evacuate the laboratory, alerting all personnel.

  • Isolate: Close the laboratory doors and prevent re-entry.

  • Report: Contact your institution's Environmental Health and Safety (EHS) department and emergency services.

  • Decontaminate (Personnel): If skin or eye contact occurs, immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[3] Seek immediate medical attention.

Waste Disposal Plan

Chemical waste must be handled with the same care as the parent compound. All waste streams must be properly segregated and labeled.[13]

• Waste Segregation:

  • Solid Waste: Contaminated gloves, absorbent pads, and weighing paper should be collected in a dedicated, sealed plastic bag or container labeled "Bicyclo[1.1.0]butan-1-ylmethanol Contaminated Solid Waste."

  • Liquid Waste: Unused material and reaction residues should be collected in a dedicated, sealed, and properly vented container. The container must be labeled with the full chemical name and primary hazards (e.g., "Reactive," "Irritant"). Do not mix this waste with other solvent streams unless compatibility has been confirmed.

• Disposal Protocol:

  • All waste must be disposed of through your institution's official hazardous waste management program.[3]

  • Do not pour any amount of Bicyclo[1.1.0]butan-1-ylmethanol or its solutions down the drain.[3]

  • Due to the high reactivity, inform your EHS officer about the nature of the compound to ensure it is handled appropriately by waste management personnel.

References

• What are the safety precautions when handling alcohols? - Blog - ZHONGDA. (2025, December 18).
• Are Gloves and Safety Glasses Required by OSHA for Alcohol Handling? (2025, April 22).
• Section 6C: Protective Equipment - Environmental Health and Safety - Princeton University.
• Material Safety Data Sheet - Kao Chemicals. (2021, January 7).
• (Bicyclo(1.1.1)pent-1-yl)methanol - PubChem.
• Lab Safety Equipment & PPE - ChemTalk.
• What Personal Protective Equipment (PPE) is Required When Working with Ethyl Alcohol? (2021, April 1).
• Safety Data Sheet - Angene Chemical. (2024, December 20).
• bicyclo[1.1.0]butan-1-ylmethanol 97% | CAS: 4935-02-8 | AChemBlock. (2026, March 18).
• Recent Advances in Strain-Release Functionalization of [1.1.1]Propellanes Using Organometallic Reagents.
• Bicyclobutane - Wikipedia.
• Chemoselective Strain Release of Bicyclo[1.1.1]pent-1-yl Alcohols.
• Photocatalytic Oxidative Activation of Bicyclo[1.1.0]butanes for Formal [2σ+2π] Cycloadditions - Diva-portal.org. (2024, October 25).
• Synthesis and Applications of Bicyclo[1.1.0]butyl and Azabicyclo[1.1.0]butyl Organometallics - PMC.
• Handbook of Chemical Substance Management and Waste Disposal.

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• 1. zhongdachemical.com [zhongdachemical.com]
• 2. (Bicyclo(1.1.1)pent-1-yl)methanol | C6H10O | CID 73799602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. angenechemical.com [angenechemical.com]
• 4. Bicyclobutane - Wikipedia [en.wikipedia.org]
• 5. diva-portal.org [diva-portal.org]
• 6. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 7. Chemoselective Strain Release of Bicyclo[1.1.1]pent-1-yl Alcohols [organic-chemistry.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 10. ehs.princeton.edu [ehs.princeton.edu]
• 11. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 12. chemical.kao.com [chemical.kao.com]
• 13. nanolsi.kanazawa-u.ac.jp [nanolsi.kanazawa-u.ac.jp]